1-(5-Aminothiophen-2-yl)ethanone

• CAS: 128327-59-3

Core Science & Biosynthesis

The "Push-Pull" Pharmacophore: A Technical Guide to the Physical and Spectroscopic Properties of 1-(5-amino-2-thienyl)ethanone

Executive Summary

In the landscape of modern drug discovery, thiophene derivatives occupy a privileged chemical space due to their bioisosteric relationship with benzene and their unique electronic properties. 1-(5-amino-2-thienyl)ethanone (also known as 2-acetyl-5-aminothiophene) is a highly versatile molecular building block[1]. Characterized by a strong "push-pull" electronic architecture—featuring an electron-donating amino group and an electron-withdrawing acetyl group bridged by a π -conjugated heteroaromatic ring—this compound serves as a critical precursor for synthesizing bioactive scaffolds, including antimicrobial and anticancer thioxoimidazolidinones[2].

This whitepaper provides an in-depth analysis of the physical and spectroscopic properties of 1-(5-amino-2-thienyl)ethanone, offering researchers and application scientists a rigorous framework for its characterization, validation, and downstream derivatization.

Chemical Identity and Physical Properties

The physical behavior of 1-(5-amino-2-thienyl)ethanone is dictated by its pronounced molecular dipole. The compound readily forms intermolecular hydrogen bonds, which influences its physical state and solubility profile. Commercially utilized in molecular building block synthetic routes[3], its baseline properties must be verified prior to any complex synthetic workflows.

Table 1: Fundamental Chemical and Physical Data

Property	Value / Description
IUPAC Name	1-(5-aminothiophen-2-yl)ethanone
CAS Registry Number	128327-59-3[1]
Molecular Formula	C₆H₇NOS[4]
Molecular Weight	141.19 g/mol [4]
Structural Features	2,5-disubstituted thiophene ring
Solubility	Soluble in polar aprotic solvents (DMSO, DMF), moderately soluble in methanol/ethanol, poorly soluble in non-polar solvents (hexanes).

Electronic Architecture & Spectroscopic Signatures

To achieve high-fidelity analytical validation, scientists must understand the causality behind the compound's spectroscopic signals. The 1-(5-amino-2-thienyl)ethanone molecule is a classic donor- π -acceptor system . The nitrogen lone pair on the C-5 amino group delocalizes through the thiophene π -system into the C-2 carbonyl oxygen. This resonance significantly alters both vibrational force constants and local magnetic shielding environments.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The extended conjugation network directly impacts the vibrational frequency of the carbonyl group. While an isolated aliphatic ketone typically absorbs at ~1715 cm⁻¹, the C=O stretch in this molecule is shifted to lower energy due to increased single-bond character resulting from resonance.

Table 2: Key FT-IR Vibrational Modes

Vibrational Mode	Wavenumber (cm⁻¹)	Causality / Diagnostic Value
N-H Stretch (Asym/Sym)	3400 / 3250	Confirms the primary amine. Broadening occurs due to intermolecular hydrogen bonding in the solid state.
C=O Stretch	1640 - 1660	Shifted lower than standard ketones due to extended conjugation with the thiophene π -system and NH₂ lone pair.
C=C Stretch (Thiophene)	1550 - 1590	Aromatic ring breathing modes. These are unusually intense due to the large change in dipole moment during vibration (push-pull effect).
C-S-C Stretch	850 - 890	Characteristic heteroaromatic ring signature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of 1-(5-amino-2-thienyl)ethanone is highly diagnostic. The thiophene protons (H-3 and H-4) exhibit a profound chemical shift separation. The electron-donating NH₂ group shields H-4, pushing it upfield. Conversely, the electron-withdrawing acetyl group deshields H-3, pulling it downfield.

Table 3: ¹H NMR Assignments (in DMSO-d₆)

Proton Environment	Chemical Shift ( δ , ppm)	Multiplicity	J-Coupling (Hz)	Causality / Notes
CH₃ (Acetyl)	~2.2 - 2.4	Singlet	-	Deshielded by the adjacent carbonyl group.
NH₂	~6.0 - 6.5	Broad Singlet	-	Broadened by quadrupolar relaxation of ¹⁴N and chemical exchange. Disappears upon D₂O addition.
H-4 (Thiophene)	~6.1 - 6.5	Doublet	~4.0	Strongly shielded by resonance from the adjacent C-5 amino group.
H-3 (Thiophene)	~7.5 - 7.8	Doublet	~4.0	Deshielded by the electron-withdrawing C-2 acetyl group. The ~4 Hz coupling is standard for ³J in thiophenes.

Experimental Workflows & Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. They are optimized for the synthesis of downstream derivatives, such as thiosemicarbazones, which are critical intermediates for bioactive thioxoimidazolidinones[2].

Workflow for the spectroscopic validation and derivatization of 1-(5-amino-2-thienyl)ethanone.

Protocol 1: High-Fidelity NMR Acquisition & Self-Validation

Objective: Obtain highly resolved spectra while confirming the assignment of exchangeable protons.

• Solvent Selection: Dissolve 15-20 mg of 1-(5-amino-2-thienyl)ethanone in 0.6 mL of anhydrous DMSO-d₆.

  • Causality: The polar NH₂ group often leads to poor solubility and severe line broadening in CDCl₃ due to intermolecular hydrogen bonding. DMSO-d₆ acts as a strong hydrogen-bond acceptor, disrupting these interactions and yielding sharp, distinct peaks.

• Primary Acquisition: Acquire standard ¹H and ¹³C NMR spectra at 298 K. Ensure the relaxation delay (D1) is set to at least 2 seconds to allow for complete relaxation of the methyl protons.

• Validation (D₂O Exchange): Add 2 drops of deuterium oxide (D₂O) to the NMR tube. Shake vigorously for 30 seconds and re-acquire the ¹H spectrum.

  • Self-Validation: The disappearance of the broad singlet at ~6.0–6.5 ppm confirms the assignment of the NH₂ group, ruling out moisture or solvent impurities.

Protocol 2: Derivatization to Thiosemicarbazone Intermediates

Objective: Synthesize a validated intermediate for antimicrobial drug development[2].

• Reaction Setup: In a 100 mL round-bottom flask, combine 0.01 mol of 1-(5-amino-2-thienyl)ethanone and 0.01 mol of thiosemicarbazide.

• Solvent Addition: Add 50 mL of absolute methanol.

  • Causality: Methanol provides the optimal boiling point (65°C) for the condensation reaction while keeping both starting materials in solution.

• Reflux: Heat the mixture under reflux for 4 hours. Monitor the reaction via TLC (eluent: Ethyl Acetate/Hexane 1:1). The disappearance of the starting material's spot indicates completion.

• Isolation: Cool the mixture to 0–5°C in an ice bath. Filter the resulting precipitate under vacuum.

• Purification & Validation: Wash the solid with cold methanol and dry under vacuum. Validate the product via FT-IR by confirming the disappearance of the ketone C=O stretch (~1650 cm⁻¹) and the emergence of a new C=N imine stretch (~1620–1630 cm⁻¹).

References

• Cymit Química. "1-(5-Aminothiophen-2-yl)ethanone - Product Information." Cymitquimica.com.
• ChemicalBook. "128327-59-3(Ethanone, 1-(5-amino-2-thienyl)- (9CI)." Chemicalbook.com.
• Zein, M. A., & Abd El-rahim, E. M. (2014). "Synthesis and Antimicrobial Activity of some Trisubstituted Thioxoimidazolidinones." Indian Journal of Applied Research, Worldwidejournals.com.
• AiFChem. "128327-59-3 | 1-(5-Aminothiophen-2-yl)ethanone." Aifchem.com.

Sources

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• 3. 128327-59-3 | 1-(5-Aminothiophen-2-yl)ethanone - AiFChem [aifchem.com]
• 4. 1-(5-Aminothiophen-2-yl)ethanone | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to the Solubility and Stability of 1-(5-Aminothiophen-2-yl)ethanone

Prepared by: Gemini, Senior Application Scientist

Introduction

1-(5-Aminothiophen-2-yl)ethanone is a substituted aminothiophene derivative of interest in pharmaceutical and chemical research. As with any active pharmaceutical ingredient (API) candidate, a thorough understanding of its fundamental physicochemical properties is a prerequisite for successful formulation development and ensuring therapeutic efficacy and safety.[1] This guide provides a comprehensive technical overview of the critical parameters of solubility and stability for 1-(5-Aminothiophen-2-yl)ethanone.

The structure of 1-(5-Aminothiophen-2-yl)ethanone, containing a primary amine, a ketone, and a thiophene ring, suggests potential liabilities related to both solubility and stability. The aromatic thiophene ring and ketone impart a degree of lipophilicity, which can limit aqueous solubility, while the primary amine offers a site for salt formation to potentially enhance it.[2] From a stability perspective, the electron-rich thiophene ring is susceptible to oxidation, and the molecule as a whole may be sensitive to hydrolysis and photolytic degradation.[3]

This document outlines the theoretical basis and provides detailed, field-proven experimental protocols for determining the thermodynamic solubility and for conducting forced degradation studies. The methodologies described are designed to be self-validating and are grounded in principles set forth by international regulatory bodies like the International Council for Harmonisation (ICH).[4][5]

Part 1: Solubility Assessment

The solubility of an API is a critical factor that influences its dissolution rate and, consequently, its bioavailability.[] Determining solubility in various aqueous and organic media is a cornerstone of pre-formulation studies.[2] We distinguish between kinetic and thermodynamic solubility; this guide focuses on the latter, which represents the true equilibrium solubility of a compound.[7]

Theoretical Background

Thermodynamic solubility is defined as the concentration of a compound in a saturated solution at equilibrium with an excess of the solid drug.[7] This equilibrium is a dynamic balance between the dissolution of the solid into the solution and its recrystallization from the solution. The most reliable and widely used method for its determination is the Saturation Shake-Flask (SSF) method.[7][8] This technique involves agitating an excess of the solid compound in a specific solvent system until equilibrium is achieved, followed by separating the solid and analyzing the concentration of the dissolved compound in the supernatant.

Experimental Protocol: Equilibrium Solubility by Shake-Flask Method

This protocol details the steps for determining the equilibrium solubility of 1-(5-Aminothiophen-2-yl)ethanone in various biorelevant media.

1. Materials and Equipment:

• 1-(5-Aminothiophen-2-yl)ethanone (solid powder)

• Phosphate Buffered Saline (PBS), pH 7.4

• Simulated Gastric Fluid (SGF), pH 1.2 (without enzymes)

• Simulated Intestinal Fluid (FaSSIF), pH 6.5

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic Acid

• Analytical balance

• 2 mL glass vials with screw caps

• Orbital shaker with temperature control (set to 37 ± 1 °C)

• Centrifuge

• 0.22 µm syringe filters (e.g., PTFE)

• HPLC system with UV detector

• Calibrated pipettes

2. Procedure:

• Preparation of Media: Prepare PBS, SGF, and FaSSIF according to standard pharmacopeial recipes.[9]

• Sample Preparation: Add an excess amount of solid 1-(5-Aminothiophen-2-yl)ethanone to a 2 mL glass vial. An amount that is visually in excess (e.g., ~2-5 mg) is sufficient.

• Solvent Addition: Add 1 mL of the desired test medium (e.g., PBS) to the vial. Prepare each condition in triplicate.[9]

• Equilibration: Cap the vials securely and place them on an orbital shaker set to 37 ± 1 °C and a suitable agitation speed (e.g., 250 rpm). Allow the samples to equilibrate for at least 24-48 hours. This extended time is crucial to ensure true equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the excess solid.

• Sample Collection and Filtration: Carefully pipette an aliquot of the clear supernatant and filter it through a 0.22 µm syringe filter into a clean HPLC vial. This step is critical to remove any remaining undissolved particulates.

• Sample Dilution: Dilute the filtered sample with the mobile phase to a concentration that falls within the linear range of the HPLC calibration curve.

• HPLC Analysis: Analyze the diluted samples using a validated HPLC-UV method. Quantify the concentration against a standard calibration curve prepared with known concentrations of 1-(5-Aminothiophen-2-yl)ethanone.

Data Presentation and Interpretation

The solubility is calculated from the measured concentration in the supernatant, accounting for any dilution factors. Results should be presented in a clear, tabular format.

Table 1: Illustrative Solubility Data for 1-(5-Aminothiophen-2-yl)ethanone

Solvent System	pH	Temperature (°C)	Solubility (mg/mL)
Simulated Gastric Fluid (SGF)	1.2	37	5.2
Simulated Intestinal Fluid (FaSSIF)	6.5	37	0.8
Phosphate Buffered Saline (PBS)	7.4	37	0.5

Note: The data presented in this table is for illustrative purposes only and does not represent experimentally verified results.

The higher solubility at acidic pH (1.2) is expected due to the protonation of the primary amine group, forming a more soluble salt.

Visualization of Solubility Workflow

Caption: Workflow for Equilibrium Solubility Determination.

Part 2: Stability Profiling

Stability testing is essential to understand how the quality of a drug substance varies over time under the influence of environmental factors such as temperature, humidity, and light.[1] Forced degradation, or stress testing, is a critical component of this process, designed to identify likely degradation products, establish degradation pathways, and demonstrate the specificity of analytical methods.[1][5]

Theoretical Background

Forced degradation studies involve subjecting the API to stress conditions that are more severe than accelerated stability conditions.[4] The goal is to achieve a target degradation of approximately 5-20%.[4] This level of degradation is sufficient to produce and identify potential degradants without destroying the molecule to an extent that the results are no longer meaningful. Key stress conditions include hydrolysis (acidic and basic), oxidation, photolysis, and thermal stress.[10] The analytical method used to monitor these studies must be "stability-indicating," meaning it can accurately measure the decrease in the active ingredient's concentration and separate it from any impurities or degradation products.[11][12] High-Performance Liquid Chromatography (HPLC) with a UV or Photodiode Array (PDA) detector is the most common technique for this purpose.[13]

Chemical Rationale for 1-(5-Aminothiophen-2-yl)ethanone

• Hydrolysis: The molecule contains an amine and a ketone, but the thiophene ring itself is generally stable to acids.[14] However, extreme pH conditions could potentially lead to degradation.

• Oxidation: The sulfur atom in the thiophene ring is susceptible to oxidation, which can be initiated by atmospheric oxygen or stronger oxidizing agents.[3] The primary amine is also a potential site for oxidation.

• Photolysis: Aromatic and heteroaromatic systems can absorb UV light, leading to photolytic degradation. The extent of this degradation must be evaluated as per ICH Q1B guidelines.[15]

• Thermal: Heat can provide the energy needed to overcome activation barriers for various degradation reactions.

Experimental Protocol: Forced Degradation Study

This protocol outlines a comprehensive forced degradation study for 1-(5-Aminothiophen-2-yl)ethanone.

1. Materials and Equipment:

• 1-(5-Aminothiophen-2-yl)ethanone

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Acetonitrile (ACN)

• Water, HPLC grade

• Temperature-controlled ovens/water baths

• Photostability chamber (ICH Option 2 compliant)

• Calibrated pH meter

• HPLC-PDA system

2. Procedure:

• Stock Solution Preparation: Prepare a stock solution of 1-(5-Aminothiophen-2-yl)ethanone in ACN or a suitable solvent at a concentration of approximately 1 mg/mL.

• Stress Condition Setup (in triplicate):

  • Acid Hydrolysis: Mix 1 mL of stock solution with 9 mL of 0.1 M HCl. Heat at 60°C.

  • Base Hydrolysis: Mix 1 mL of stock solution with 9 mL of 0.1 M NaOH. Keep at room temperature.

  • Oxidation: Mix 1 mL of stock solution with 9 mL of 3% H₂O₂. Keep at room temperature in the dark.

  • Thermal (Solution): Mix 1 mL of stock solution with 9 mL of water. Heat at 60°C.

  • Thermal (Solid): Place a thin layer of solid API in an open vial and heat at 60°C.

  • Photolytic (Solution): Expose a solution of the API in a quartz cuvette to light in a photostability chamber. A dark control (wrapped in foil) must be run in parallel.

  • Photolytic (Solid): Expose a thin layer of solid API to light as above, with a parallel dark control.

• Time Points: Sample from each condition at appropriate time points (e.g., 2, 4, 8, 24, 48 hours). The goal is to find the time point that yields 5-20% degradation.

• Sample Quenching/Neutralization:

  • For acid/base samples, neutralize with an equimolar amount of base/acid, respectively, before dilution.

  • No quenching is typically needed for other samples unless a reaction is ongoing.

• Analysis: Dilute all samples to a suitable concentration and analyze using a stability-indicating HPLC-PDA method.

• Data Evaluation:

  • Calculate the percent degradation of the API.

  • Determine the percent area of each degradation product.

  • Use the PDA detector to check for peak purity of the parent peak and to obtain UV spectra of the degradants, which can aid in their identification.

Data Presentation and Interpretation

Summarize the findings in a table to provide a clear overview of the compound's stability profile.

Table 2: Illustrative Forced Degradation Results for 1-(5-Aminothiophen-2-yl)ethanone

Stress Condition	Duration (hr)	% Assay of API	% Degradation	Major Degradant RRT
Control (Unstressed)	48	99.8	-	-
0.1 M HCl, 60°C	24	95.2	4.6	0.85
0.1 M NaOH, RT	8	88.5	11.3	1.15
3% H₂O₂, RT	4	81.7	18.1	0.92, 1.24
Heat (Solid), 60°C	48	99.5	0.3	-
Photolytic (Solid)	-	92.1	7.7	0.78

Note: The data presented in this table is for illustrative purposes only and does not represent experimentally verified results. RRT = Relative Retention Time.

These illustrative results suggest a potential lability to oxidation and base-catalyzed hydrolysis, and moderate sensitivity to light.

Visualization of Stability Workflow

Caption: Workflow for Forced Degradation Study.

Conclusion

This guide has provided a detailed framework for the systematic evaluation of the solubility and stability of 1-(5-Aminothiophen-2-yl)ethanone. The shake-flask method offers a robust approach to determining thermodynamic solubility, a key parameter for predicting in vivo dissolution. The forced degradation protocol enables a thorough investigation of the compound's intrinsic stability, identifying potential degradation pathways and informing the development of stable formulations and appropriate storage conditions. The successful execution of these studies is a foundational requirement in the drug development process, ensuring the quality, safety, and efficacy of the final drug product.

References

• Stability Indicating HPLC Method Development: A Review. (n.d.). IRJPMS. Retrieved from [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass. Retrieved from [Link]

• Apley, M., et al. (2015). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Retrieved from [Link]

• Dong, M. W. (2023, March 25). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Retrieved from [Link]

• Stability Indicating HPLC Method Development: A Review. (2019, June 22). ResearchGate. Retrieved from [Link]

• Kendre, K., et al. (2023, February 28). Stability Indicating HPLC Method Development: A Review. International Journal of Pharmacy & Pharmaceutical Research. Retrieved from [Link]

• Prajapati, Y. I., et al. (2014). Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. PMC. Retrieved from [Link]

• Ask a Formulator: What is the Purpose and Approach to Solubility Studies? (2021, May 7). Dow Development Labs. Retrieved from [Link]

• ICH. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Q1B. Retrieved from [Link]

• Forced Degradation Studies | ICH Stability Testing. (n.d.). BioPharmaSpec. Retrieved from [Link]

• On the oxidative coupling of N,N-disubstituted 2-aminothiophenes - Synthesis of N,N′-persubstituted 5,5′-diamino-2,2′- bithiophenes. (2001). ResearchGate. Retrieved from [Link]

• Forced Degradation Testing. (n.d.). SGS USA. Retrieved from [Link]

• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• Synthesis, Reactions and Medicinal Uses of Thiophene. (n.d.). Pharmaguideline. Retrieved from [Link]

• Korte, M., et al. (2018). Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. PubMed. Retrieved from [Link]

• Annex 4. (2018). World Health Organization (WHO). Retrieved from [Link]

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1-(5-Amino-2-thienyl)ethanone: A Comprehensive Technical Guide on Properties, Synthesis, and Applications

Executive Summary

In contemporary medicinal chemistry and agrochemical development, the strategic incorporation of a thiophene ring is frequently utilized to exploit its bioisosteric relationship with phenyl rings, offering altered electronic distribution, enhanced lipophilicity, and improved metabolic stability[1]. Among the versatile thiophene building blocks, 1-(5-amino-2-thienyl)ethanone (CAS: 128327-59-3) stands out due to its dual orthogonal reactive handles: an acetyl group capable of undergoing condensation reactions and a primary amine suitable for acylation or alkylation[2]. This technical whitepaper provides an in-depth analysis of its chemical identifiers, physicochemical properties, and its mechanistic role in synthesizing biologically active heterocycles, specifically antimicrobial thioxoimidazolidinones.

Chemical Identity and Key Synonyms

Accurate identification of chemical precursors is paramount for procurement and regulatory compliance in drug development. 1-(5-amino-2-thienyl)ethanone is frequently referenced under various nomenclature systems depending on the supplier and the specific chemical database[2].

Table 1: Chemical Identifiers and Physicochemical Properties

Identifier Type / Property	Value
IUPAC Name	1-(5-aminothiophen-2-yl)ethanone
CAS Registry Number	128327-59-3
Molecular Formula	C₆H₇NOS
Molecular Weight	141.19 g/mol
SMILES String	CC(=O)c1ccc(N)s1
Key Synonyms	2-Acetyl-5-aminothiophene; Ethanone, 1-(5-amino-2-thienyl)- (9CI)
Physical State	Solid (often crystalline)

Mechanistic Role in Organic Synthesis

The utility of 1-(5-amino-2-thienyl)ethanone lies in its ability to serve as a foundational scaffold for complex multi-cyclic systems. A prominent application is its conversion into trisubstituted thioxoimidazolidinones, which exhibit marked antimicrobial and potential anticancer activities. The synthesis relies on a two-step sequence: an initial condensation with thiosemicarbazide to form a hydrazinecarbothioamide intermediate, followed by a base-mediated cyclization using ethyl chloroacetate.

Synthetic pathway from 1-(5-amino-2-thienyl)ethanone to antimicrobial thioxoimidazolidinones.

Experimental Workflows and Methodologies

To ensure reproducibility and scientific integrity, the following protocols detail not only the procedural steps but also the underlying causality of the experimental conditions and the self-validating analytical checkpoints required to confirm success.

Protocol 1: Synthesis of the Hydrazinecarbothioamide Intermediate

Objective: Condense the acetyl group of 1-(5-amino-2-thienyl)ethanone with thiosemicarbazide to form a Schiff base (imine).

• Reagent Assembly: Combine 0.01 mol of 1-(5-amino-2-thienyl)ethanone and 0.01 mol of thiosemicarbazide in a 250 mL round-bottom flask.

• Solvent Addition: Add 50 mL of anhydrous methanol.

  • Causality: Methanol is selected as a polar protic solvent. Its protic nature stabilizes the zwitterionic tetrahedral intermediate formed during the nucleophilic attack of the hydrazine amine on the ketone carbonyl, thereby lowering the activation energy of the transition state.

• Thermal Activation: Heat the reaction mixture under continuous reflux for 4 hours.

  • Causality: Reflux conditions provide the necessary thermal energy to drive the endothermic dehydration step, shifting the equilibrium toward the thermodynamically stable imine product.

• Isolation: Cool the mixture to room temperature to induce crystallization. Filter the resulting precipitate, wash with cold methanol, and dry under vacuum.

• Self-Validation: Analyze the product via Infrared (IR) spectroscopy. The disappearance of the ketone carbonyl stretch (~1680 cm⁻¹) and the emergence of a strong C=N stretch at 1630 cm⁻¹ confirms successful condensation.

Protocol 2: Cyclization to 3-(Substituted)amino-2-thioxoimidazolidin-4-one

Objective: Cyclize the intermediate into a thioxoimidazolidinone core.

• Reaction Setup: Dissolve 0.01 mol of the intermediate from Protocol 1 in 60 mL of methanol.

• Reagent Addition: Add 0.01 mol of ethyl chloroacetate and 0.03 mol of fused sodium acetate.

  • Causality: Fused sodium acetate acts as a mild, non-nucleophilic base. It is critical for scavenging the hydrochloric acid generated during the initial S_N2 displacement of the chloride by the sulfur/nitrogen nucleophile. By neutralizing the acid, sodium acetate prevents the protonation of the reactive nitrogen centers, maintaining their nucleophilicity for the subsequent intramolecular attack on the ester carbonyl, which yields the final ring via the expulsion of ethanol.

• Cyclization: Reflux the mixture for 6 hours.

• Precipitation: Cool the reaction and pour it into ice-cold distilled water to precipitate the product. Filter, wash with hot water to remove residual inorganic salts, and recrystallize from methanol.

• Self-Validation: ¹H NMR spectroscopy must be used to confirm the loss of the ethyl group protons (from ethyl chloroacetate) and the presence of the newly formed cyclic structure.

Analytical Characterization Data

Analytical validation is the cornerstone of trustworthy chemical synthesis. Table 2 summarizes the expected quantitative spectral data used to validate the intermediate structures derived from 1-(5-amino-2-thienyl)ethanone.

Table 2: Analytical Validation Metrics for Synthetic Intermediates

Analytical Technique	Key Signals / Peaks	Structural Assignment
IR Spectroscopy (KBr)	3456, 3176 cm⁻¹	Primary amine (-NH₂) stretching
IR Spectroscopy (KBr)	1630 cm⁻¹	Imine (C=N) stretch (post-condensation)
IR Spectroscopy (KBr)	1728 cm⁻¹	Cyclic amide (C=O) stretch (post-cyclization)
¹H NMR (DMSO-d₆)	δ 7.12 (d, 1H), 7.82 (d, 1H)	Thiophene ring protons (C3, C4)
¹H NMR (DMSO-d₆)	δ 10.25 (s, 2H)	Amine protons (-NH₂)

Biological and Pharmaceutical Applications

Derivatives synthesized from 1-(5-amino-2-thienyl)ethanone, particularly the trisubstituted thioxoimidazolidinones, have been extensively evaluated for their biological efficacy. The hydantoin and thiohydantoin moieties represent important pharmacophores present in various biologically active compounds. Research indicates that structure-related 5-aminothiophene-thioxoimidazolidinones exhibit stronger activity against both Gram-positive and Gram-negative bacteria, as well as fungi, compared to their 5-methylthiophene counterparts. Further derivatization, such as bromination or arylidene substitution at the 5-position of the imidazolidinone ring, allows drug discovery teams to fine-tune the lipophilicity and target-binding affinity of these molecules, paving the way for novel antimicrobial and anticancer therapeutics[1].

References

• Title: 128327-59-3 | 1-(5-Aminothiophen-2-yl)
• Source: Worldwide Journals (Indian Journal of Applied Research)
• Title: Preparation, Antimicrobial Activity, and Toxicity of 2Amino4-arylthiazole Derivatives Source: ResearchGate URL

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• 2. 128327-59-3 | 1-(5-Aminothiophen-2-yl)ethanone - AiFChem [aifchem.com]

Electronic Structure and Computational Profiling of Aminothiophenes: A Technical Guide for Drug Discovery and Materials Science

Aminothiophenes represent a privileged heterocyclic scaffold with profound implications across medicinal chemistry and organic electronics. Their unique electronic architecture—characterized by a highly polarizable sulfur atom conjugated with an electron-donating amino group—grants them exceptional reactivity and tunable photophysical properties.

This technical guide synthesizes the latest density functional theory (DFT) studies and computational workflows to provide a comprehensive framework for modeling the electronic structure, synthesis mechanisms, and biological applications of aminothiophenes.

Electronic Structure, Basicity, and Nucleophilicity

Understanding the intrinsic electronic distribution of aminothiophenes is the first step in rational drug design. Unlike simple anilines, aminothiophenes exhibit a complex dichotomy between carbon and nitrogen basicity.

Computational investigations using high-level quantum chemical methods (e.g., G3(MP2)) reveal that in the gas phase, the C-protonated form of aminothiophenes is thermodynamically more stable than the N-protonated form by 5–9 kcal/mol (1)[1]. This stability arises from the strong polarization of the C-2–C-3 bond, which localizes electron density and enhances the nucleophilicity of the C-2 atom[1].

However, experimental choices must account for the causality of solvation . In polar solvents like water or DMSO, the stability order shifts. Solvation models (such as DFT-IPCM) demonstrate that the localized charge on the nitrogen atom is heavily stabilized by hydrogen bonding, making N-protonation the dominant process in solution, as validated by 13 C NMR chemical shifts[1].

Mechanistic Elucidation of the Gewald Synthesis

The Gewald reaction is the premier one-pot synthetic route to 2-aminothiophenes, utilizing carbonyl compounds, activated acetonitriles, and elemental sulfur ( S8​ ). Historically, the exact decomposition of the polysulfide intermediates was a "black box." Recent comprehensive DFT studies at the M06-2X/aug-cc-pV(T+d)Z level have mapped this complex thermodynamic landscape (2)[2].

The choice of the M06-2X functional over standard B3LYP is highly deliberate here: M06-2X accurately captures the medium-range dispersion forces critical for modeling sulfur-rich polysulfide intermediates[2].

Caption: Gewald synthesis mechanism of 2-aminothiophenes via DFT energy profiling.

The reaction is initiated by a Knoevenagel-Cope condensation (barrier: 24.2 kcal/mol), followed by the rate-limiting opening of the S8​ ring (barrier: 25.4 kcal/mol)[2]. The resulting polysulfides undergo protonation-induced degradation. Ultimately, the cyclization and aromatization into the thiophene ring act as a thermodynamic sink, funneling all intermediates into the final product[2].

Frontier Molecular Orbitals (FMO) and Quantitative Energetics

The Frontier Molecular Orbitals—Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO)—dictate the kinetic stability and optical properties of aminothiophenes. A narrow HOMO-LUMO gap indicates high chemical reactivity and facilitates intramolecular charge transfer (ICT), which is highly desirable in both OLED materials and covalent drug binders.

Quantitative Electronic and Energetic Parameters

Parameter	Computational Level	Value / Range	Mechanistic Significance
C- vs N-Protonation Gap	G3(MP2)	5–9 kcal/mol (C-favored)	Dictates intrinsic basicity and nucleophilic attack site in gas phase.
Knoevenagel-Cope Barrier	M06-2X/aug-cc-pV(T+d)Z	24.2 kcal/mol	Initiation step in 2-aminothiophene synthesis via Gewald reaction.
S8​ Opening Barrier	M06-2X/aug-cc-pV(T+d)Z	25.4 kcal/mol	Key kinetic bottleneck in polysulfide intermediate formation.
HOMO Energy	B3LYP/6-311++G(d,p)	-5.43 to -6.01 eV	High electron-donating capacity; dictates oxidation potential.
LUMO Energy	B3LYP/6-311++G(d,p)	-3.23 to -3.86 eV	Electron affinity; critical for charge transfer in OLEDs/drug docking.

Data aggregated from recent DFT analyses of functionalized aminothiophenes and thienopyrimidines[1][2][3].

Self-Validating Computational Protocol for Aminothiophenes

To ensure scientific integrity, any computational investigation of aminothiophenes must follow a self-validating workflow. The following step-by-step protocol guarantees that the generated electronic structures are mathematically sound and experimentally relevant.

Step 1: Conformational Search and Initial Geometry

• Action: Generate 3D conformers using molecular mechanics (e.g., MMFF94).

• Causality: Aminothiophenes often feature rotatable bonds (e.g., ester or amide side chains). Pre-optimizing prevents the subsequent DFT calculations from becoming trapped in high-energy local minima.

Step 2: DFT Geometry Optimization

• Action: Optimize geometry using B3LYP/6-311++G(d,p) or M06-2X.

• Causality: The diffuse functions (++) in the basis set are mandatory to accurately model the electron density of the lone pairs on the nitrogen and sulfur atoms, preventing artificial contraction of the electron cloud (4)[4].

Step 3: Frequency Calculation (The Validation Check)

• Action: Run a vibrational frequency analysis at the exact same level of theory.

• Causality: You must confirm the presence of zero imaginary frequencies . This mathematically validates that the optimized structure sits at a true local minimum on the potential energy surface, rather than a transition state saddle point.

Step 4: Solvation Modeling

• Action: Apply the Solvation Model based on Density (SMD) or Polarizable Continuum Model (PCM) using parameters for DMSO or water.

• Causality: Because gas-phase calculations heavily skew basicity toward C-protonation, introducing a continuum solvent model is required to accurately simulate experimental NMR shifts and biological binding environments[1].

Step 5: Electronic Property Extraction

• Action: Calculate FMO energies, Molecular Electrostatic Potential (MEP) maps, and Natural Bond Orbitals (NBO).

• Causality: These outputs map the exact sites for nucleophilic/electrophilic attack, directly informing downstream synthetic modifications or molecular docking grids[4].

Caption: Self-validating computational workflow for aminothiophene profiling.

Applications in Drug Discovery and Molecular Docking

The computational profiling of aminothiophenes directly translates to accelerated drug discovery. By converting 4-aminothiophenes into congruous thieno[3,2-d]pyrimidines, researchers have developed potent antibacterial and anticancer agents.

Recent studies demonstrate that thienopyrimidine derivatives exhibit lowered LUMO values compared to their parent thiophenes, enhancing their electron-accepting capabilities during receptor binding (3)[3]. Molecular docking simulations, validated by 100 ns molecular dynamics (MD) runs, reveal that the aminothiophene scaffold effectively anchors into the binding pockets of target proteins (e.g., Thymidylate Kinase) via a robust network of hydrogen bonds and π−π stacking interactions, yielding binding affinities as strong as -8.2 kcal/mol[5][6].

Conclusion

The transition from empirical trial-and-error to rational, computationally-driven design has revolutionized the application of aminothiophenes. By strictly adhering to self-validating DFT protocols—ensuring proper basis set selection, rigorous frequency validation, and accurate solvation modeling—researchers can confidently predict the reactivity, optical properties, and biological efficacy of novel aminothiophene derivatives before ever stepping into the laboratory.

References

• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. 2

• Carbon and Nitrogen Basicity of Aminothiophenes and Anilines. The Journal of Physical Chemistry A. 1

• Synthesis, molecular modelling and biological evaluation of new 4-aminothiophene and thienopyrimidine compounds. Taylor & Francis. 3

• Exploring quantum computational, molecular docking, and molecular dynamics simulation with MMGBSA studies of ethyl-2-amino-4-methyl thiophene-3-carboxylate. Taylor & Francis. 4

• Synthesis of New Pyrazolo Pyrimidine Disazo Dyes, Theoretical and Experimental Comparison of their Characteristic Properties and in silico Prediction of their Possible Antibacterial Activity. World Scientific Publishing. 5

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• 5. worldscientific.com [worldscientific.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Step-by-step protocol for Gewald synthesis of 2-aminothiophenes

Executive Summary

The Gewald reaction is a highly versatile, multicomponent reaction (MCR) used for the one-pot synthesis of polysubstituted 2-aminothiophenes[1]. These heterocycles are privileged scaffolds in medicinal chemistry, serving as critical intermediates for various pharmacologically active compounds, including the antipsychotic olanzapine, the non-steroidal anti-inflammatory drug (NSAID) tinoridine, and allosteric modulators of adenosine receptors[2]. This application note provides a comprehensive guide to the conventional and green methodologies for executing the Gewald synthesis, detailing the mechanistic causality behind reagent selection and step-by-step protocols for reproducible yields.

Mechanistic Insights & Workflow

To optimize the Gewald synthesis, one must understand the sequential nature of this multicomponent assembly. Recent computational studies using Density Functional Theory (DFT) have elucidated the precise thermodynamic pathways of the reaction[3][4].

The reaction proceeds via three distinct phases:

• Knoevenagel-Cope Condensation: The reaction initiates with a base-catalyzed condensation between a carbonyl compound (ketone or aldehyde) and an active methylene compound (e.g., malononitrile or ethyl cyanoacetate) to form an α,β-unsaturated nitrile intermediate[1][5].

• Sulfur Activation and Addition: The amine base deprotonates the γ-position of the α,β-unsaturated intermediate. This newly formed nucleophile attacks elemental sulfur ( S8​ ), opening the sulfur ring to form a polysulfide intermediate[3][4].

• Cyclization and Aromatization: Intramolecular ring closure occurs via nucleophilic attack of the sulfide on the nitrile carbon, followed by tautomerization and the extrusion of S7​ to yield the stable, aromatic 2-aminothiophene[6].

Graphviz Diagram: Sequential mechanistic workflow of the one-pot Gewald reaction.

Reagent Selection & Causality Matrix

The success, yield, and purity of the Gewald reaction heavily depend on the choice of base and solvent. The table below summarizes the empirical data and causality behind standard reagent selections.

Component	Selection	Causality / Functional Role	Typical Yield Impact
Base	Morpholine	Provides optimal balance of basicity (for Knoevenagel condensation) and nucleophilicity without causing excessive side reactions.	High (75-95%)
Base	Triethylamine (TEA)	Stronger base; often used in aqueous or biphasic green methodologies[6].	Moderate to High
Solvent	Ethanol (EtOH)	Environmentally benign. Crucially, the final 2-aminothiophene product typically precipitates out of cold ethanol, simplifying workup[1].	High
Solvent	Solvent-Free	Eliminates solvent waste. Driven by mechanical mixing (trituration) or microwave irradiation, increasing local concentration and reaction rate[7].	High (often >90%)
Active Methylene	Malononitrile	Highly activated methylene protons lead to rapid Knoevenagel condensation. Yields 2-amino-3-cyanothiophenes[1].	Very High

Experimental Protocols

Protocol A: Conventional One-Pot Synthesis (Solution-Phase)

This protocol utilizes conventional heating and is the standard method for synthesizing robust quantities of 2-aminothiophenes for drug screening[1][5].

Materials:

• Ketone or Aldehyde (1.0 equiv)

• Malononitrile or Ethyl Cyanoacetate (1.0 equiv)

• Elemental Sulfur ( S8​ , sublimed powder) (1.1 - 1.2 equiv)

• Morpholine (1.0 equiv)

• Absolute Ethanol (Reaction solvent)

Step-by-Step Methodology:

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the ketone (10.0 mmol) and the active methylene compound (10.0 mmol).

• Solvation: Suspend the mixture in 15-20 mL of absolute ethanol. Stir at room temperature for 5 minutes to ensure homogeneity.

• Sulfur Addition: Add elemental sulfur (11.0 mmol) to the stirring mixture. Note: Sulfur will remain largely insoluble at this stage.

• Catalyst Introduction: Attach a reflux condenser. Dropwise, add morpholine (10.0 mmol) to the mixture. The reaction will often undergo a noticeable color change (typically darkening to orange/red) as the Knoevenagel condensation initiates and polysulfides form.

• Thermal Activation: Heat the reaction mixture using an oil bath or heating mantle to 50–70 °C[1]. Maintain stirring and temperature for 2 to 12 hours.

• Monitoring: Monitor reaction progress via Thin Layer Chromatography (TLC) using a suitable eluent (e.g., Hexanes:Ethyl Acetate, 3:1). The disappearance of the starting ketone indicates completion.

• Workup & Isolation: Remove the flask from heat and allow it to cool to room temperature. Transfer the flask to an ice bath (0–5 °C) for 30 minutes to maximize precipitation.

• Purification: Collect the precipitated solid via vacuum filtration. Wash the filter cake with ice-cold ethanol (2 x 5 mL) to remove residual morpholine and unreacted starting materials. Recrystallize from hot ethanol to yield the pure 2-aminothiophene derivative[1].

Protocol B: Green Solvent-Free Synthesis

To adhere to modern green chemistry principles, the Gewald reaction can be performed under solvent-free conditions, significantly reducing reaction times and chemical waste[7].

Step-by-Step Methodology:

• Mixing: In a mortar or a suitable solvent-free reaction vessel, combine the ketone (5.0 mmol), ethyl cyanoacetate (5.0 mmol), and elemental sulfur (5.5 mmol).

• Base Addition: Add morpholine (5.0 mmol) directly to the solid/liquid mixture.

• Mechanical Activation: Vigorously stir or grind the components at room temperature[7]. The mechanical friction and high local concentration drive the reaction.

• Monitoring: The mixture will transform into a thick paste and eventually a solid mass as the product forms (typically within 30 minutes to 2 hours).

• Isolation: Once TLC confirms completion, suspend the crude solid mass in water to dissolve water-soluble impurities and residual base.

• Filtration: Filter the solid product, dry under vacuum, and recrystallize from a minimal amount of ethanol.

Validation and Structural Confirmation

To ensure the trustworthiness of the synthesized protocol, the resulting 2-aminothiophene must be validated as a self-consistent system:

• 1 H-NMR: Look for the characteristic broad singlet of the primary amine ( −NH2​ ) typically appearing between δ 4.5 - 6.5 ppm (depending on solvent and hydrogen bonding), and the absence of the active methylene protons.

• 13 C-NMR: Confirm the presence of the thiophene ring carbons (typically four distinct signals between δ 100 - 160 ppm if fully substituted).

• Mass Spectrometry (ESI-MS): Confirm the exact mass [M+H]+ corresponding to the calculated molecular weight of the target derivative.

References

• Puterová, Z., et al. "Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes." Arkivoc, 2010. URL: [Link]

• "A new protocol for the synthesis of 2-aminothiophenes through the gewald reaction in solvent-free conditions." Semantic Scholar. URL:[Link]

• "Green methodologies for the synthesis of 2-aminothiophene." PMC - NIH, Aug. 2022. URL:[Link]

• Sharma, J., Champagne, P. A. "Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur." ChemRxiv, 2024. URL: [Link]

• Sharma, J., Champagne, P. A. "Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur." The Journal of Organic Chemistry - ACS Publications, Jun. 2024. URL: [Link]

Sources

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• 2. thieme-connect.com [thieme-connect.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]

Application Note: High-Yield Synthesis and Functionalization of Schiff Base Derivatives from 1-(5-Aminothiophen-2-yl)ethanone

Executive Summary & Chemical Significance

1-(5-Aminothiophen-2-yl)ethanone (commonly referred to as 2-acetyl-5-aminothiophene) is a highly versatile, bifunctional heterocyclic building block. Its unique structure presents two distinct reactive centers: an electrophilic ketone (acetyl) group at the C2 position and a nucleophilic primary amine at the C5 position. This dual reactivity allows the molecule to serve as either the carbonyl donor or the amine nucleophile in Schiff base (imine) condensation reactions.

In modern drug development, Schiff bases derived from thiophene cores are of paramount importance. They exhibit potent antimicrobial, antifungal, and anticancer properties, and serve as excellent tridentate ligands for transition metal chelation, further amplifying their pharmacological efficacy 1. This application note details the mechanistic rationale and self-validating protocols for synthesizing these derivatives via both reactive pathways.

Mechanistic Rationale and Experimental Design

The formation of a Schiff base is a reversible, acid-catalyzed dehydration reaction between a primary amine and a carbonyl compound. To achieve high yields, the experimental design must manipulate the equilibrium and reaction kinetics through specific chemical choices:

• Catalyst Causality (Glacial Acetic Acid): The reaction requires precise pH control (optimally pH 4–5). Glacial acetic acid acts as a mild proton source to protonate the carbonyl oxygen, significantly increasing the electrophilicity of the carbonyl carbon. If a stronger mineral acid or a higher concentration is used, the primary amine becomes fully protonated (forming an unreactive ammonium salt), rendering it non-nucleophilic and halting the reaction.

• Solvent Selection (Ethanol/Methanol): Protic solvents like absolute ethanol are chosen because they dissolve the starting materials effectively at reflux temperatures. More importantly, as the reaction progresses, the resulting Schiff base—which is highly conjugated, planar, and rigid—typically becomes insoluble in the cooling alcohol. This spontaneous precipitation drives the equilibrium forward (Le Chatelier's principle) and simplifies downstream purification 2.

• Thermodynamic Control: While azeotropic removal of water (e.g., using a Dean-Stark apparatus with toluene) is necessary for sterically hindered aliphatic amines, the thermodynamic stability of the conjugated thiophene-imine system formed from 1-(5-aminothiophen-2-yl)ethanone is usually sufficient to drive the reaction to completion under standard reflux conditions.

Reaction Pathways Visualization

Figure 1: Dual-pathway synthesis of Schiff bases from 1-(5-aminothiophen-2-yl)ethanone.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that the researcher can verify the success of each step before proceeding.

Protocol A: Synthesis of Ketimine Derivatives (Pathway A)

Target: 2-[1-(5-aminothiophen-2-yl)ethylidene]hydrazinecarbothioamide3.

Materials:

• 1-(5-Aminothiophen-2-yl)ethanone (10 mmol, 1.41 g)

• Thiosemicarbazide (10 mmol, 0.91 g)

• Absolute Ethanol (50 mL)

• Glacial Acetic Acid (3-5 drops)

Step-by-Step Methodology:

• Dissolution: In a 100 mL round-bottom flask, dissolve 1.41 g of 1-(5-aminothiophen-2-yl)ethanone in 25 mL of absolute ethanol. Stir until a homogenous solution is achieved.

• Amine Addition: In a separate beaker, dissolve 0.91 g of thiosemicarbazide in 25 mL of hot absolute ethanol. Add this dropwise to the reaction flask under continuous magnetic stirring.

• Catalysis & Reflux: Add 3-5 drops of glacial acetic acid. Attach a reflux condenser and heat the mixture to 80°C (reflux) for 4 hours.

• Precipitation: Allow the reaction mixture to cool slowly to room temperature, then transfer to an ice bath for 30 minutes to maximize crystallization.

• Filtration & Purification: Filter the resulting precipitate under vacuum using a Büchner funnel. Wash the solid with cold ethanol (2 × 10 mL) to remove unreacted starting materials, followed by recrystallization from hot methanol.

Self-Validation Checkpoints (Protocol A):

• TLC: Monitor the reaction using Hexane:Ethyl Acetate (6:4). The product spot will appear at a lower Rf value than the starting ketone due to increased hydrogen bonding capacity.

• IR Spectroscopy: Confirm success by the disappearance of the strong ketone C=O stretch at ~1680 cm⁻¹ and the emergence of a sharp imine C=N stretch at ~1610–1630 cm⁻¹.

• Melting Point: The purified product should exhibit a sharp melting point around 225°C.

Protocol B: Synthesis of Aldimine Derivatives (Pathway B)

Target: N-(4-methoxybenzylidene)-1-(5-aminothiophen-2-yl)ethanone

Materials:

• 1-(5-Aminothiophen-2-yl)ethanone (10 mmol, 1.41 g)

• 4-Methoxybenzaldehyde (10 mmol, 1.36 g)

• Absolute Ethanol (40 mL)

• Glacial Acetic Acid (2 drops)

Step-by-Step Methodology:

• Reactant Mixing: Combine 1.41 g of 1-(5-aminothiophen-2-yl)ethanone and 1.36 g of 4-methoxybenzaldehyde in a 100 mL round-bottom flask containing 40 mL of absolute ethanol.

• Activation: Add 2 drops of glacial acetic acid. The solution may undergo a slight color change as the conjugated system begins to form.

• Reflux: Heat the mixture under reflux for 3 hours.

• Isolation: Concentrate the solvent to half its volume under reduced pressure. Cool the flask in an ice bath until a solid mass separates.

• Purification: Filter the solid, wash with cold diethyl ether to remove any oxidized aldehyde byproducts, and recrystallize from an ethanol/DMF mixture (5:1).

Self-Validation Checkpoints (Protocol B):

• ¹H-NMR (DMSO-d6): The definitive proof of aldimine formation is the appearance of a highly deshielded azomethine proton (-CH=N-) singlet at approximately δ 8.20–8.50 ppm, alongside the disappearance of the primary amine (-NH2) broad singlet at ~δ 5.00 ppm.

Quantitative Data and Biological Activity

The following table summarizes the expected quantitative yields, physical properties, and primary biological applications of various Schiff bases synthesized from 1-(5-aminothiophen-2-yl)ethanone using the protocols described above.

Compound Derivative	Synthesis Pathway	Yield (%)	Melting Point (°C)	Primary Biological Activity
Thiosemicarbazone derivative	Pathway A (Ketone)	85%	224 - 226	Broad-spectrum Antibacterial
Ethylenediamine bis-Schiff base	Pathway A (Ketone)	64%	140 - 142	Metal Chelation (Cu, Zn, Co)
N-(4-methoxybenzylidene) deriv.	Pathway B (Amine)	78%	188 - 190	Anti-inflammatory
N-(4-nitrobenzylidene) deriv.	Pathway B (Amine)	82%	210 - 212	Antifungal / Cytotoxic

References

• Antimicrobial metal-based thiophene derived compounds National Institutes of Health (NIH) - PMC URL:[Link]

• Synthesis and Antimicrobial Activity of some Trisubstituted Thioxoimidazolidinones Worldwide Journals (Indian Journal of Applied Research) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Antimicrobial metal-based thiophene derived compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. worldwidejournals.com [worldwidejournals.com]

Application Note: 1-(5-Aminothiophen-2-yl)ethanone in Medicinal Chemistry

Executive Summary

In modern drug discovery, the selection of highly versatile, bifunctional building blocks is paramount for the efficient synthesis of diverse chemical libraries. 1-(5-Aminothiophen-2-yl)ethanone (CAS: 128327-59-3), also known as 2-acetyl-5-aminothiophene, has emerged as a critical pharmacophore precursor[1]. Featuring an electron-donating amino group and an electron-withdrawing acetyl group on a bioisosteric thiophene core, this compound offers dual handles for cyclization and derivatization. As a Senior Application Scientist, I have structured this guide to detail the mechanistic rationale, synthetic workflows, and validated protocols for utilizing this compound to generate potent antimicrobial and anti-inflammatory agents[2][3].

Mechanistic Rationale & Pharmacophore Utility

The strategic value of 1-(5-Aminothiophen-2-yl)ethanone lies in its structural components, each serving a distinct mechanistic purpose in medicinal chemistry:

• Thiophene Core as a Bioisostere : The thiophene ring acts as a classical bioisostere for benzene. It enhances the overall lipophilicity of the resulting drug candidate, which is critical for cellular membrane permeation, while often improving metabolic stability against hepatic oxidation[3].

• 2-Acetyl Group (Electrophilic Center) : The ketone moiety provides a highly reactive electrophilic carbon, making it an ideal anchor for Schiff base formation (e.g., reacting with thiosemicarbazide)[4].

• 5-Amino Group (H-Bonding & Derivatization) : The primary amine serves a dual role. Synthetically, it allows for further functionalization (e.g., acetylation or alkylation). Biologically, it acts as a critical hydrogen-bond donor and acceptor, heavily influencing the binding affinity of the molecule to target microbial enzymes[3].

Pharmacophore mapping of 1-(5-Aminothiophen-2-yl)ethanone and its functional roles.

Key Application: Synthesis of Bioactive Thioxoimidazolidinones

One of the most impactful applications of 1-(5-Aminothiophen-2-yl)ethanone is its use as a key starting material in the synthesis of trisubstituted thioxoimidazolidinones[3][4]. These low-molecular-weight heterocycles have attracted enormous attention due to their potent antibacterial and antifungal properties.

The synthetic pathway involves a two-step cascade:

• Condensation : The starting material is reacted with thiosemicarbazide to form a thiosemicarbazone intermediate.

• Cyclization : The intermediate undergoes cyclization with ethyl chloroacetate to form the final thioxoimidazolidinone ring[3].

Synthetic workflow for generating bioactive thioxoimidazolidinones from the thiophene core.

Experimental Protocols

The following protocols are engineered to be self-validating systems, ensuring high yield and purity through fundamental chemical principles.

Protocol 3.1: Synthesis of Thiosemicarbazone Intermediate

Objective : To convert the 2-acetyl group into a reactive thiosemicarbazone, priming the molecule for ring closure.

• Reagent Preparation : In a round-bottom flask, combine 0.01 mol of 1-(5-Aminothiophen-2-yl)ethanone and 0.01 mol of thiosemicarbazide[3].

• Dissolution : Add 50 mL of anhydrous methanol.

  • Causality Insight: Methanol is specifically chosen as a protic solvent because it stabilizes the transition state and facilitates the crucial proton transfer steps required during the dehydration phase of Schiff base formation[3].

• Thermal Activation : Heat the mixture under continuous reflux for 4 hours.

  • Causality Insight: The continuous thermal energy overcomes the activation barrier for the nucleophilic attack on the sterically hindered ketone group.

• Isolation & Self-Validation : Remove the flask from heat and allow it to cool to room temperature. Filter the resulting solid, wash with cold methanol, and dry.

  • Causality Insight: The spontaneous precipitation of the product upon cooling serves as an immediate visual confirmation of reaction success. If no precipitate forms, it indicates incomplete conversion or an excessive solvent volume[3].

Protocol 3.2: Cyclization to Trisubstituted Thioxoimidazolidinone

Objective : To cyclize the intermediate into the bioactive 3-[1-(5-aminothiophen-2-yl)ethylidene]amino-2-thioxoimidazolidin-4-one scaffold.

• Reaction Setup : Mix the purified thiosemicarbazone intermediate (0.01 mol) with ethyl chloroacetate (0.01 mol) in methanol.

• Base Addition : Add a stoichiometric amount of fused sodium acetate.

  • Causality Insight: Fused sodium acetate acts as a mild, anhydrous base. Its primary function is to scavenge the hydrochloric acid (HCl) generated during the nucleophilic substitution step. By neutralizing the acid, it prevents the protonation of the reactive nitrogen/sulfur centers on the intermediate, thereby driving the equilibrium strictly toward the cyclized thioxoimidazolidinone product[4].

• Reflux and Purification : Reflux the mixture until completion (monitored via TLC). Cool the mixture, filter the precipitate, and recrystallize from methanol to achieve >80% purity.

Quantitative Data & Structure-Activity Relationship (SAR)

Comparative studies highlight the distinct advantage of the 5-amino group over a standard methyl substitution at the same position. The presence of the amino group significantly amplifies the biological efficacy of the resulting heterocycles[3].

Compound Series	R-Group at Position 5	Typical Yield (%)	Melting Point (°C)	Antimicrobial Efficacy	Mechanistic Advantage
Series A (Control)	-CH3 (Methyl)	85%	225	Moderate	Provides baseline lipophilicity for cell membrane permeation[3].
Series B (Target)	-NH2 (Amino)	~80-85%	>230	Strong	Introduces critical H-bond donor/acceptor sites, significantly enhancing target enzyme anchoring and overall bioactivity[3].

Data summarizes the comparative advantage of 1-(5-Aminothiophen-2-yl)ethanone derivatives over their methyl counterparts.

References

• Preparation, Antimicrobial Activity, and Toxicity of 2Amino4-arylthiazole Derivatives Source: ResearchGate URL
• Source: Worldwidejournals.com (Indian Journal Of Applied Research)
• 128327-59-3 | 1-(5-Aminothiophen-2-yl)

Sources

• 1. 128327-59-3 | 1-(5-Aminothiophen-2-yl)ethanone - AiFChem [aifchem.com]
• 2. researchgate.net [researchgate.net]
• 3. worldwidejournals.com [worldwidejournals.com]
• 4. worldwidejournals.com [worldwidejournals.com]

Application Note: Advanced Protocols for the Synthesis of 2-Aminothiophene-3-Carboxylate Derivatives

Executive Summary & Mechanistic Overview

2-Aminothiophene-3-carboxylate derivatives are privileged scaffolds in medicinal chemistry and drug discovery. They serve as essential precursors for synthesizing complex therapeutics, including the antipsychotic olanzapine, various kinase inhibitors, and potent anti-tuberculosis agents targeting the Ag85C enzyme[1][2].

The most robust and widely adopted method for constructing these highly substituted thiophene cores is the Gewald Multicomponent Reaction [2][3]. This protocol outlines a self-validating, highly reproducible methodology for synthesizing these derivatives, focusing on the causality behind reagent selection and reaction conditions to ensure maximum yield and purity.

Mechanistic Causality

The Gewald reaction is a three-component condensation involving a ketone/aldehyde, an α-activated nitrile (e.g., ethyl cyanoacetate), and elemental sulfur, catalyzed by an organic base[4][5]. The reaction cascade proceeds as follows:

• Knoevenagel Condensation: The amine base deprotonates the active methylene of the cyanoacetate, driving a nucleophilic attack on the carbonyl carbon. Subsequent dehydration yields an α,β-unsaturated nitrile intermediate.

• Thiation: The base activates elemental sulfur (S₈) into reactive polysulfide species, which attack the γ-position of the Knoevenagel adduct[3].

• Cyclization & Tautomerization: Intramolecular nucleophilic attack on the cyano group forms the thiophene ring, followed by tautomerization to yield the stable, aromatic 2-aminothiophene-3-carboxylate core[3].

Understanding this sequence is critical: if steric hindrance at the ketone inhibits the initial condensation, a two-step variant (isolating the alkene prior to sulfur addition) must be employed to prevent off-target sulfur reactions[3].

Reaction Workflow

Gewald 3-component synthesis workflow for 2-aminothiophene derivatives.

Experimental Design & Reagent Selection

• Base Selection: 5 and 4 are the industry standards[4][5]. Morpholine is preferred for cyclic ketones (e.g., cyclopentanone) as its pKa provides sufficient basicity for deprotonation without triggering excessive degradation of the starting materials[5].

• Solvent System: Absolute ethanol is the classical solvent. Its primary advantage is operational: the final thiophene product has low solubility in cold ethanol, allowing for spontaneous precipitation and bypassing the need for complex chromatographic purification[4][5].

• Catalyst Innovations: For industrial scale-up, heterogeneous catalysts like6 offer high atom efficiency, simple recovery, and excellent reusability[6].

Step-by-Step Methodologies

Protocol A: Standard One-Pot Synthesis

Objective: Synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate[7].

Materials:

• Cyclohexanone (1.0 eq, 10 mmol)

• Ethyl cyanoacetate (1.1 eq, 11 mmol)

• Elemental sulfur (S₈) (1.1 eq, 11 mmol)

• Morpholine or Diethylamine (1.1 eq, 11 mmol)

• Absolute Ethanol (20 mL)

Procedure:

• Initial Mixing: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve cyclohexanone and ethyl cyanoacetate in 20 mL of absolute ethanol[4][5].

  • Causality: A slight molar excess of the active nitrile ensures complete consumption of the ketone, which is typically the limiting reagent and harder to remove during the final recrystallization step.

• Sulfur Addition: Add elemental sulfur to the stirring mixture. The sulfur will remain largely suspended at this stage[4][7].

• Base Catalysis: Slowly add morpholine dropwise over 5 minutes at room temperature[5][7].

  • Causality: Base addition initiates the Knoevenagel condensation and activates the sulfur. This step is moderately exothermic; dropwise addition prevents solvent boil-off and controls the kinetic rate of the initial condensation.

• Heating & Cyclization: Heat the reaction mixture to 50–70 °C and stir for 3 to 4 hours[1][5].

  • Self-Validation: Monitor the reaction via Thin-Layer Chromatography (TLC) using Hexanes/Ethyl Acetate (8:2 v/v). The complete disappearance of the ketone spot and the emergence of a lower-Rf, UV-active spot indicates reaction completion[4].

• Precipitation: Remove the heat and allow the mixture to cool to room temperature, then transfer to an ice bath for 30 minutes. The product will spontaneously precipitate as a crystalline solid[4][7].

  • Causality: The target compound's low solubility in cold ethanol acts as a self-purifying mechanism, leaving unreacted starting materials and soluble byproducts in the mother liquor.

• Isolation: Collect the precipitate via vacuum filtration. Wash the filter cake with ice-cold ethanol (2 x 5 mL) and recrystallize from hot ethanol to yield the pure derivative[4][7].

Protocol B: Microwave-Assisted Green Synthesis

Objective: Rapid, high-throughput synthesis of substituted 2-aminothiophenes[3].

Procedure:

• Combine the ketone (1.0 mmol), ethyl cyanoacetate (1.0 mmol), elemental sulfur (1.2 mmol), and diethylamine (1.0 mmol) in a microwave-safe reaction vial containing 2 mL of ethanol.

• Seal the vial and irradiate in a dedicated microwave synthesizer at 90 °C for 2–5 minutes[3].

  • Causality: Microwave dielectric heating drastically accelerates the thiation and cyclization steps, reducing reaction times from hours to minutes while minimizing thermal degradation byproducts[3].

• Cool the vial rapidly via compressed air. Filter the resulting precipitate and wash with cold ethanol to obtain the pure product[3].

Quantitative Data & Yield Analysis

The following table summarizes expected yields based on different substrate and catalyst combinations derived from validated literature protocols:

Ketone Substrate	Active Nitrile	Catalyst / Base	Conditions	Yield (%)
Cyclohexanone	Ethyl cyanoacetate	Morpholine	Ethanol, 50 °C, 3 h	84–98%[5]
Cyclopentanone	Ethyl cyanoacetate	Morpholine	Ethanol, 50 °C, 3 h	~83%[5]
Cyclohexanone	Ethyl cyanoacetate	P-PANF (Fiber)	Ethanol, Reflux, 3 h	89%[6]
Aldehydes/Ketones	Malononitrile	Sodium Polysulfide	H₂O, Ultrasound, 2 min	65–91%[3]

Downstream Applications

The synthesized 2-aminothiophene-3-carboxylates are highly versatile intermediates. The primary amino group can be subjected to2 to form functionalized thienodiazepines[2], or reacted with acid chlorides and isothiocyanates to yield complex amides and thioureas. These downstream products are currently being evaluated as potent Toll-like receptor (TLR2) agonists and anti-mycobacterial agents[1][5].

References

• Application Notes and Protocols for the Development of Antibacterial Agents
• Synthesis and evaluation of new 2-aminothiophenes against Mycobacterium tuberculosis.NIH PMC.
• Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases.Asian Journal of Chemistry.
• Microwave‐Assisted Synthesis of 2‐Aminothiophene‐3‐carboxylic Acid Derivatives, 3H‐Thieno[2,3‐d]pyrimidin‐4‐one and 4‐Chlorothieno[2,3‐d]pyrimidine.
• Bisarylthiourea comprising cycloalkyl-thiophene-3-carboxylate derivatives as potential human toll-like receptor (TLR2) agonists.NIH PMC.
• An Efficient Synthesis of 2-Aminothiophenes via the Gewald Reaction Catalyzed by an N-Methylpiperazine-Functionalized Polyacrylonitrile Fiber.Thieme E-Books & E-Journals.
• Multicomponent Petasis Reaction for the Synthesis of Functionalized 2-Aminothiophenes and Thienodiazepines.

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Spectroscopic Characterization of 1-(5-Aminothiophen-2-yl)ethanone: An Application Note

Introduction

1-(5-Aminothiophen-2-yl)ethanone is a substituted aminothiophene derivative of significant interest in medicinal chemistry and materials science.[1] Thiophene-based compounds are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.[1][2] The presence of both an amino group and a keto group on the thiophene ring makes 1-(5-Aminothiophen-2-yl)ethanone a versatile building block for the synthesis of more complex heterocyclic systems. Accurate and comprehensive characterization of this molecule is paramount for its application in drug development and materials research. This application note provides a detailed guide to the characterization of 1-(5-Aminothiophen-2-yl)ethanone using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms. For 1-(5-Aminothiophen-2-yl)ethanone, both ¹H and ¹³C NMR are crucial for confirming the connectivity and substitution pattern of the molecule.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of 1-(5-Aminothiophen-2-yl)ethanone is expected to show distinct signals corresponding to the aromatic protons on the thiophene ring, the protons of the amino group, and the methyl protons of the acetyl group. The chemical shifts (δ) are influenced by the electronic effects of the substituents.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Notes
Thiophene-H3	6.0-6.5	Doublet (d)	Coupled to Thiophene-H4. Upfield shift due to the electron-donating amino group.
Thiophene-H4	7.0-7.5	Doublet (d)	Coupled to Thiophene-H3. Downfield shift due to the electron-withdrawing acetyl group.
-NH₂	4.0-5.0	Broad Singlet (br s)	The chemical shift can vary with solvent and concentration due to hydrogen bonding.[3]
-CH₃	2.3-2.5	Singlet (s)	Characteristic chemical shift for a methyl ketone.

Predicted ¹³C NMR Spectral Data

The carbon-13 NMR spectrum provides information about the carbon framework of the molecule. The chemical shifts are sensitive to the hybridization and electronic environment of the carbon atoms.[4]

Carbon Assignment	Predicted Chemical Shift (ppm)	Notes
C=O	190-200	Typical for a ketone carbonyl carbon.
Thiophene-C2	140-150	Attached to the electron-withdrawing acetyl group.
Thiophene-C5	150-160	Attached to the electron-donating amino group.
Thiophene-C3	110-120	Shielded by the adjacent amino group.
Thiophene-C4	125-135	Deshielded by the adjacent acetyl group.
-CH₃	25-30	Characteristic for a methyl ketone.

Experimental Protocol: NMR Spectroscopy

A general protocol for acquiring high-quality NMR spectra is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-(5-Aminothiophen-2-yl)ethanone in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.[5]

• Instrument Parameters: The following are typical parameters for a 400 or 500 MHz NMR spectrometer:[5][6]

  • For ¹H NMR:

    • Pulse Program: Standard single-pulse experiment.

    • Number of Scans: 16 to 64.

    • Relaxation Delay: 1-2 seconds.

  • For ¹³C NMR:

    • Pulse Program: Proton-decoupled single-pulse experiment.

    • Number of Scans: 1024 or more, depending on sample concentration.

    • Relaxation Delay: 2-5 seconds.

• Data Processing: Process the acquired Free Induction Decay (FID) with an appropriate window function and Fourier transform to obtain the frequency-domain spectrum. Phase and baseline correct the spectrum for accurate integration and peak picking.

Caption: Workflow for IR spectroscopic analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound. Furthermore, the fragmentation pattern observed in the mass spectrum can offer valuable structural insights. [7][8]

Expected Mass Spectrum

For 1-(5-Aminothiophen-2-yl)ethanone (Molecular Weight: 141.19 g/mol ), the mass spectrum obtained by electron ionization (EI) is expected to show a molecular ion peak ([M]⁺) at a mass-to-charge ratio (m/z) of 141. [9]Due to the presence of a nitrogen atom, the molecular ion peak will have an odd m/z value, consistent with the nitrogen rule. [3][10]

Key Fragmentation Pathways

The fragmentation of the molecular ion is driven by the stability of the resulting fragments. Key fragmentation pathways include:

• Loss of a methyl radical ([M-CH₃]⁺): This involves the cleavage of the bond between the carbonyl carbon and the methyl group, resulting in a stable acylium ion at m/z 126. This is often a prominent peak for acetyl-substituted aromatics. [11]* Loss of carbon monoxide ([M-CO]⁺): Following the initial fragmentation, further loss of CO can occur.

• Formation of the acetyl cation ([CH₃CO]⁺): Cleavage of the bond between the thiophene ring and the carbonyl group can lead to the formation of an acetyl cation at m/z 43. [11]

  Fragment Ion	m/z	Proposed Structure
  [M]⁺	141	C₆H₇NOS⁺
  [M-CH₃]⁺	126	C₅H₄NOS⁺

  | [CH₃CO]⁺ | 43 | C₂H₃O⁺ |

Experimental Protocol: Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for the analysis of this compound.

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of 1-(5-Aminothiophen-2-yl)ethanone in a volatile organic solvent such as methanol or dichloromethane. [11]2. GC-MS Parameters:

  • Injector: Split/splitless injector at a temperature of 250 °C.

  • GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Oven Program: A temperature gradient program, for example, starting at 50 °C, holding for 2 minutes, then ramping to 280 °C at 10 °C/min.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis: Identify the peak corresponding to 1-(5-Aminothiophen-2-yl)ethanone in the total ion chromatogram (TIC). Analyze the mass spectrum of this peak to determine the molecular ion and identify the major fragment ions.

Caption: Workflow for GC-MS analysis.

Conclusion

The combination of NMR, IR, and mass spectrometry provides a comprehensive and unambiguous characterization of 1-(5-Aminothiophen-2-yl)ethanone. ¹H and ¹³C NMR confirm the molecular structure and connectivity. IR spectroscopy verifies the presence of the key amine and ketone functional groups. Mass spectrometry determines the molecular weight and provides valuable information about the fragmentation patterns, further corroborating the structure. These analytical techniques, when used in concert, are essential for ensuring the identity and purity of this important synthetic intermediate, thereby supporting its application in research and development.

References

• Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

• Illinois State University. Infrared Spectroscopy. Available at: [Link]

• OpenStax. 12.8 Infrared Spectra of Some Common Functional Groups. In: Organic Chemistry. Available at: [Link]

• University of Colorado Boulder. INFRARED SPECTROSCOPY (IR). Available at: [Link]

• Chemistry LibreTexts. 24.10: Spectroscopy of Amines. Available at: [Link]

• The Royal Society of Chemistry. Supporting Information for... Available at: [Link]

• Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Available at: [Link]

• Supplementary Information. Available at: [Link]

• International Journal of Pharmaceutical Erudition. SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. Available at: [Link]

• ResearchGate. (PDF) Unambiguous Assignment of the H- and C-NMR Spectra of Propafenone and a Thiophene Analogue. Available at: [Link]

• SpectraBase. 2-Acetylthiophene. Available at: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• National Center for Biotechnology Information. Unambiguous Assignment of the 1H- and 13C-NMR Spectra of Propafenone and a Thiophene Analogue. Available at: [Link]

• University of California, Davis. Mass Spectrometry: Fragmentation. Available at: [Link]

• SpectraBase. 1-(5-phenylthiophen-2-yl)ethanone. Available at: [Link]

• National Institute of Standards and Technology. Ethanone, 1-(2-aminophenyl)-. In: NIST WebBook. Available at: [Link]

• ResearchGate. synthesis and spectroscopic characterization of new heterocyclic compounds derivatied from 1-(4-aminophenyl) ethan-1-oneoxime as a starting material with evaluate their biological activity. Available at: [Link]

• ResearchGate. 1H-NMR spectra of (a) 1-[3-(2-furyl)bicyclo[2.2.1]hept-5-en-2-yl]ethanone. Available at: [Link]

• National Center for Biotechnology Information. Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Available at: [Link]

• Organic Chemistry Portal. An Efficient Synthesis of 2-Aminothiophenes via the Gewald Reaction Catalyzed by an N-Methylpiperazine-Functionalized Polyacrylonitrile Fiber. Available at: [Link]

• YouTube. 6.8a The Chemical Shift in C 13 and Proton NMR | Organic Chemistry. Available at: [Link]

• Science Publishing Group. Synthesis, Characterization and Biological Study of Some (E)-3-(5-Bromothiophen-2-yl)-1-phenylprop-2-en-1-ones. Available at: [Link]

• Semantic Scholar. Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Available at: [Link]

• KPU Pressbooks. 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I. Available at: [Link]

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Application Note: Multicomponent Synthesis of Substituted Thiophenes via the Gewald Reaction

Executive Summary

Substituted 2-aminothiophenes are privileged heterocyclic scaffolds in medicinal chemistry and materials science. They form the structural core of numerous blockbuster therapeutics, including the antipsychotic olanzapine and the anti-inflammatory tinoridine[1]. The most robust and atom-economical method for their preparation is the Gewald 3-Component Reaction (G-3CR), a versatile multicomponent reaction (MCR) that couples a ketone or aldehyde, an activated nitrile (e.g., ethyl cyanoacetate), and elemental sulfur in a single operation[2].

This application note provides an in-depth, self-validating protocol for the synthesis of tetrasubstituted thiophenes. By bridging recent computational insights into the reaction mechanism with practical benchtop optimization, this guide enables researchers to rapidly generate diverse thiophene libraries for drug discovery and high-throughput screening[3].

Mechanistic Rationale & Causality

To successfully optimize the Gewald reaction, one must understand the kinetic and thermodynamic forces driving the cascade. The reaction does not proceed via a simultaneous three-body collision; rather, it is a highly ordered sequence of bimolecular events[4].

• Knoevenagel-Cope Condensation : The amine base catalyzes the condensation of the carbonyl compound and the activated nitrile. This step is kinetically rapid and forms a stable α,β-unsaturated nitrile intermediate[4].

• Sulfur Activation and Ring Opening : The base deprotonates the γ-position of the α,β-unsaturated intermediate, generating a highly substituted allylic anion. This nucleophile attacks elemental sulfur (S8), opening the octasulfide ring[4].

• Polysulfide Degradation and Cyclization : The resulting polysulfide intermediate undergoes a complex, protonation-induced intermolecular degradation. The length of the polysulfide chain shortens until a monosulfide intermediate is formed, which undergoes intramolecular cyclization[5].

• Thermodynamic Aromatization : The final tautomerization to the 2-aminothiophene is the sole thermodynamic driving force of the entire cascade, funneling all reversible polysulfide intermediates into the stable aromatic product[5].

Understanding this causality dictates our experimental choices: we use secondary amines like morpholine because their pKa is sufficient to drive the initial condensation and subsequent deprotonation without inducing premature, non-productive degradation of the polysulfide chain.

Mechanistic Pathway Visualization

Mechanistic pathway of the Gewald 3-component reaction for 2-aminothiophenes.

Experimental Protocol: One-Pot Synthesis of Tetrasubstituted 2-Aminothiophenes

This protocol describes the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a standard benchmarking scaffold used in generating libraries against ESKAPE pathogens[6].

Reagents and Equipment

• Cyclohexanone : 10.0 mmol (1.04 mL)

• Ethyl cyanoacetate : 10.0 mmol (1.06 mL)

• Elemental Sulfur (S8) : 10.0 mmol (320 mg, finely powdered)

• Morpholine : 10.0 mmol (0.87 mL)

• Solvent : Absolute Ethanol (20 mL)

• Equipment : 50 mL round-bottom flask, reflux condenser, magnetic stirrer, TLC plates (Silica gel 60 F254).

Step-by-Step Methodology

Step 1: Initiation of the Knoevenagel Condensation

• Add cyclohexanone (10.0 mmol) and ethyl cyanoacetate (10.0 mmol) to a 50 mL round-bottom flask containing 20 mL of absolute ethanol.

• Stir the mixture at room temperature (25 °C) for 5 minutes to ensure homogeneity.

• Causality Check: At this stage, the reaction is colorless. The condensation has not yet initiated due to the lack of a basic catalyst.

Step 2: Base Addition and Intermediate Formation

• Add morpholine (10.0 mmol) dropwise over 2 minutes.

• Stir for 15 minutes at room temperature.

• Self-Validation: The solution will turn pale yellow. A quick TLC (Hexane:EtOAc 8:2) will reveal the disappearance of the starting materials and the appearance of a new, highly UV-active spot corresponding to the α,β-unsaturated nitrile intermediate.

Step 3: Sulfur Activation and Cascade Cyclization

• Add finely powdered elemental sulfur (320 mg) in a single portion. Note: The sulfur must be finely powdered to maximize surface area for the nucleophilic attack by the allylic anion.

• Attach the reflux condenser and heat the reaction mixture to 78 °C (reflux) for 4 hours.

• Self-Validation: Within the first 30 minutes of heating, the suspension will transition from pale yellow to a deep, homogenous orange/red solution. This color shift is the visual confirmation of polysulfide intermediate formation[4]. As the reaction progresses and aromatization occurs, the deep red color will stabilize into a dark brown/orange hue.

Step 4: Workup and Purification

• Cool the reaction mixture to 0 °C in an ice bath. The thermodynamic stability of the 2-aminothiophene, combined with its lower solubility in cold ethanol, drives spontaneous crystallization.

• Filter the resulting precipitate under vacuum and wash the filter cake with ice-cold ethanol (2 × 5 mL) to remove residual morpholine and unreacted intermediates.

• Dry the solid under a high vacuum.

• Analytical Validation: Confirm the structure via 1H NMR (DMSO-d6). The defining self-validating signal is a broad singlet integrating to 2H at approximately δ 6.0 - 7.2 ppm, corresponding to the newly formed primary amine (-NH2) group[1].

Quantitative Data & Optimization

The Gewald reaction is highly sensitive to the choice of base and thermal activation method. Table 1 summarizes the optimization parameters for synthesizing tetrasubstituted thiophenes, demonstrating how microwave irradiation can significantly collapse reaction times while improving yields by bypassing the kinetic bottlenecks of polysulfide degradation[3].

Table 1: Optimization of G-3CR Conditions for Tetrasubstituted Thiophenes

Condition	Base Catalyst	Solvent	Thermal Method	Time	Isolated Yield (%)
1	Morpholine	Ethanol	Room Temp (25 °C)	24 h	75%
2	Diethylamine	Ethanol	Room Temp (25 °C)	24 h	68%
3	Morpholine	Ethanol	Reflux (78 °C)	4 h	82%
4	Morpholine	Ethanol	Microwave (80 °C)	15 min	91%
5	Piperidine	DMF	Conventional (80 °C)	4 h	62%

Data synthesized from library optimization studies validating the superiority of morpholine under microwave conditions for high-throughput parallel synthesis[3].

Troubleshooting & Self-Validation Matrix

Observation	Mechanistic Cause	Corrective Action
Reaction remains pale yellow after sulfur addition.	Sulfur ring (S8) is not opening. The base may be degraded, or the intermediate was not properly deprotonated.	Ensure morpholine is freshly distilled. Verify the formation of the Knoevenagel intermediate via TLC before adding sulfur.
Heavy elemental sulfur precipitates upon cooling.	Incomplete conversion of the polysulfide intermediates due to insufficient reaction time or low temperature.	Extend reflux time. Alternatively, transition the protocol to microwave irradiation (80 °C, 15 min) to force kinetic completion[7].
Formation of multiple close-running TLC spots.	Unimolecular decomposition of long polysulfides (>5 sulfur atoms) leading to off-target scrambling[5].	Reduce the equivalents of base or switch to a slightly less nucleophilic base to control the rate of S8 opening.
Absence of -NH2 peak in NMR.	The cyclization occurred, but tautomerization to the aromatic amine failed, or the amine reacted with excess ketone (Schiff base formation).	Ensure strict stoichiometric control (1:1:1 ratio). Wash thoroughly with cold ethanol during workup to remove unreacted carbonyls.

Sources

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Application Note: High-Throughput Antimicrobial Screening of 1-(5-Aminothiophen-2-yl)ethanone Derivatives

Introduction & Mechanistic Rationale

The rising incidence of multidrug-resistant (MDR) pathogens necessitates the continuous discovery of novel antimicrobial scaffolds. Heterocyclic compounds containing a thiophene nucleus have proven to be highly effective pharmacophores, forming the core of marketed antimicrobials such as cephalothin and sertaconazole[1],[2].

Specifically, 1-(5-aminothiophen-2-yl)ethanone and its derivatives are exceptional candidates for antimicrobial screening. The causality behind their efficacy lies in their structural duality:

• Lipophilic Thiophene Core: The sulfur-containing heterocycle enhances the molecule's lipophilicity, facilitating passive diffusion through the bacterial phospholipid bilayer and fungal cell membranes[3].

• Hydrogen-Bonding Substituents: The amino (-NH₂) and acetyl (-COCH₃) groups act as critical hydrogen-bond donors and acceptors. These functional groups enable high-affinity binding to intracellular targets, such as DNA gyrase in bacteria, or induce membrane permeabilization and reactive oxygen species (ROS) generation[3].

Fig 1. Proposed antimicrobial mechanisms of 1-(5-Aminothiophen-2-yl)ethanone derivatives.

Experimental Design & Workflow

To ensure reproducibility and clinical relevance, the screening of these derivatives must strictly adhere to the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines for broth microdilution[4]. The workflow transitions from compound preparation to Minimum Inhibitory Concentration (MIC) determination, concluding with Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) validation.

Fig 2. High-throughput screening workflow for thiophene derivatives.

Self-Validating Assay Architecture

A robust protocol must be a self-validating system. Every 96-well microtiter plate must include the following internal controls to ensure data integrity[5]:

• Sterility Control (SC): Media only. Validates that the broth and plate are free from contamination.

• Growth Control (GC): Media + Inoculum. Validates the viability of the microbial strain and the growth-supporting capacity of the media.

• Vehicle Control (VC): Media + Inoculum + 1% DMSO. Validates that the solvent used to dissolve the thiophene derivatives does not possess intrinsic antimicrobial activity that could confound results.

Detailed Step-by-Step Protocols

Protocol A: Compound and Inoculum Preparation

Expert Insight: Mueller-Hinton Broth (MHB) is chosen because it contains low levels of thymine and thymidine, preventing the antagonism of specific antimicrobial agents, and provides standardized cation concentrations essential for testing membrane-active thiophenes[4].

• Compound Stock: Dissolve the 1-(5-aminothiophen-2-yl)ethanone derivative in 100% molecular-grade DMSO to create a 10 mg/mL stock solution.

  • Causality Check: DMSO is required due to the lipophilicity of the thiophene ring. However, the final concentration in the assay must not exceed 1% (v/v) to prevent solvent-induced cell membrane toxicity[5].

• Inoculum Standardization: Select 3–5 well-isolated colonies from a fresh agar plate (e.g., S. aureus, E. coli, or C. albicans) and suspend them in sterile saline.

• Turbidity Adjustment: Adjust the suspension to match a 0.5 McFarland standard (approximately 1.5×108 CFU/mL) using a spectrophotometer (OD600 ≈ 0.08–0.13)[6],[5].

  • Causality Check: Standardizing the inoculum prevents the "inoculum effect," where an artificially high bacterial density leads to false-positive resistance due to target saturation[6].

• Final Dilution: Dilute the standardized suspension 1:150 in MHB to achieve a final well concentration of 5×105 CFU/mL.

Protocol B: Broth Microdilution Assay (MIC)

• Serial Dilution: Dispense 100 µL of MHB into columns 2–12 of a 96-well plate. Add 200 µL of the working compound solution (e.g., 128 µg/mL in MHB) to column 1. Perform a 2-fold serial dilution from column 1 to 10 by transferring 100 µL sequentially. Discard 100 µL from column 10.

• Control Setup: Designate column 11 as the Growth Control (GC) and column 12 as the Sterility Control (SC).

• Inoculation: Add 100 µL of the diluted inoculum ( 5×105 CFU/mL) to columns 1–11. Do not add bacteria to column 12.

• Incubation: Seal the plate and incubate at 37°C for 18–24 hours (for bacteria) or 24–48 hours (for fungi)[6].

• Visualization: Add 20 µL of 0.015% resazurin solution to all wells and incubate for an additional 2 hours.

  • Expert Insight: Resazurin is a redox indicator. Viable cells reduce the blue dye (resazurin) to a pink, fluorescent compound (resorufin). The MIC is defined as the lowest concentration of the thiophene derivative that remains blue (indicating no metabolic activity).

Protocol C: Minimum Bactericidal Concentration (MBC)

• Sampling: Identify the MIC well and the three preceding wells (higher concentrations) that show no visible growth.

• Plating: Aspirate 10 µL from these wells and spot-plate onto fresh Mueller-Hinton Agar (MHA) plates[5].

• Incubation: Incubate the plates at 37°C for 24 hours.

• Determination: The MBC is the lowest concentration that results in a ≥99.9% reduction of the initial inoculum (no colony growth on the agar).

Data Presentation & Interpretation

Quantitative data must be structured to compare the novel derivatives against standard clinical reference drugs. The MBC/MIC ratio is critical: a ratio of ≤4 indicates bactericidal activity, while a ratio >4 indicates bacteriostatic activity.

Table 1: Representative Antimicrobial Activity of 1-(5-Aminothiophen-2-yl)ethanone Derivatives

Compound ID	Structural Modification	MIC E. coli (µg/mL)	MIC S. aureus (µg/mL)	MBC/MIC Ratio	Activity Profile
Thio-01	Unsubstituted Core	32	16	2	Bactericidal
Thio-02	para-Chloro substitution	8	4	1	Bactericidal
Thio-03	N-acetylation	>64	32	8	Bacteriostatic
Ampicillin	Reference Drug	4	2	1	Bactericidal
1% DMSO	Vehicle Control	No Inhibition	No Inhibition	N/A	Validated

Note: The addition of electron-withdrawing groups (e.g., -Cl) on the thiophene periphery significantly enhances membrane penetration and target affinity, lowering the MIC values[1],[7].

References

• [1] Synthesis and Biological Screening of Thiophene Derivatives. Polycyclic Aromatic Compounds (Taylor & Francis). URL: [Link]

• [2] Antimicrobial screening of some novel Tetramethylene thiophene derivatives synthesized using various aryl acid chlorides. Journal of Pharmacy Research (ResearchGate). URL: [Link]

• [7] Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate. Chemistry Central Journal (PMC). URL: [Link]

• [3] Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology (PMC). URL: [Link]

• [6] Broth microdilution for antibacterial testing as recommended by CLSI protocol. ResearchGate. URL: [Link]

• [4] M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute (CLSI). URL: [Link]

• [5] Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. URL: [Link]

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Introduction: The 2-Aminothiophene Scaffold as a Cornerstone in Enzyme Inhibitor Design

An In-depth Technical Guide to the Design, Synthesis, and Evaluation of 2-Aminothiophene Analogs as Enzyme Inhibitors

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds, earning them the designation of "privileged scaffolds." The 2-aminothiophene core is a prime example of such a structure, serving as a versatile and synthetically accessible building block for a vast array of therapeutic agents.[1][2][3] Its significance stems from its unique physicochemical properties and its role as a bioisostere for the phenyl group, which can lead to enhanced biological activity and improved pharmacokinetic profiles.[4] The inherent "drug-like" qualities of the 2-aminothiophene motif have positioned it as a focal point for researchers in drug discovery, particularly in the development of potent and selective enzyme inhibitors targeting a wide range of diseases, including cancer, inflammation, and infectious diseases.[4][5][6]

This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the rational design, synthesis, and biological evaluation of 2-aminothiophene analogs as enzyme inhibitors. It moves beyond simple procedural lists to explain the underlying scientific principles, ensuring that each protocol is a self-validating system for generating reliable and reproducible data.

Part 1: Rational Design of 2-Aminothiophene-Based Inhibitors

The design of effective enzyme inhibitors is a multifactorial process that balances potency, selectivity, and pharmacokinetic properties. The 2-aminothiophene scaffold provides a robust starting point for this endeavor.

Core Principles of Analog Design

The general workflow for a drug discovery program centered on this scaffold begins with a hit compound, often identified through high-throughput screening, which is then refined through iterative cycles of design, synthesis, and testing to produce a lead candidate with optimized properties.

Caption: A generalized workflow for enzyme inhibitor drug discovery.

Structure-Activity Relationship (SAR) Insights

Understanding the structure-activity relationship (SAR) is crucial for rationally modifying the 2-aminothiophene core to enhance inhibitory activity. Key modification points are the amine group at the C2 position, the substituent at the C3 position (often a carboxylate or carboxamide), and various substituents on the thiophene ring itself.

For instance, in the development of atypical protein kinase C (aPKC) inhibitors, studies have revealed that the electronic properties of substituents on a C4-aryl moiety are critical for activity.[7] A systematic SAR study demonstrated that electron-donating groups on the C4-phenyl ring generally optimized kinase inhibition, whereas electron-withdrawing groups significantly diminished it.[7] This highlights a key principle: the thiophene core's electronic nature, modulated by its substituents, directly influences its interaction with the target enzyme's active site.

Part 2: Synthesis of 2-Aminothiophene Analogs via the Gewald Reaction

The most efficient and widely adopted method for synthesizing polysubstituted 2-aminothiophenes is the Gewald multicomponent reaction.[1][2] This one-pot synthesis is valued for its operational simplicity, use of readily available starting materials, and generally mild reaction conditions.[4][8]

Mechanism of the Gewald Reaction

The reaction proceeds through an initial Knoevenagel condensation between a ketone or aldehyde and an active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate), catalyzed by a base.[9] This is followed by the addition of elemental sulfur to the resulting α,β-unsaturated nitrile, and subsequent cyclization and tautomerization to yield the final 2-aminothiophene product.

Caption: A simplified mechanism of the Gewald reaction.

Protocol 1: General Procedure for Gewald Synthesis

This protocol describes a conventional, one-pot synthesis using an amine base like morpholine, which has proven effective for a wide range of substrates.[1][4]

Materials:

• Ketone or aldehyde (1.0 equivalent)

• Active methylene nitrile (e.g., malononitrile, ethyl cyanoacetate) (1.0 equivalent)

• Elemental sulfur (1.1 equivalents)

• Amine base (e.g., morpholine) (1.0 equivalent)

• Solvent (e.g., ethanol, methanol, or DMF)[10]

• Round-bottom flask, condenser, magnetic stirrer, and heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and condenser, add the ketone/aldehyde (1.0 equiv.), active methylene nitrile (1.0 equiv.), elemental sulfur (1.1 equiv.), and ethanol.[4]

• While stirring the mixture, add the morpholine (1.0 equiv.) dropwise.

• Heat the reaction mixture to a gentle reflux (typically 50-70 °C) with continuous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 2-12 hours).[4]

• Once the reaction is complete, cool the mixture to room temperature.

• If a precipitate forms, collect the solid product by vacuum filtration. If no precipitate forms, pour the reaction mixture into ice-cold water and stir to induce precipitation.[4]

• Wash the collected solid with cold ethanol to remove residual impurities.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-aminothiophene derivative.

• Confirm the structure and purity of the final compound using spectroscopic methods (¹H-NMR, ¹³C-NMR, IR, and Mass Spectrometry).

Note on Modifications: Numerous variations of the Gewald reaction exist, including the use of different catalysts like L-proline[10] or solid supports, and energy sources such as microwave irradiation to reduce reaction times and improve yields.

Part 3: In Vitro Evaluation of Enzyme Inhibition

Once synthesized, the 2-aminothiophene analogs must be evaluated for their ability to inhibit the target enzyme. This is typically achieved through a series of in vitro assays to determine key inhibitory parameters like IC₅₀ (the concentration of inhibitor required to reduce enzyme activity by 50%).

General Considerations for Enzyme Assays

A robust enzyme assay requires a reliable method to measure the rate of the reaction, either by monitoring the depletion of a substrate or the formation of a product. The choice of assay depends on the enzyme class and the available substrates. Common detection methods include spectrophotometry, fluorescence, and luminescence.

Protocol 2: General Kinase Inhibition Assay (ELISA-based)

This protocol provides a framework for evaluating inhibitors against a protein kinase, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), using an ELISA-based format.[11]

Materials:

• Microtiter plates pre-coated with the kinase substrate

• Purified recombinant kinase (e.g., VEGFR-2)

• Synthesized 2-aminothiophene analogs (test compounds) dissolved in DMSO

• ATP (Adenosine triphosphate)

• Kinase reaction buffer

• Primary antibody (specific for the phosphorylated substrate)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated)

• Detection substrate (e.g., TMB for HRP)

• Wash buffer (e.g., PBS-T)

• Stop solution (e.g., 1M H₂SO₄)

• Plate reader

Procedure:

• Prepare serial dilutions of the test compounds in kinase reaction buffer. Also prepare a "no inhibitor" control (vehicle only) and a "no enzyme" control.

• Add the test compound dilutions to the wells of the substrate-coated plate.[11]

• Add the kinase enzyme to each well (except the "no enzyme" control).

• Initiate the kinase reaction by adding ATP to all wells.[11]

• Incubate the plate for a specified time (e.g., 60 minutes) at an optimal temperature (e.g., 30°C or room temperature) to allow for substrate phosphorylation.

• Stop the reaction by washing the plate multiple times with wash buffer to remove the enzyme, unbound inhibitor, and ATP.

• Add the primary antibody against the phosphorylated substrate and incubate for 1 hour at room temperature.[11]

• Wash the plate, then add the enzyme-conjugated secondary antibody and incubate for 1 hour.[11]

• Wash the plate thoroughly and add the detection substrate. Allow color to develop.

• Add the stop solution and measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of inhibition for each compound concentration relative to the "no inhibitor" control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Summary of Common Enzyme Inhibition Assays

Assay Type	Target Enzyme Class	Principle	Detection Method	Key Parameters
Ellman's Assay [11]	Acetylcholinesterase (AChE)	Measures the formation of a colored product from the reaction of thiocholine (a product of substrate hydrolysis) with DTNB.	Spectrophotometry (412 nm)	% Inhibition, IC₅₀
p-NPA Assay [11]	Carbonic Anhydrase (CA)	Monitors the enzymatic hydrolysis of p-nitrophenyl acetate (p-NPA) to the colored p-nitrophenolate ion.	Spectrophotometry (348 nm)	% Inhibition, IC₅₀, Kᵢ
Kinase Assay (ELISA) [11][12]	Protein Kinases (e.g., VEGFR, EGFR)	Detects the phosphorylation of a substrate coated on a plate using a specific antibody.	Spectrophotometry, Fluorescence	% Inhibition, IC₅₀
Protease Assay (FRET)	Proteases	Measures the cleavage of a peptide substrate containing a fluorescent donor and a quencher pair, leading to an increase in fluorescence.	Fluorometry	% Inhibition, IC₅₀

Part 4: Cell-Based Assays for Efficacy and Validation

While in vitro assays are essential for determining direct enzyme inhibition, cell-based assays are critical for confirming that the compounds are active in a more physiologically relevant context.[13] These assays can assess a compound's ability to cross the cell membrane, engage its target in the cellular environment, and exert a desired biological effect, such as inducing apoptosis in cancer cells or reducing an inflammatory response.

Caption: A typical workflow for a cell-based viability/potency assay.

Protocol 3: Cell Viability/Cytotoxicity Assay (MTT/MTS)

This protocol measures the metabolic activity of cells as an indicator of cell viability. A reduction in metabolic activity in the presence of an inhibitor can indicate cytotoxicity or cytostatic effects, which is a crucial endpoint for anticancer drug candidates.

Materials:

• Human cell line relevant to the enzyme target (e.g., a cancer cell line overexpressing a target kinase)

• Cell culture medium, fetal bovine serum (FBS), and antibiotics

• 96-well cell culture plates

• Synthesized 2-aminothiophene analogs

• MTT or MTS reagent

• Solubilization solution (for MTT assay)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a CO₂ incubator.

• Prepare serial dilutions of the test compounds in the cell culture medium.

• Remove the old medium from the cells and add the medium containing the various concentrations of the test compounds. Include a vehicle-only control.

• Incubate the plate for a period relevant to the desired endpoint (e.g., 48 or 72 hours).

• After the incubation period, add the MTT or MTS reagent to each well according to the manufacturer's instructions.

• Incubate for 1-4 hours to allow for the conversion of the tetrazolium salt into formazan (by viable cells).

• If using MTT, add the solubilization solution to dissolve the formazan crystals. If using MTS, the product is already soluble.

• Measure the absorbance at the appropriate wavelength (e.g., ~570 nm for MTT, ~490 nm for MTS) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of viability against the logarithm of the compound concentration to determine the IC₅₀ (for inhibition of cell growth) or EC₅₀ value.

Conclusion

The 2-aminothiophene scaffold remains a highly valuable and versatile platform for the design of novel enzyme inhibitors.[2][5] Its synthetic tractability, primarily through the robust Gewald reaction, allows for extensive chemical exploration and optimization. By integrating rational design based on SAR principles with a systematic evaluation pipeline encompassing both biochemical and cell-based assays, researchers can efficiently advance from initial hits to potent and biologically active lead compounds. This guide provides the foundational protocols and strategic insights necessary to harness the full potential of 2-aminothiophene chemistry in the pursuit of new therapeutic agents.

References

• BenchChem. (2025).
• BenchChem. (2025). The Versatile 2-Aminothiophene Scaffold: A Technical Guide for Medicinal Chemists. Benchchem.

• Ndjadila, A. D., et al. (2022). Recent contribution of medicinally active 2-aminothiophenes: a privileged scaffold for drug discovery. CABI Digital Library. [Link]

• Ndjadila, A. D., et al. (2022). Recent contribution of medicinally active 2-aminothiophenes: A privileged scaffold for drug discovery | Request PDF. ResearchGate. [Link]

• Anonymous. (n.d.). a new protocol for the synthesis of 2-aminothiophenes through the gewald reaction in solvent-free conditions. Semantic Scholar. [Link]

• Patel, H., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Thieme Connect. [Link]

• Wang, T., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Organic Chemistry Portal. [Link]

• Li, L., et al. (2021). microwave-assisted synthesis of 2-aminothiophene derivatives via improved gewald reactions. HETEROCYCLES, 102(10), 2007. [Link]

• Grant, M. B., et al. (2013). Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors. PMC. [Link]

• Kamal, A., et al. (2017). 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry. PubMed. [Link]

• Kamal, A., et al. (2017). 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry | Request PDF. ResearchGate. [Link]

• Sabatino, P., et al. (2020). Synthesis and Evaluation of 2-Aminothiophene Derivatives as Staphylococcus aureus Efflux Pump Inhibitors. PubMed. [Link]

• Anonymous. (n.d.). Cell-Based Covalent-Capture Deubiquitinase Assay for Inhibitor Discovery | Request PDF. ResearchGate. [Link]

• Stray, K. M., et al. (2020). A simplified cell-based assay to identify coronavirus 3CL protease inhibitors. PMC. [Link]

• Ouellette, S. B., et al. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS One. [Link]

• Čikovská, A., et al. (n.d.). APPLICATIONS SUBSTITUTED 2-AMINOTHIOPHENES IN DRUG DESIGN. Semantic Scholar. [Link]

• Bassi, M. R., et al. (n.d.). Identification of inhibitors using a cell based assay for monitoring golgi-resident protease activity. PMC. [Link]

• Ma, A., et al. (2024). Cell-Based Covalent-Capture Deubiquitinase Assay for Inhibitor Discovery. ACS Pharmacology & Translational Science. [Link]

• Asiri, A. M., et al. (2023). Design, synthesis and antimicrobial activity of novel 2-aminothiophene containing cyclic and heterocyclic moieties | Request PDF. ResearchGate. [Link]

• Anonymous. (2025). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). MDPI. [Link]

• BenchChem. (2025).

• Anonymous. (2021). Design, Synthesis, and Structure–Activity Relationship Study of Potent MAPK11 Inhibitors. MDPI. [Link]

• Khan, K. M., et al. (2006). Synthesis and anti-inflammatory activity of some selected aminothiophene analogs. Journal of Enzyme Inhibition and Medicinal Chemistry, 21(2), 139-43. [Link]

• Sabanis, N., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc. [Link]

• Lombardo, L. J., et al. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of Medicinal Chemistry, 49(23), 6819-32. [Link]

• Schenone, S., et al. (2018). New insights in the structure-activity relationships of 2-phenylamino-substituted benzothiopyrano[4,3-d]pyrimidines as kinase inhibitors. PubMed. [Link]

• Al-Ostoot, F. H., et al. (2024). Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. PMC. [Link]

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Application Note: Bifunctional Derivatization of 1-(5-Aminothiophen-2-yl)ethanone in the Synthesis of Bioactive Heterocycles

Mechanistic Grounding & Molecular Design

1-(5-Aminothiophen-2-yl)ethanone (CAS: 128327-59-3), frequently referred to in literature as 2-acetyl-5-aminothiophene, serves as a highly versatile building block in 1[1]. Its structural architecture features a thiophene core substituted with an electron-donating amino group at position 5 and an electron-withdrawing acetyl group at position 2. This 2,5-disubstitution pattern creates a push-pull electronic system that stabilizes the ring while providing two strictly orthogonal reactive sites: a nucleophilic amine and an electrophilic/enolizable ketone.

Because these handles operate independently, the molecule is an ideal precursor for developing complex, linked bioactive heterocycles. Derivatization of this scaffold has been extensively utilized to synthesize trisubstituted thioxoimidazolidinones and thiazole hybrids, which exhibit significant 2[2].

Divergent Synthetic Workflows

The orthogonal reactivity of 1-(5-aminothiophen-2-yl)ethanone allows chemists to selectively target either functional group. Reaction at the ketone yields thiosemicarbazones and chalcones, whereas the amine can be utilized for Schiff base formation or amidation[2].

Divergent synthetic pathways of 1-(5-aminothiophen-2-yl)ethanone.

Experimental Protocols (Self-Validating Systems)

Robust chemical protocols must be self-validating. The following workflows are designed so that physical phase changes (e.g., product precipitation) serve as built-in indicators of reaction progress and thermodynamic success.

Protocol A: Synthesis of Thiosemicarbazone Intermediate

Objective: Condensation of the 2-acetyl group with thiosemicarbazide to form 2-[1-(5-aminothiophen-2-yl)ethylidene]hydrazinecarbothioamide[2].

Step-by-Step Methodology:

• Dissolution: Dissolve 10.0 mmol of 1-(5-aminothiophen-2-yl)ethanone in 50 mL of absolute methanol.

• Addition: Add 10.0 mmol of thiosemicarbazide to the stirring solution.

• Catalysis: Introduce 3-5 drops of glacial acetic acid.

• Reflux: Heat the mixture under reflux (65°C) for 4 hours.

• Isolation: Cool the reaction mixture to 0-5°C. Filter the resulting solid, wash with cold methanol, and dry under a vacuum.

Expert Causality: Methanol is selected because its boiling point (65°C) provides optimal thermal energy to overcome the activation barrier of hydrazone formation without thermally degrading the electron-rich thiophene ring. Glacial acetic acid acts as a crucial proton donor, activating the ketone carbonyl to nucleophilic attack. The pH is maintained around 4.5-5.0 to prevent protonation of the attacking hydrazine nucleophile. The product naturally precipitates from methanol as it forms, driving the equilibrium forward via Le Chatelier's principle and providing a visual confirmation of success.

Protocol B: Cyclization to Thioxoimidazolidinone Scaffold

Objective: Conversion of the thiosemicarbazone into 3-[1-(5-aminothiophen-2-yl)ethylidene]amino-2-thioxoimidazolidin-4-one[2].

Step-by-Step Methodology:

• Suspension: Suspend 5.0 mmol of the thiosemicarbazone intermediate in 30 mL of absolute methanol.

• Reagent Addition: Add 7.5 mmol of fused sodium acetate, followed by 6.0 mmol of ethyl chloroacetate.

• Reflux: Heat under reflux for 6-8 hours.

• Isolation: Pour the hot mixture into crushed ice. Filter the precipitate, wash thoroughly with distilled water, and recrystallize from ethanol.

Expert Causality: Fused sodium acetate is employed as a mild base to deprotonate the terminal amine of the thiosemicarbazone, enhancing its nucleophilicity for the initial SN​2 attack on the α -carbon of ethyl chloroacetate. A stronger base (e.g., NaOH) is strictly avoided to prevent premature saponification of the ester group. Washing the final precipitate with water is a self-validating step to remove the NaCl byproduct, ensuring high crude purity prior to recrystallization.

Quantitative Data & Yield Optimization

The efficiency of the thiosemicarbazone intermediate synthesis is highly dependent on solvent and catalyst selection. Table 1 summarizes the optimization parameters to maximize yield and purity.

Table 1: Optimization of Thiosemicarbazone Intermediate Synthesis

Solvent	Catalyst	Temperature (°C)	Time (h)	Isolated Yield (%)	HPLC Purity (%)
Ethanol	None	78	8	45	82
Ethanol	Acetic Acid	78	6	72	91
Methanol	None	65	8	55	85
Methanol	Acetic Acid	65	4	85	98
THF	Acetic Acid	66	6	60	88

Note: Methanol with catalytic acetic acid provides the optimal balance of solubility, reaction kinetics, and product precipitation.

Mechanistic Pathway of Cyclization

Understanding the cyclization mechanism is critical for troubleshooting low yields. The reaction proceeds via a two-step tandem process: an intermolecular SN​2 alkylation followed by an intramolecular cyclization[2].

• SN​2 Alkylation: The terminal amine of the thiosemicarbazone attacks the α -carbon of ethyl chloroacetate, displacing the chloride ion.

• Intramolecular Cyclization: The secondary hydrazone amine subsequently attacks the ester carbonyl. The elimination of ethanol drives the closure of the thermodynamically stable 5-membered thioxoimidazolidinone ring.

Tandem SN2 alkylation and intramolecular cyclization mechanism.

References

• 1-(5-Aminothiophen-2-yl)ethanone Product Information . CymitQuimica. 1

• Synthesis and Antimicrobial Activity of some Trisubstituted Thioxoimidazolidinones . Worldwide Journals. 2

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• 2. worldwidejournals.com [worldwidejournals.com]

Application Note: Microwave-Assisted Synthesis of 2-Aminothiophene Compounds

Introduction: Accelerating a Privileged Scaffold

The 2-aminothiophene motif is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds.[1][2] These derivatives exhibit a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antipsychotic properties.[3][4][5] The Gewald three-component reaction, first reported in the 1960s, remains the most versatile and efficient method for constructing this polysubstituted heterocyclic system.[6][7][8][9]

However, conventional thermal methods for the Gewald reaction often require long reaction times, high temperatures, and can result in moderate yields and the formation of byproducts.[10] The advent of Microwave-Assisted Organic Synthesis (MAOS) has revolutionized this classic transformation. MAOS aligns with the principles of green chemistry by dramatically reducing reaction times, lowering energy consumption, and often improving product yields and purity.[11][12][13][14] This application note provides a detailed guide to the principles, protocols, and best practices for the microwave-assisted synthesis of 2-aminothiophenes, tailored for researchers in drug discovery and development.

Reaction Principle and Mechanistic Insight

The microwave-assisted Gewald reaction is a one-pot multicomponent synthesis that condenses a carbonyl compound (ketone or aldehyde), an active methylene nitrile (e.g., malononitrile, ethyl cyanoacetate), and elemental sulfur in the presence of a basic catalyst.[7][8][15] Microwave irradiation significantly accelerates the key steps of the reaction mechanism.[16]

The Mechanistic Pathway:

• Knoevenagel-Cope Condensation: The reaction is initiated by a base-catalyzed condensation between the carbonyl compound and the active methylene nitrile. This step forms a crucial α,β-unsaturated nitrile intermediate (a vinylidene cyanide or acrylate derivative).[7][17][18]

• Michael Addition of Sulfur: Elemental sulfur (often acting as S8) adds to the α-carbon of the electron-deficient alkene intermediate. The precise mechanism is complex and can involve the formation of polysulfide intermediates.[7][18][19]

• Intramolecular Cyclization & Tautomerization: The sulfur-adduct undergoes a rapid intramolecular cyclization, where the sulfur nucleophile attacks the carbon of the cyano group. A subsequent tautomerization (prototropic shift) of the resulting imine yields the stable, aromatic 2-aminothiophene ring.[7][17][20]

The efficiency of microwave heating is rooted in its direct energy transfer to polar molecules in the reaction medium.[21] This interaction, through dipolar polarization and ionic conduction, results in rapid and uniform volumetric heating, a stark contrast to the slow and inefficient heat transfer of conventional oil baths.[11][21] This rapid temperature elevation dramatically accelerates the reaction kinetics of each step in the Gewald sequence.

Caption: The mechanistic pathway of the Gewald reaction.

Detailed Experimental Protocol: A Representative Synthesis

This protocol describes the synthesis of 2-amino-5-ethyl-3-thiophenecarboxylic acid methyl ester from butyraldehyde, methyl cyanoacetate, and sulfur, adapted from established microwave methodologies.[6]

3.1 Materials and Equipment

• Reagents: Butyraldehyde (1.0 mmol), Methyl cyanoacetate (1.1 mmol), Elemental Sulfur (1.1 mmol), Base (e.g., Pyrrolidine, 1.0 mmol), Solvent (e.g., DMF, 3 mL).

• Solvents for Work-up: Ethyl acetate (EtOAc), Water, Brine.

• Drying Agent: Anhydrous Sodium Sulfate (Na₂SO₄).

• Equipment: Dedicated microwave reactor (e.g., Discover SP), 5 mL microwave reaction vial with cap, magnetic stir bar, rotary evaporator, flash chromatography system, NMR spectrometer, Mass spectrometer.

3.2 Step-by-Step Synthesis Procedure

• Vial Preparation: Place a magnetic stir bar into a 5 mL microwave reaction vial.

• Reagent Addition: To the vial, add butyraldehyde (1 mmol, ~72 mg), methyl cyanoacetate (1.1 mmol, ~109 mg), elemental sulfur (1.1 mmol, ~35 mg), and DMF (3 mL).

• Base Addition: Add the base, for instance, pyrrolidine (1 mmol, ~71 mg), to the mixture.

• Microwave Irradiation: Securely cap the vial and place it in the microwave reactor cavity. Irradiate the mixture under the following conditions:

  • Temperature: 50 °C (monitored by internal IR sensor)

  • Time: 30 minutes

  • Power: Set to maintain the target temperature (typically starts high and modulates).

  • Absorption Level: Set to "Very High" for a polar solvent like DMF.[6]

  • Stirring: Ensure continuous magnetic stirring throughout the reaction.

• Reaction Work-up: After irradiation is complete, allow the vial to cool to room temperature (typically below 50°C via forced air cooling in the reactor).[22] Transfer the reaction mixture to a separatory funnel containing ethyl acetate (20 mL).

• Extraction: Wash the organic layer sequentially with water (3 x 20 mL) and brine (20 mL).[16]

• Drying and Concentration: Dry the separated organic phase over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure product.[6][23]

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry. The expected product, 2-amino-5-ethyl-3-thiophenecarboxylic acid methyl ester, should appear as a yellow solid.[6]

Caption: General experimental workflow for microwave synthesis.

Data Presentation: Reaction Optimization

The efficiency of the microwave-assisted Gewald reaction is highly dependent on the choice of substrates, base, and solvent. The following table summarizes representative conditions to guide optimization.

Carbonyl Compound	Active Nitrile	Base	Solvent	Temp (°C)	Time (min)	Yield (%)	Reference
Butyraldehyde	Methyl cyanoacetate	Pyrrolidine	DMF	50	30	95	[6]
Cyclohexanone	Malononitrile	Morpholine	Ethanol	70	20	91	[24]
4-Nitroacetophenone	Ethyl cyanoacetate	Triethylamine	Ethanol	120	46	~75-85	[8]
Acetophenone	Malononitrile	L-Proline (10 mol%)	DMF	60	120	84	[25]
2-Pentanone	Ethyl cyanoacetate	Piperidinium Borate	EtOH/H₂O	100	20	96	[26]

Key Insights from Data:

• Solvent Choice: Polar solvents like DMF and ethanol are highly effective as they efficiently absorb microwave energy.[27][28] Using a sealed vessel allows for superheating of solvents above their atmospheric boiling points, which can dramatically increase reaction rates.[29]

• Base Selection: While traditional amine bases like morpholine and pyrrolidine are effective, newer catalytic systems using L-proline or piperidinium borate offer greener and highly efficient alternatives.[25][26][30]

• Substrate Reactivity: Aldehydes and cyclic ketones are generally more reactive than acyclic or aryl ketones.[9] Malononitrile often shows higher reactivity compared to ethyl cyanoacetate.[25]

Troubleshooting and Best Practices

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Insufficient heating; incorrect base; sterically hindered ketone.	Increase reaction temperature or time. Screen different bases (e.g., DBU, piperidine).[10] For hindered ketones, consider a two-step protocol: first isolate the Knoevenagel product, then react it with sulfur and base.[23]
Reaction Stalls or is Incomplete	Poor solubility of sulfur; inefficient microwave absorption.	Use a more polar solvent like DMF to improve sulfur solubility.[23] If using a non-polar solvent, adding a small amount of an ionic liquid can significantly improve microwave absorption.[27]
Formation of Dark, Tarry Byproducts	Reaction temperature is too high or time is too long, leading to decomposition.	Reduce the reaction temperature by 10-20 °C or shorten the irradiation time. Monitor the reaction via TLC if possible to avoid over-running it.
Difficult Purification	Presence of unreacted sulfur or polar impurities.	Before extraction, filter the cooled reaction mixture to remove any excess elemental sulfur. During work-up, thorough washing with water is crucial to remove the base and other water-soluble impurities.[23] Recrystallization from ethanol or ethanol/water is often effective for solid products.[23]

Conclusion

The microwave-assisted Gewald reaction represents a significant advancement in the synthesis of 2-aminothiophene derivatives. This methodology provides a powerful tool for medicinal chemists, offering unparalleled speed, efficiency, and cleaner reaction profiles compared to conventional methods. By leveraging direct and uniform heating, this technique dramatically reduces synthesis time from hours to minutes, facilitating the rapid generation of compound libraries for drug discovery programs. The protocols and insights provided herein serve as a robust starting point for researchers looking to harness the power of microwave synthesis to accelerate their research and development efforts.

References

• Sharma, J., & Sharma, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. Journal of Organic Chemistry.

• Dufresne, C., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC. Available at: [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2024). PMC. Available at: [Link]

• Li, L., et al. (2021). Microwave-assisted synthesis of 2-aminothiophene derivatives via improved gewald reactions. HETEROCYCLES, 102(10), 2007. Available at: [Link]

• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. (2023). Thieme Chemistry. Available at: [Link]

• Sharma, J., & Sharma, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. ACS Publications. Available at: [Link]

• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2025). International Journal of Research in Pharmacy and Allied Science. Available at: [Link]

• Microwave-Assisted Gewald Synthesis of 2-Aminothiophenes Using Functional Ionic Liquid as Soluble Support. (2005). SciSpace. Available at: [Link]

• Microwave Synthesis Conditions. (n.d.). UCSB MRL. Available at: [Link]

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024). ResearchGate. Available at: [Link]

• Revelant, G., et al. (2011). Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes. Organic Chemistry Portal. Available at: [Link]

• Microwave Chemistry and its Applications. (2020). Research Journal of Pharmaceutical Dosage Forms and Technology. Available at: [Link]

• Microwave-Driven Chemical Reactions. (n.d.). RFHIC. Available at: [Link]

• Mamatha, D. M., & Suresha Kumara, T. H. (2022). Microwave Assisted One Pot, One Step Synthesis of Substituted-2-Aminothiophenes through the Gewald Reaction & Study of its Antibacterial, Antifungal Activities. IJERT. Available at: [Link]

• Solvent Choice for Microwave Synthesis. (n.d.). CEM Corporation. Available at: [Link]

• Microwave Reaction Tutorial. (n.d.). Biotage. Available at: [Link]

• (PDF) Applications substituted 2-aminothiophenes in drug design. (n.d.). ResearchGate. Available at: [Link]

• PART - 1 INTRODUCTION. (n.d.). BS Publications. Available at: [Link]

• APPLICATIONS SUBSTITUTED 2-AMINOTHIOPHENES IN DRUG DESIGN. (n.d.). Semantic Scholar. Available at: [Link]

• 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry. (2017). PubMed. Available at: [Link]

• An Updated Review On Synthetic Features, Chemical Sciences, And Pharmacological Implications Of The 2- Aminothiophene Derivatives. (2022). Journal of Pharmaceutical Negative Results. Available at: [Link]

• Wang, T., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Organic Chemistry Portal. Available at: [Link]

• An Updated Review On Synthetic Features, Chemical Sciences, And Pharmacological Implications Of The 2-Aminothiophene Derivatives. (2023). ResearchGate. Available at: [Link]

• A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. (2014). MDPI. Available at: [Link]

• Isolation process for 2-aminothiophenol. (1957). Google Patents.

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). ARKIVOC. Available at: [Link]

• An Improved Process For The Preparation Of 2 Aminothiphenol From 2 Chloronitrobenzene. (n.d.). IPIndia. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Gewald Reaction for 2-Aminothiophene Synthesis

Welcome to the technical support center for the Gewald reaction. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the yield and efficiency of their 2-aminothiophene syntheses. The 2-aminothiophene core is a vital scaffold in medicinal chemistry, found in a range of pharmaceuticals, including anti-inflammatory drugs like Tinoridine and antipsychotics such as Olanzapine.[1][2] This resource provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during this versatile multi-component reaction.

Troubleshooting Guide: From Low Yields to Complex Purifications

This section is structured to help you diagnose and resolve specific issues you may encounter during your Gewald reaction experiments.

Q1: My reaction has a very low yield, or I'm not getting any product at all. Where should I start troubleshooting?

A low or non-existent yield in a Gewald reaction often points to a failure in the initial and most critical step: the Knoevenagel condensation.[3] This base-catalyzed reaction between the carbonyl compound (aldehyde or ketone) and the active methylene nitrile forms an α,β-unsaturated nitrile intermediate, which is essential for the subsequent steps.[3][4]

Initial Diagnostic Steps:

• Verify Starting Material Quality:

  • Carbonyl Compound: Ensure your aldehyde or ketone is pure and free from contaminants.

  • Active Methylene Nitrile: Compounds like malononitrile and ethyl cyanoacetate can degrade. It's best to use a fresh or recently purified sample.[3]

• Isolate and Confirm the Knoevenagel Condensation:

  • Run a small-scale control reaction with only the carbonyl compound, the active methylene nitrile, and the base.

  • Monitor the formation of the α,β-unsaturated nitrile intermediate using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) before adding the elemental sulfur.[3] This will confirm if the first stage of the reaction is proceeding as expected.

Q2: I've confirmed the Knoevenagel condensation is working, but my overall yield is still poor. What's the next likely culprit?

If the initial condensation is successful, the problem likely lies with the sulfur addition and the subsequent cyclization steps. These stages are highly sensitive to reaction conditions.[3]

Key Parameters to Optimize:

• Temperature: The reaction temperature influences the rate of both sulfur addition and cyclization. While some reactions can proceed at room temperature, many require heating, typically in the range of 40-70 °C.[3] Too low a temperature can result in a slow reaction, while excessively high temperatures can encourage the formation of side products.[3] It is recommended to screen a range of temperatures to determine the optimal conditions for your specific substrates.[3]

• Solvent Choice: The polarity of the solvent plays a significant role. Polar solvents like ethanol, methanol, or dimethylformamide (DMF) are commonly used as they can improve the solubility and reactivity of elemental sulfur.[3][4] Recent studies have also shown that an ethanol/water mixture (9:1) can provide excellent yields and facilitate a more environmentally friendly workup.[2]

• Base Selection: The choice of base is critical. Secondary amines such as morpholine and piperidine are often effective, with triethylamine also being a common choice.[3][4] The base catalyzes the initial condensation, and in some cases, can activate the elemental sulfur.[4]

Q3: I'm observing a significant amount of byproducts. What are they, and how can I minimize their formation?

Byproduct formation is a common issue that can complicate purification and reduce the yield of the desired 2-aminothiophene.

Common Byproducts and Mitigation Strategies:

• Unreacted Starting Materials: If the reaction does not go to completion, you will have unreacted carbonyl and active methylene compounds. To address this, you can try increasing the reaction time, optimizing the temperature, or considering a more effective catalyst.[4]

• Knoevenagel Intermediate: The presence of the α,β-unsaturated nitrile intermediate indicates that the sulfur addition and cyclization steps are slow.[4] Ensure that you are using a sufficient amount of sulfur and that the reaction conditions (temperature and base) are suitable for cyclization.[3][4]

• Dimerization or Polymerization: The α,β-unsaturated nitrile intermediate can dimerize, which competes with the desired cyclization reaction.[3] Adjusting the reactant concentrations, modifying the rate of reagent addition, or changing the solvent may help to minimize the formation of this dimer.[3][4]

Q4: How can I improve the yield when using sterically hindered ketones?

Sterically hindered ketones can be challenging substrates for the one-pot Gewald reaction, often resulting in lower yields.

Strategies for Hindered Ketones:

• Two-Step Procedure: A more effective approach for sterically hindered ketones is a two-step procedure.[4]

  • First, synthesize and isolate the α,β-unsaturated nitrile from the Knoevenagel condensation. This can be achieved by refluxing the ketone, active methylene nitrile, and a catalytic amount of base (e.g., piperidine) in toluene with a Dean-Stark apparatus to remove the water produced.[3][4]

  • In a second step, react the purified intermediate with elemental sulfur and a base to yield the 2-aminothiophene.[4]

• Microwave Irradiation: Microwave-assisted synthesis has been shown to improve yields and significantly reduce reaction times, especially for more challenging substrates.[4][5][6]

Q5: What are the most effective methods for purifying the final 2-aminothiophene product?

Proper purification is crucial for obtaining a high yield of the desired product.

Recommended Purification Techniques:

• Recrystallization: This is often the most effective method for purifying solid 2-aminothiophenes.[3][4] Common solvents for recrystallization include ethanol, methanol, or a mixture of ethyl acetate and hexanes.[4]

• Column Chromatography: For products that are oils or are difficult to recrystallize, silica gel column chromatography is a suitable alternative. A common eluent system is a gradient of ethyl acetate in hexanes.[4]

• Washing: Washing the crude product with water can help to remove inorganic salts and other polar impurities. A subsequent wash with a non-polar solvent like hexanes can remove non-polar byproducts.[4]

Frequently Asked Questions (FAQs)

What is the general mechanism of the Gewald reaction?

The Gewald reaction is a multi-component reaction that synthesizes polysubstituted 2-aminothiophenes in a single step.[4] The generally accepted mechanism involves three main stages:[4][5]

• Knoevenagel Condensation: A base-catalyzed condensation between a carbonyl compound and an active methylene compound to form an α,β-unsaturated nitrile intermediate.[4][5]

• Sulfur Addition: Elemental sulfur adds to the α,β-unsaturated nitrile. The exact mechanism of this step is complex.[4]

• Cyclization and Tautomerization: The sulfur adduct undergoes an intramolecular cyclization, followed by tautomerization to yield the final, stable 2-aminothiophene product.[4][5]

What are the most common starting materials for the Gewald synthesis?

The versatility of the Gewald reaction is due to the wide variety of readily available starting materials:[4]

• Carbonyl Compounds: A broad range of aldehydes and ketones can be used.

• Active Methylene Compounds: These are compounds with a CH2 group flanked by two electron-withdrawing groups. Common examples include ethyl cyanoacetate, malononitrile, and cyanoacetamide.

• Elemental Sulfur: This provides the sulfur atom for the thiophene ring.

What is the role of the base in the Gewald synthesis?

The base plays a crucial role in catalyzing the initial Knoevenagel condensation.[4] Commonly used bases include secondary amines like morpholine and piperidine, and tertiary amines such as triethylamine.[4] The choice of base can significantly influence the reaction rate and yield.[4] In some variations, the amine can also act as a nucleophile to activate the elemental sulfur.[4] Recent research has also explored the use of recyclable conjugate acid-base catalysts, like piperidinium borate, which can improve yields.[3]

Experimental Protocols

Here are general procedures for the one-pot and two-step Gewald synthesis of 2-aminothiophenes. These should be considered as starting points and may require optimization for specific substrates.

Protocol 1: General One-Pot Synthesis of 2-Aminothiophenes

This protocol is a general guideline and may require optimization for specific substrates.[1][4]

Materials:

• Carbonyl compound (10 mmol)

• Active methylene compound (10 mmol)

• Elemental sulfur (12 mmol, 0.38 g)

• Base (e.g., morpholine or triethylamine, 10-20 mol%)

• Solvent (e.g., ethanol or methanol, 20-30 mL)

• Round-bottom flask, magnetic stirrer, and reflux condenser

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the carbonyl compound, the active methylene compound, and elemental sulfur.

• Add a suitable solvent, such as ethanol or methanol.

• Add the base to the mixture.

• Stir the reaction mixture at room temperature or heat to 40-50 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically 2-24 hours), cool the mixture to room temperature.

• If a precipitate forms, collect the solid by filtration and wash it with cold ethanol.[4]

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by recrystallization or column chromatography.[4]

Protocol 2: Two-Step Procedure for Sterically Hindered Ketones

This protocol is adapted for substrates that are less reactive in a one-pot setup.[3]

Step 1: Synthesis of the α,β-Unsaturated Nitrile

• In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve the sterically hindered ketone (1.0 mmol), active methylene nitrile (1.0 mmol), and a catalytic amount of base (e.g., piperidine) in toluene.

• Reflux the mixture until the theoretical amount of water is collected in the Dean-Stark trap.

• Cool the reaction mixture, remove the solvent under reduced pressure, and purify the resulting α,β-unsaturated nitrile intermediate, typically by column chromatography.

Step 2: Cyclization to the 2-Aminothiophene

• Dissolve the purified α,β-unsaturated nitrile (1.0 mmol) and elemental sulfur (1.1 mmol) in a suitable solvent (e.g., ethanol).

• Add a base (e.g., morpholine, 1.1 mmol) to the mixture.

• Heat the reaction mixture (e.g., to 50 °C) and monitor its progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Purify the crude product by recrystallization or column chromatography.

Data Summary

The following table summarizes the impact of different reaction parameters on the yield of the Gewald synthesis, based on various studies.

Carbonyl Compound	Active Methylene Nitrile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Cyclohexanone	Malononitrile	Morpholine	Ethanol	50-70	2-12	Good
Various Ketones	Ethyl Cyanoacetate	Morpholine	Solvent-free	Room Temp	-	Good
Cyclohexanone	Malononitrile	Piperidinium Borate	Ethanol/Water (9:1)	100	0.42	96
Ketones	Malononitrile, Ethyl Cyanoacetate, Benzoyl Acetonitrile	Piperidinium Borate	Ethanol/Water (9:1)	-	-	75-96

References

• Benchchem. Application Notes and Protocols: Gewald Synthesis of 2-Aminothiophene Derivatives.
• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. (2023).
• Benchchem. Troubleshooting low yield in Gewald synthesis of 2-aminothiophenes.
• Semantic Scholar. a new protocol for the synthesis of 2-aminothiophenes through the gewald reaction in solvent-free conditions.
• Benchchem. Gewald Synthesis of Substituted Aminothiophenes: A Technical Support Center.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2026).
• Organic Chemistry Portal. Gewald Reaction.
• Wikipedia. Gewald reaction.
• ResearchGate. Gewald reaction and apply in drug synthesis.

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• 5. Gewald reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Troubleshooting and minimizing side products in thiophene synthesis

Welcome to the Thiophene Synthesis Technical Support Center . As researchers and drug development professionals, you understand that constructing the thiophene core is rarely as simple as it appears on paper. Side reactions, tarry polymeric byproducts, and regioselectivity issues are common bottlenecks that can derail a medicinal chemistry campaign.

As a Senior Application Scientist, I have designed this guide to move beyond basic protocols. Here, we will dissect the mechanistic causality behind experimental failures in the two most prominent thiophene synthesis pathways—the Gewald Reaction and the Paal-Knorr Synthesis —and provide self-validating workflows to ensure reproducible, high-yield results.

Section 1: The Gewald Reaction – Multi-Component Troubleshooting

The Gewald reaction is a powerful one-pot method for synthesizing polysubstituted 2-aminothiophenes from a ketone/aldehyde, an α-cyanoester, and elemental sulfur[1]. However, its multi-component nature makes it highly susceptible to intermediate stalling and byproduct divergence.

Q: My Gewald reaction yields a complex mixture of polysulfides and very little 2-aminothiophene. Why is this happening and how do I fix it?

A: The Gewald reaction operates under strict thermodynamic control[2]. The reaction initiates with a Knoevenagel-Cope condensation to form an α,β-unsaturated nitrile, followed by the addition of elemental sulfur ( S8​ ). The S8​ ring opens to form octasulfide intermediates, which must degrade into monosulfides before cyclization can occur. If the cyclization step is kinetically slow, these polysulfides remain in equilibrium and scramble, leading to a complex mixture of uncyclized byproducts[2].

Causality & Solution: Thiophene formation is the only irreversible step (a thermodynamic sink) in this pathway, releasing approximately 10.6 kcal/mol upon tautomerization[2]. To drive the reaction to completion, you must ensure sufficient thermal energy (60°C–80°C) and use an optimal secondary amine base (like morpholine or diethylamine). The amine acts as a crucial acid/base catalyst to facilitate the deprotonation of the Knoevenagel-Cope product, accelerating sulfur opening and subsequent cyclization[2].

Q: I am recovering mostly unreacted carbonyl and active methylene compounds. What went wrong?

A: This indicates a failure at the very first step: the Knoevenagel-Cope condensation. If the base is too weak, or if the ketone is highly sterically hindered, the active methylene cannot be deprotonated effectively. Solution: Switch to a more nucleophilic or stronger base catalyst (e.g., piperidine or triethylamine) and ensure strictly anhydrous conditions, as water accumulation can push the condensation equilibrium backward.

Gewald reaction workflow illustrating thermodynamic control and byproduct divergence.

Table 1: Gewald Reaction Quantitative Optimization & Byproduct Mitigation

Parameter	Optimal Range/Choice	Impact on Side Products & Yield
Base Catalyst	Morpholine, Piperidine (10-20 mol%)	Too weak → Unreacted starting materials. Too strong → Aldol condensation side products.
Temperature	60°C - 80°C	< 60°C → Polysulfide scrambling. > 100°C → Tarry polymeric degradation.
Sulfur Stoichiometry	1.1 - 1.5 equivalents	< 1.0 eq → Knoevenagel intermediate accumulation.

Protocol 1: Self-Validating Gewald Synthesis of 2-Aminothiophenes

• Preparation: In a dry, round-bottom flask, combine the ketone (1.0 eq) and α-cyanoester (1.0 eq) in a suitable solvent (e.g., ethanol or DMF)[3].

• Condensation (Self-Validation Check): Add a catalytic amount of morpholine (0.1 - 0.2 eq). Do not add sulfur yet. Monitor via TLC. You must visually confirm the disappearance of the ketone and the formation of the Knoevenagel-Cope intermediate before proceeding.

• Sulfurization: Once condensation is verified, add finely powdered elemental sulfur ( S8​ , 1.1 eq)[3]. Causality: Finely powdered sulfur drastically increases the surface area, accelerating the opening of the S8​ ring and minimizing the window for polysulfide scrambling.

• Cyclization: Heat the mixture gently to 60°C. The reaction will turn dark, and the evolution of minor amounts of H2​S may be detected.

• Work-up: Pour the mixture into ice-water to precipitate the product. Filter and recrystallize[3].

Section 2: The Paal-Knorr Synthesis – Dehydration vs. Sulfurization

The Paal-Knorr thiophene synthesis relies on the condensation of a 1,4-dicarbonyl compound with a sulfur source like phosphorus pentasulfide ( P4​S10​ ) or Lawesson's reagent[4].

Q: I am observing significant furan byproduct formation during my Paal-Knorr thiophene synthesis. How can I minimize this?

A: Reagents like P4​S10​ and Lawesson's reagent act as both sulfurizing and dehydrating agents[4]. While the formation of thiophene is highly exergonic (-15.9 kcal/mol), the cyclization to furan is kinetically accessible if dehydration outpaces sulfur insertion[5]. Solution: A deficiency in sulfur will inevitably drive the reaction down the furan pathway[3]. Use an excess of the sulfurizing agent and ensure vigorous mixing.

Q: The reaction rate is extremely slow, leading to thermal degradation. Can I accelerate the cyclization step?

A: Yes. Advanced computational studies reveal that the cyclization step has a high energy barrier. However, explicit water participation significantly reduces this barrier via a water-mediated hemialcohol pathway (dropping the barrier to ~11.5 kcal/mol)[5]. While bulk water will hydrolyze your reagents, the presence of trace protic mediators can facilitate the critical proton transfers necessary for ring closure[5].

Paal-Knorr mechanistic pathway showing the competitive dehydration to furan byproducts.

Table 2: Paal-Knorr Reaction Quantitative Optimization

Parameter	Optimal Range/Choice	Impact on Side Products & Yield
Sulfurizing Agent	Lawesson's Reagent (1.5 - 2.0 eq)	Deficient sulfur → Furan byproduct formation.
Thermodynamics	Exergonic (-15.9 kcal/mol)	Kinetically, dehydration to furan competes if sulfur insertion is slow.
Heating Method	Microwave Irradiation (100°C)	Prolonged conventional heating → Tarry degradation.

Protocol 2: Microwave-Assisted Paal-Knorr Thiophene Synthesis

• Preparation: Dissolve the 1,4-diketone (1.0 eq) and Lawesson's reagent (1.5 eq) in anhydrous toluene in a microwave-safe vessel. Causality: Excess Lawesson's reagent ensures complete sulfurization, chemically suppressing the competing furan dehydration pathway[4],[3].

• Irradiation (Self-Validation Check): Subject the mixture to microwave irradiation (typically 100-120°C for 10-20 minutes). Why Microwave? Microwave heating provides uniform energy distribution, rapidly overcoming the cyclization barrier without causing the thermal degradation typical of prolonged conventional heating[3].

• Quenching: Cool to room temperature and quench with saturated NaHCO3​ [3]. Causality: This hydrolyzes and solubilizes the challenging phosphorus-containing byproducts from Lawesson's reagent, preventing them from co-eluting with your product.

• Extraction: Extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and concentrate.

Section 3: Advanced Purification & Isomer Separation

Q: My crude thiophene product is a dark, tarry material. How can I effectively purify it?

A: The formation of dark, polymeric materials is a hallmark of thiophene synthesis, particularly when reactions are overheated or run for excessive durations[3]. Solution: Do not load this directly onto a silica column. First, perform a rigorous acid-base aqueous workup. Wash the organic layer with saturated NaHCO3​ to remove acidic impurities, followed by dilute HCl to remove basic impurities[3]. Finally, dissolve the crude product in a suitable solvent and stir with activated carbon for 30 minutes. Filtration through a short silica plug will yield a vastly cleaner crude material[3].

Q: I have a mixture of 2,3- and 2,5-disubstituted thiophene regioisomers. How do I separate them?

A: The Paal-Knorr synthesis is inherently suited for symmetrical 1,4-dicarbonyls (yielding 2,5-disubstitution). Using unsymmetrical precursors almost always yields difficult-to-separate mixtures[3]. Solution: If separation is mandatory, utilize High-Performance Liquid Chromatography (HPLC) or carefully optimized gradient column chromatography starting with highly non-polar solvent systems (e.g., hexane/DCM)[3]. For future syntheses requiring strict 2,3-disubstitution, pivot to the Gewald reaction, where regioselectivity is strictly dictated by the initial ketone and α-cyanoester selection[3].

References

• Paal-Knorr Thiophene Synthesis, Organic Chemistry Portal. 4

• Gewald Synthesis of Substituted Aminothiophenes: A Technical Support Center, Benchchem. 1

• Mechanism of the Paal-Knorr Reaction: The Importance of Water Mediated Hemialcohol Pathway, ResearchGate. 5

• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur, ACS Publications. 2

• Technical Support Center: Synthesis of 2,3-Disubstituted Thiophenes, Benchchem. 3

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• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Catalysts for One-Pot 2-Aminothiophene Synthesis

Welcome to the Technical Support Center for the Gewald reaction. This guide is engineered for researchers, application scientists, and drug development professionals seeking to troubleshoot low yields, optimize catalyst selection, and scale up the one-pot synthesis of highly functionalized 2-aminothiophenes.

Mechanistic Workflow & Causality

To effectively troubleshoot the Gewald reaction, one must first understand the causality of the three-component system. The reaction is not a simultaneous collision of reagents; it is a sequential cascade driven by base catalysis. The base must be precisely tuned to first drive the Knoevenagel condensation, and subsequently activate elemental sulfur without promoting substrate dimerization[1].

Mechanistic pathway of the base-catalyzed one-pot Gewald synthesis of 2-aminothiophenes.

Frequently Asked Questions (FAQs)

Q: Why is the choice of base catalyst so critical to the overall yield? A: The base serves a dual purpose. First, it catalyzes the Knoevenagel condensation between the carbonyl and the active methylene[2]. Second, it must deprotonate the γ-position of the resulting α,β-unsaturated nitrile to form an allylic anion, which acts as the nucleophile to open the S8 ring[1]. If the base is too weak, sulfur addition fails. If it is too strong, it promotes rapid dimerization of the nitrile[1].

Q: Can I use heterogeneous or "green" catalysts instead of traditional amines like morpholine? A: Yes. While morpholine and piperidine are historically standard, they often require stoichiometric loading and complicate downstream purification[2]. Modern optimizations utilize catalytic amounts of L-proline[3], conjugate acid-base pairs like piperidinium borate[4], or recoverable heterogeneous solid bases like sodium aluminate ( NaAlO2​ )[5]. Biocatalysts such as Bovine Serum Albumin (BSA) have also been successfully deployed in aqueous/DMF mixtures[6].

Troubleshooting Guide

Issue 1: High levels of Knoevenagel-Cope intermediate; no thiophene formation.

• Root Cause: The reaction is stalling after the initial condensation. This occurs when sulfur activation is poor or the thermodynamic driving force for cyclization is insufficient.

• Solution: Ensure elemental sulfur is finely powdered and freshly prepared. Increase the reaction temperature to 50–60 °C to enhance sulfur solubility and reactivity[2]. Verify your catalyst's basicity; it must be capable of deprotonating the intermediate to initiate nucleophilic attack on S8[1].

Issue 2: Reaction mixture turns black/tarry; low overall yield.

• Root Cause: Malononitrile derivatives are highly reactive. Under harsh basic conditions, they are prone to undesired self-condensation, dimerization, or polymerization, which directly competes with sulfur addition[1].

• Solution: Reduce the catalyst loading or switch to a milder conjugate acid-base pair, such as piperidinium borate, which suppresses side reactions[4]. For sterically hindered ketones, abandon the one-pot method and employ a step-wise protocol: isolate the Knoevenagel intermediate first, then perform sulfur addition and cyclization in a separate step[7].

Issue 3: Difficulty in product purification and catalyst recovery.

• Root Cause: Traditional homogeneous bases (e.g., diethylamine, morpholine) remain in the organic phase and are difficult to separate from the target 2-aminothiophene, complicating drug development workflows.

• Solution: Transition to heterogeneous or solid-supported catalysts. Sodium aluminate ( NaAlO2​ )[5] or N-methylpiperazine-functionalized polyacrylonitrile fibers (P-PANF)[8] can be recovered via simple centrifugation or filtration and reused up to 10 times with minimal loss of activity[8].

Catalyst Optimization Data

The following table summarizes the performance metrics of various optimized catalyst systems for the Gewald reaction, allowing for easy comparison of reaction efficiency and sustainability.

Catalyst System	Catalyst Type	Loading	Solvent	Temp (°C)	Time	Avg. Yield	Ref
Morpholine	Homogeneous Base	100–110 mol%	Ethanol	40–70	2–4 h	70–85%	[2]
L-Proline	Organocatalyst	10 mol%	DMF	60	3–5 h	80–84%	[3]
Piperidinium Borate	Conjugate Acid-Base	20 mol%	Ethanol	100	25 min	96%	[4]
NaAlO2​	Solid Base (Heterogeneous)	5 mol%	Ethanol	60	6 h	94%	[5]
P-PANF	Polymer-Supported Base	8 mol%	Ethanol	80	4 h	89%	[8]
Bovine Serum Albumin	Biocatalyst	20 mg/mmol	DMF	50	12 h	75–90%	[6]

Validated Experimental Protocols

Protocol A: Traditional Homogeneous Synthesis (Morpholine-Catalyzed)

This protocol is best for initial substrate screening but requires careful chromatographic purification.

• Preparation: In a round-bottom flask, dissolve the carbonyl compound (1.0 mmol) and the active methylene nitrile (1.0 mmol) in 10 mL of ethanol[2].

• Condensation: Add morpholine (1.1 mmol) dropwise. Stir the mixture at room temperature for 10–15 minutes[2].

  • Self-Validation Step: Monitor via TLC or LC-MS before adding sulfur. The disappearance of the starting ketone validates that the Knoevenagel condensation is complete[2].

• Thiolation & Cyclization: Add elemental sulfur (1.1 mmol) to the reaction mixture and heat to 50 °C[2].

• Workup: Upon completion (monitored by TLC), cool the reaction mixture to room temperature and pour it into ice-cold water to precipitate the crude product[2]. Filter, wash with water, and purify via recrystallization from ethanol/hexanes[7].

Protocol B: Green Heterogeneous Synthesis ( NaAlO2​ -Catalyzed)

This protocol is optimized for high atom economy, easy catalyst recovery, and industrial scale-up.

• Preparation: Mix the carbonyl compound (1.0 mmol), malononitrile (1.0 mmol), and elemental sulfur (1.1 mmol) in 2.0 mL of anhydrous ethanol[5].

• Catalysis: Add sodium aluminate ( NaAlO2​ ) (0.05 mmol, 5 mol%) directly to the suspension[5].

• Reaction: Heat the mixture to 60 °C under continuous stirring for 6 hours[5].

• Catalyst Recovery: Post-reaction, isolate the solid catalyst via centrifugation and decant the organic layer[5].

  • Self-Validation Step: Wash the recovered catalyst with anhydrous ethanol (4 × 1.0 mL), dry at 110 °C for 6 hours, and weigh it. A recovery mass of >95% validates the true heterogeneous nature of the system before reusing it for the next run[5].

• Workup: Combine the organic liquids, remove volatile components under vacuum, and recrystallize the target 2-aminothiophene[5].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 4. thieme-connect.com [thieme-connect.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. daneshyari.com [daneshyari.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. d-nb.info [d-nb.info]

Recrystallization techniques for purifying crude 1-(5-Aminothiophen-2-yl)ethanone

Welcome to the technical support center for the purification of 1-(5-Aminothiophen-2-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining high-purity material through recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing crude 1-(5-Aminothiophen-2-yl)ethanone?

A1: Ethanol or methanol are commonly effective solvents for recrystallizing 2-aminothiophenes.[1][2] A mixed solvent system, such as ethyl acetate and hexanes, can also be employed.[1] The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

Q2: My compound "oils out" instead of forming crystals. What should I do?

A2: "Oiling out" can occur if the solution is too concentrated or cooled too quickly.[3] Try warming the solution to redissolve the oil, adding a small amount of additional solvent, and allowing it to cool more slowly.[3] Leaving the flask on a cooling hot plate can provide a gradual temperature decrease.[3]

Q3: I have very low recovery of my purified product. What are the common causes?

A3: Low recovery can result from several factors:

• Using too much solvent: This is the most frequent cause of poor yield.[3][4] To remedy this, you can reduce the solvent volume using a rotary evaporator and attempt the crystallization again.[3]

• Incomplete precipitation: Ensure the solution is sufficiently cooled, perhaps in an ice bath, to maximize crystal formation.[4][5]

• Filtering too early: Allow adequate time for crystallization to complete before filtering.[5]

Q4: The color of my recrystallized product is still dark. How can I improve this?

A4: A persistent color may indicate the presence of colored impurities. A charcoal treatment can be effective. After dissolving the crude product in the minimum amount of hot solvent, add a small amount of activated charcoal and heat the mixture for a few minutes. Hot filter the solution to remove the charcoal and then proceed with the cooling and crystallization steps.

Q5: No crystals are forming, even after cooling the solution in an ice bath. What can I do?

A5: This is likely due to supersaturation.[3][6] You can induce crystallization by:

• Scratching the inside of the flask: Use a glass rod to gently scratch the inner surface of the flask just below the solvent level.[3][6] This creates a rough surface for crystals to nucleate.

• Seeding: If you have a small crystal of the pure compound, add it to the solution to initiate crystallization.[3][6]

Troubleshooting Guide

This section provides a more detailed approach to resolving common issues during the recrystallization of 1-(5-Aminothiophen-2-yl)ethanone.

Problem: Poor Crystal Formation or Oiling Out

Possible Cause	Troubleshooting Steps	Scientific Rationale
Inappropriate Solvent Choice	Perform small-scale solubility tests with a range of solvents (e.g., ethanol, methanol, ethyl acetate, toluene, and mixtures).	The principle of "like dissolves like" dictates that a suitable recrystallization solvent should have similar polarity to the solute.[6] The compound should be soluble in the hot solvent and insoluble in the cold solvent.
Solution is Too Concentrated	Add a small amount of hot solvent to the oiled-out mixture until it redissolves, then allow for slow cooling.	High supersaturation can lead to rapid precipitation as an amorphous oil rather than an ordered crystal lattice.
Cooling Rate is Too Rapid	Insulate the flask or allow it to cool on a surface that does not conduct heat quickly (e.g., a cork ring or a cooling hot plate).[3]	Slow cooling allows for the controlled growth of larger, purer crystals by providing sufficient time for molecules to arrange themselves in a crystal lattice.[7]
Presence of Impurities	If the crude material is significantly impure, consider a preliminary purification step like column chromatography before recrystallization.[3][8]	Impurities can interfere with the crystallization process by inhibiting the formation of a regular crystal lattice.[7]

Problem: Low Yield

Possible Cause	Troubleshooting Steps	Scientific Rationale
Excessive Solvent Usage	Use the minimum amount of near-boiling solvent required to dissolve the crude product.[6] If too much is added, evaporate some solvent and re-cool.	The yield is dependent on the amount of compound that remains dissolved in the cold solvent. More solvent leads to greater losses.[4]
Premature Filtration	Allow the solution to cool to room temperature and then in an ice bath for at least 30 minutes before filtering.	Crystallization is a time-dependent process. Allowing sufficient time at a low temperature maximizes the amount of product that precipitates.[5]
Inadequate Cooling	Ensure the flask is fully submerged in an ice-water bath for the final cooling step.	The solubility of the compound decreases as the temperature decreases, leading to a higher recovery of the solid product.[4]
Loss During Transfer	Rinse the crystallization flask with a small amount of the ice-cold filtrate to transfer any remaining crystals to the filter funnel.	This ensures that all the crystallized product is collected.

Visualizing the Recrystallization Workflow

Caption: A general workflow for the recrystallization process.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common recrystallization problems.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

• Solvent Selection: In a small test tube, add approximately 20-30 mg of the crude 1-(5-Aminothiophen-2-yl)ethanone. Add the chosen solvent (e.g., ethanol) dropwise at room temperature. The compound should be largely insoluble. Heat the test tube in a warm water bath. The compound should fully dissolve. Allow the test tube to cool to room temperature and then in an ice bath. A good solvent will result in the formation of crystals.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum amount of the selected solvent to just cover the solid. Heat the flask on a hot plate with stirring. Add small portions of the hot solvent until the solid completely dissolves.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If charcoal was used or if there are insoluble impurities, perform a hot filtration using a pre-warmed funnel and filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent. Allow the crystals to air dry on the filter paper or in a desiccator.

Protocol 2: Mixed-Solvent Recrystallization

• Solvent Selection: Choose a pair of miscible solvents where the compound is soluble in one ("good" solvent, e.g., ethyl acetate) and insoluble in the other ("poor" solvent, e.g., hexanes).

• Dissolution: Dissolve the crude product in the minimum amount of the hot "good" solvent.

• Addition of "Poor" Solvent: While the solution is still hot, add the "poor" solvent dropwise until the solution becomes cloudy (the point of saturation).

• Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization and Isolation: Follow steps 5 and 6 from the single-solvent recrystallization protocol.

Data Summary

Solvent Selection Guide

Solvent	Polarity	Suitability	Notes
Ethanol	Polar Protic	Good	Often used for aminothiophenes.[1][2]
Methanol	Polar Protic	Good	Similar to ethanol, good for polar compounds.[1]
Ethyl Acetate/Hexanes	Medium/Non-polar	Good (Mixed)	A good mixed-solvent system for tuning polarity.[1]
Water	Very Polar	Poor	The compound is likely too non-polar to be effectively recrystallized from water alone.
Toluene	Non-polar	Potentially Suitable	May be a good "poor" solvent in a mixed-solvent system.

Expected Purity and Yield

Parameter	Expected Outcome	Notes
Purity	>98%	Assessed by HPLC, NMR, or melting point analysis.
Yield	50-80%	Highly dependent on the purity of the crude material and technique.
Melting Point	Sharp range	A narrow melting point range is indicative of high purity.[5]

References

• University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Sandtorv, A. (2021, March 5). 2.1: Recrystallization. Chemistry LibreTexts. Retrieved from [Link]

• de Oliveira, C. S., et al. (2025, January 17). 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. MDPI. Retrieved from [Link]

• University of California, Irvine, Department of Chemistry. (n.d.). Recrystallization. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization-1.pdf. Retrieved from [Link]

• Nguyen, T. H., et al. (2022, August 29). Green methodologies for the synthesis of 2-aminothiophene. PMC. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isolating 2-Aminothiophene Products with Column Chromatography

Welcome to the technical support center for the purification of 2-aminothiophene derivatives. As a Senior Application Scientist, I've designed this guide to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common challenges encountered during the column chromatography of this important class of heterocyclic compounds. This resource combines theoretical principles with field-proven techniques to help you optimize your separations, improve yields, and ensure the purity of your products.

Frequently Asked Questions (FAQs)

This section addresses common questions about designing a purification strategy for 2-aminothiophene products.

Q1: Why are 2-aminothiophenes often difficult to purify on standard silica gel?

The primary challenge arises from the chemical properties of both the analyte and the stationary phase. 2-aminothiophenes are basic compounds due to the lone pair of electrons on the amino group. Standard silica gel is acidic because of the presence of silanol groups (Si-OH) on its surface.[1][2] This acid-base interaction can lead to several problems:

• Strong Adsorption: The basic amine can bind tightly to the acidic silanol groups, sometimes irreversibly, resulting in low or no product recovery.[2]

• Peak Tailing/Streaking: The interactions are often non-uniform, causing the compound to elute slowly and asymmetrically from the column. This leads to broad, tailing peaks, which significantly reduces resolution and fraction purity.[3]

• Compound Degradation: The acidic surface of silica gel can catalyze the degradation of sensitive 2-aminothiophene derivatives.[2][4]

Q2: What is the most common strategy to improve the chromatography of 2-aminothiophenes on silica gel?

The most widely adopted solution is to modify the mobile phase by adding a small amount of a basic competitor.[3] This additive neutralizes the acidic silanol sites on the silica, preventing the 2-aminothiophene from interacting too strongly.[2]

• Common Modifiers: Triethylamine (Et₃N) is the most common choice, typically added at a concentration of 0.1-2% (v/v) to the eluent. Ammonia (in the form of ammonium hydroxide) can also be used, especially in more polar solvent systems like dichloromethane/methanol.[1][2]

• Mechanism of Action: The basic modifier (e.g., triethylamine) is a smaller, less retained molecule that adsorbs to the active silanol sites. By "passivating" the silica surface in this way, it allows the more sterically hindered 2-aminothiophene to travel through the column with fewer undesirable interactions, resulting in sharper, more symmetrical peaks.

Q3: When should I consider using an alternative stationary phase instead of silica gel?

While mobile phase modification is often effective, there are situations where changing the stationary phase is a better strategy:[4]

• Severe Peak Tailing: If significant peak tailing persists even with basic modifiers.

• Product Degradation: If you suspect your compound is degrading on the acidic silica surface.[4]

• Highly Basic Compounds: For 2-aminothiophenes with multiple basic sites or particularly high pKa values.

• Reproducibility Issues: When batch-to-batch reproducibility is critical, as the activity of silica gel can vary.

Common alternative stationary phases are discussed in the table below.

Q4: Can I use reversed-phase chromatography for my 2-aminothiophene product?

Yes, reversed-phase high-performance liquid chromatography (RP-HPLC) is an excellent alternative, especially for polar 2-aminothiophene derivatives or for achieving very high purity.[5]

• Stationary Phase: A non-polar stationary phase, such as C18-bonded silica, is typically used.

• Mobile Phase: A polar mobile phase, like a mixture of water and acetonitrile or methanol, is employed.[6]

• pH Control is Critical: The pH of the mobile phase is a crucial parameter. For basic compounds like 2-aminothiophenes, using an acidic mobile phase (e.g., with 0.1% formic acid or trifluoroacetic acid) will protonate the amine. This can lead to better retention and improved peak shape on the reversed-phase column.[5][7]

Q5: Is it ever a good idea to protect the amino group before chromatography?

Protecting the amino group can be a very effective, albeit multi-step, strategy, particularly in complex syntheses.[8]

• When to Consider It: If your 2-aminothiophene is particularly unstable, if you have other functional groups that might interfere with purification, or if all other chromatographic methods have failed to provide the desired purity.

• Common Protecting Groups: The tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups are frequently used.[9][10] These groups are stable to typical chromatography conditions and can be removed cleanly after purification.[11]

• Advantage: By converting the basic amine into a neutral carbamate, you eliminate the problematic interactions with silica gel, often simplifying the purification significantly.[9]

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the column chromatography of 2-aminothiophene products.

Issue 1: My product is streaking or showing significant peak tailing.

This is the most common issue, directly related to the acid-base interaction between the basic amine and acidic silica gel.[3]

Root Cause Analysis & Solution Workflow

Caption: Troubleshooting logic for peak tailing.

Step-by-Step Solutions:

• Check Column Loading: Overloading the column can cause tailing for any compound.[3] Try reducing the amount of crude material loaded onto the column (a good rule of thumb is 1-5% of the silica gel mass).

• Modify the Mobile Phase: This is the most effective first-line solution.

  • Add 0.5-1% triethylamine (Et₃N) to your eluent (e.g., Hexane/Ethyl Acetate).[4]

  • Equilibrate the column with the modified eluent before loading your sample. This ensures the entire silica bed is passivated.

• Change the Stationary Phase: If modifiers are not sufficient, the interaction with silica is too strong.

  • Switch to Alumina: Neutral or basic alumina can be a good alternative.[2] You will likely need to re-optimize your solvent system with TLC.

  • Use Amine-Functionalized Silica: This is an excellent, though more expensive, option that provides an inert surface for amine purification.[1]

  • Consider Reversed-Phase: For polar compounds, switch to a C18 column with a buffered mobile phase.[2]

Issue 2: My product will not elute from the column, even with a very polar solvent.

This indicates a very strong, likely irreversible, interaction with the stationary phase or decomposition.

Step-by-Step Solutions:

• Perform a "Methanol Purge": After running your gradient, flush the column with 100% methanol or even methanol with 1-2% ammonium hydroxide.[1][12] This highly polar mixture will strip most compounds from the silica. If your product elutes, it confirms strong binding was the issue.

• Test for Degradation with a 2D TLC:

  • Spot your crude material on the bottom-left corner of a TLC plate.

  • Run the plate in your chosen eluent system.

  • Dry the plate, rotate it 90 degrees counter-clockwise, and run it again in the same eluent.

  • If the compound is stable, the spot will move to a position along the diagonal. If it has degraded, you will see new spots off the diagonal.[12]

• Switch to a Less Acidic Stationary Phase: If degradation is confirmed or strong binding is unavoidable, immediately switch to a different stationary phase like neutral alumina, amine-functionalized silica, or a reversed-phase column.[1][4]

Issue 3: I have poor separation between my 2-aminothiophene product and a similarly polar impurity.

Achieving good resolution requires optimizing the selectivity of your chromatographic system.[13]

Method Development Workflow

Caption: General workflow for purification method development.

Step-by-Step Solutions:

• Optimize the Mobile Phase:

  • TLC is Key: Systematically screen different solvent systems using TLC. The goal is to find a system where your product has an Rf value between 0.2 and 0.4 and is well-separated from impurities.[14]

  • Change Solvent Selectivity: If hexane/ethyl acetate doesn't provide separation, try a different solvent system with different chemical properties, such as dichloromethane/methanol or toluene/acetone.[13] Remember to add a basic modifier like triethylamine to these systems as well.

• Use a Gradient Elution: If your product and impurities have significantly different polarities, a gradient elution will provide the best separation.[13] Start with a low-polarity mobile phase to elute the non-polar impurities, then gradually increase the polarity to elute your product, leaving the very polar impurities on the column.

• Improve Column Efficiency:

  • Use Finer Silica: Switching from 60-120 mesh silica to 230-400 mesh (flash chromatography grade) will increase the surface area and improve resolution.

  • Proper Packing: Ensure your column is packed uniformly without any cracks or air bubbles, as these will degrade separation performance.[14]

Data & Protocols

Table 1: Stationary Phase Selection Guide

Stationary Phase	Type	Best For	Considerations
Silica Gel	Normal Phase (Acidic)	General purpose purification of less basic 2-aminothiophenes.[15][16]	Often requires a basic modifier (e.g., Et₃N) in the mobile phase to prevent peak tailing and product loss.[1]
Alumina	Normal Phase (Basic, Neutral, or Acidic)	Purification of amines that are sensitive to the acidity of silica gel.[2]	Activity can vary; basic or neutral alumina is generally preferred for amines. May require re-optimization of the solvent system.
Amine-Functionalized Silica	Normal Phase (Inert)	Highly basic or sensitive 2-aminothiophenes where silica and alumina fail.[1]	More expensive than standard silica but often provides superior results without mobile phase modifiers.
C18-Bonded Silica	Reversed Phase (Non-Polar)	Polar 2-aminothiophene derivatives; high-purity applications (HPLC).[5]	Requires a polar mobile phase (e.g., Water/Acetonitrile). Mobile phase pH must be controlled, typically with an acid modifier.[7]

Table 2: Common Mobile Phase Modifiers for Amine Chromatography on Silica Gel

Modifier	Typical Concentration	Purpose	Notes
Triethylamine (Et₃N)	0.1 - 2% (v/v)	Neutralizes acidic silanol groups, reducing peak tailing.[3]	Most common choice. Volatile, so it can usually be removed under vacuum.
Ammonium Hydroxide (NH₄OH)	0.5 - 2% (v/v)	Similar to Et₃N, effective at deactivating silica.	Often used with more polar solvent systems like CH₂Cl₂/MeOH.[1] Can be more difficult to remove completely.
Pyridine	0.1 - 1% (v/v)	An alternative basic modifier.	Less common due to its odor and higher boiling point.

Protocol 1: General Flash Chromatography of a 2-Aminothiophene on Silica Gel

This protocol provides a standard starting point for purification.

• Eluent Selection: Using Thin-Layer Chromatography (TLC), identify a solvent system (e.g., Hexane/Ethyl Acetate) that provides a retention factor (Rf) of approximately 0.2-0.3 for the desired 2-aminothiophene product. Once the optimal ratio is found, add 0.5% (v/v) triethylamine to this system.[14]

• Column Packing:

  • Prepare a slurry of silica gel (230-400 mesh) in the least polar eluent (e.g., 100% hexane).

  • Pour the slurry into the column and use pressure to pack it into a firm, uniform bed. Ensure no air bubbles or cracks are present.

  • Add a thin layer of sand to the top of the silica bed to prevent disturbance during sample loading.

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (about 1-2 times the mass of your crude product) to this solution.

  • Evaporate the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder of your crude product adsorbed onto the silica.

  • Carefully add this powder to the top of the packed column.[14]

• Elution:

  • Begin eluting the column with the low-polarity starting eluent (e.g., 95:5 Hexane:EtOAc + 0.5% Et₃N).

  • Collect fractions and monitor their composition by TLC.

  • If using a gradient, slowly increase the proportion of the more polar solvent to elute your product.

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent and triethylamine using a rotary evaporator. It may be necessary to co-evaporate with a solvent like toluene to remove the final traces of triethylamine.

References

• Biotage. (2023, January 19). Is there an easy way to purify organic amines?
• Green methodologies for the synthesis of 2-aminothiophene - PMC. (2022, August 29). Green Chemistry Letters and Reviews.
• Microwave-assisted synthesis of 2-aminothiophene derivatives via improved gewald reactions. (2021, July 29). HETEROCYCLES, Vol. 102, No. 10.
• Restek Corpor
• Biotage. (2023, February 10).
• University of Rochester. Protecting Groups.
• Chromatography Forum. (2009, November 16).
• SIELC Technologies. Separation of 2-Amino-4,5,6,7-tetrahydrobenzo(b)thiophene-3-carbonitrile on Newcrom R1 HPLC column.
• BenchChem. Technical Support Center: Purification of 2-(Thiophen-2-yl)
• BenchChem.
• Phenomenex. (2025, June 6).
• Analytical Chemistry. (2000, December 15). Temperature-Responsive Chromatographic Separation of Amino Acid Phenylthiohydantoins Using Aqueous Media as the Mobile Phase.
• BUCHI.
• BenchChem. Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns.
• Thermo Fisher Scientific. Column troubleshooting guide - Reversed phase.
• PubMed. (2024, June 25).
• TCI Chemicals. Protecting Agents.
• BenchChem. Application Notes and Protocols for the One-Pot Synthesis of 2-Amino-3-Nitrothiophenes.
• ResearchGate. (2017, June 30). Product decomposed on silica gel.
• Longdom Publishing. (2024, September 13). Optimization of Chromatographic Methods: Tips for Achieving Reliable Results.
• IIT Guwahati. Protecting groups in organic synthesis + H2O.
• Medicilon. Introduction and removal of alkyl protecting groups of several common amino groups.
• BenchChem.
• Opentrons.
• ResearchGate.
• PubMed. (2004, January 15).
• Organic Synthesis. Protecting Groups.
• BenchChem.
• PubMed. (2000, December 15). Temperature-responsive chromatographic separation of amino acid phenylthiohydantions using aqueous media as the mobile phase.
• PubMed. (2007, September 15).
• New Journal of Chemistry (RSC Publishing). Silica gel-mediated chemical degradation of dimeric pyranonaphthoquinones into their monomeric units.
• Thermo Fisher Scientific.
• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• Journal of Separation Science. (2006, February 20).
• Regis Technologies. HPLC Troubleshooting Guide.
• Molnar Institute.
• MDPI. (2025, January 17).
• International Journal of Pharmaceutical Sciences and Research.
• Phenomenex. (2025, August 26). GC Column Troubleshooting Guide.
• Reddit. (2016, March 30).

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Technical Support Center: Green Approaches to 2-Aminothiophene Synthesis

Welcome to the Technical Support Center for Green Chemistry Approaches to 2-Aminothiophene Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions. As Senior Application Scientists, we aim to provide not just protocols, but the reasoning behind them, ensuring robust and reproducible results in your laboratory.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis of 2-aminothiophenes using green chemistry principles.

Issue 1: Low or No Product Yield

Question: My Gewald reaction is resulting in very low or no yield of the desired 2-aminothiophene. What are the likely causes and how can I troubleshoot this using a green chemistry approach?

Answer: Low or no yield in a Gewald synthesis often points to issues with the initial Knoevenagel condensation, suboptimal reaction conditions, or competing side reactions.[1] Here’s a systematic approach to diagnosing and solving the problem:

1. Verify the Knoevenagel Condensation: The first crucial step is the condensation between the carbonyl compound and the active methylene nitrile.[1]

• Initial Check: To isolate the problem, run a small-scale reaction with only the carbonyl compound, active methylene nitrile, and the base, monitoring for the formation of the α,β-unsaturated nitrile intermediate via TLC or LC-MS before adding sulfur.[1]

• Starting Material Quality: Ensure the purity of your starting materials. Aldehydes and ketones should be free of impurities, and active methylene nitriles like ethyl cyanoacetate or malononitrile can degrade over time and may need to be freshly purified.[1]

2. Optimize Green Reaction Conditions:

• Solvent Choice: The polarity of the solvent is critical. While traditional methods often use DMF or 1,4-dioxane, greener alternatives like ethanol, water, or polyethylene glycol (PEG) have proven effective.[2][3] Polar solvents are generally preferred as they enhance the solubility and reactivity of elemental sulfur.[1] A mixture of triethylamine and water at room temperature has been shown to give high yields.[2]

• Catalyst Selection and Loading: Many modern protocols utilize catalysts to improve efficiency.

  • Organocatalysts: L-proline is an effective and environmentally benign catalyst for the Gewald reaction.[4]

  • Heterogeneous Catalysts: Nanocomposites like ZnO/nanoclinoptilolite or MgO-CeO2 can be used and are easily recoverable, reducing waste.[2] Functionalized polyacrylonitrile fibers are another reusable catalyst option.[2][5]

  • Ionic Liquids: Basic ionic liquids can act as both the solvent and catalyst and are often recyclable. However, be mindful of their environmental impact, as some can release hazardous compounds.

• Energy Source:

  • Microwave Irradiation: This technique can dramatically reduce reaction times from hours to minutes and often improves yields by minimizing byproduct formation.[6][7][8]

  • Ultrasonic Agitation: Sonication can also accelerate the reaction, especially in aqueous media, and often leads to cleaner products that can be isolated by simple filtration.[2][3][9]

3. Minimize Side Reactions:

• Dimerization: The α,β-unsaturated nitrile intermediate can sometimes dimerize, reducing the yield of the desired 2-aminothiophene.[1] Adjusting the temperature or the rate of reagent addition can help minimize this side reaction.[1]

• Reaction Temperature: While some reactions proceed at room temperature, others require heating (typically 40-70°C).[1] It is advisable to screen a range of temperatures to find the optimum for your specific substrates, as excessively high temperatures can promote side reactions.[1]

Issue 2: Byproduct Formation and Purification Challenges

Question: My reaction produces a significant amount of byproducts, making purification difficult. How can I improve the selectivity and simplify the workup using green methods?

Answer: Byproduct formation is a common issue that can be addressed by optimizing reaction conditions and employing greener purification strategies.

1. Enhancing Selectivity:

• Multicomponent, One-Pot Reactions: Green chemistry emphasizes atom economy and minimizing waste.[2] Well-designed one-pot, multicomponent reactions can lead to the direct formation of complex molecules, often with higher purity and reduced workup.[2]

• Solvent-Free and Mechanochemical Approaches:

  • Ball Milling: High-speed ball milling can facilitate the Gewald reaction under solvent-free conditions, sometimes even with catalytic amounts of base.[10][11] This method often produces a crude product that can be purified by simple washing with water.[11]

  • Neat Conditions: In some cases, the reaction can be conducted without any solvent, particularly when combined with heating, which can increase the reaction rate.[11]

2. Greener Purification Techniques:

• Crystallization over Chromatography: Whenever possible, aim for conditions that allow the product to crystallize directly from the reaction mixture. This is often achievable with microwave-assisted or ultrasound-promoted syntheses in eco-friendly solvents.[7][9]

• Aqueous Workup: Utilizing water as a solvent or for the workup is a cornerstone of green chemistry.[2] Many green protocols for 2-aminothiophene synthesis result in products that precipitate from the aqueous reaction mixture and can be collected by simple filtration.[9]

Issue 3: Catalyst Deactivation and Reusability

Question: I'm using a heterogeneous catalyst, but its activity decreases significantly after one or two runs. How can I improve its stability and reusability?

Answer: Catalyst deactivation is a challenge that can be mitigated through careful catalyst selection and optimization of reaction conditions.

• Robust Catalyst Design:

  • Functionalized Polymers: Catalysts based on functionalized polyacrylonitrile fibers have shown excellent reusability, with some being used for up to ten cycles with minimal loss of activity.[2][5] The fibrous nature allows for easy recovery by filtration.[5]

  • Nanocomposites: Solid-supported catalysts like ZnO/nanoclinoptilolite are designed for stability and can often be reused multiple times.[2]

• Optimizing Reaction Conditions to Preserve the Catalyst:

  • Mild Conditions: Employing milder reaction conditions (e.g., lower temperatures, shorter reaction times) enabled by microwave or ultrasound can help preserve the integrity of the catalyst.

  • Solvent Effects: The choice of solvent can impact catalyst stability. Ensure the solvent is compatible with the catalyst and does not contribute to its degradation.

• Regeneration Procedures: If the catalyst can be regenerated, follow the recommended protocol. This may involve washing with specific solvents or thermal treatment.

Experimental Workflow & Mechanism

To provide a clearer understanding, the following diagrams illustrate a typical experimental workflow for a green synthesis and the generally accepted mechanism of the Gewald reaction.

Caption: Proposed mechanism of the Gewald reaction. [12]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the implementation of green chemistry in 2-aminothiophene synthesis.

Q1: What are the main advantages of using green chemistry approaches for 2-aminothiophene synthesis compared to traditional methods?

A1: Green chemistry approaches offer several significant advantages:

• Reduced Environmental Impact: They often utilize less hazardous solvents (like water or ethanol) or are performed under solvent-free conditions, minimizing the generation of toxic waste. [2][11][13]* Increased Efficiency: Techniques like microwave irradiation and sonication can dramatically reduce reaction times and improve yields. [3][6]* Improved Safety: By avoiding toxic reagents and high-boiling point solvents, these methods are inherently safer. [8]* Cost-Effectiveness: The use of reusable catalysts, reduced energy consumption, and simplified purification procedures can lower the overall cost of synthesis. [2][5]* Atom Economy: Multicomponent reactions are designed to incorporate most of the atoms from the reactants into the final product, minimizing waste. [2] Q2: Can green synthesis methods be scaled up for industrial production?

A2: Yes, many green synthesis methods are scalable. The use of flow chemistry, in conjunction with microwave technology or solid-supported catalysts, is a promising avenue for the continuous and scalable production of 2-aminothiophenes. The ease of product isolation and catalyst recovery in many green protocols also makes them well-suited for larger-scale operations.

Q3: What are some of the most promising green solvents for 2-aminothiophene synthesis?

A3: Several green solvents have been successfully employed:

• Water: It is non-toxic, non-flammable, and inexpensive. Several protocols have been developed for Gewald reactions in aqueous media, often with the aid of ultrasound. [2][9]* Ethanol: A bio-based and relatively benign solvent, ethanol is commonly used in both conventional and microwave-assisted syntheses. [1]* Polyethylene Glycols (PEGs): PEGs are non-toxic, biodegradable, and have low volatility, making them excellent green solvent choices. [3]* Ionic Liquids: While some can be environmentally hazardous, task-specific ionic liquids that are recyclable and have low toxicity are being developed and can serve as both solvent and catalyst. [14] Q4: How does the choice of base impact the "greenness" of the synthesis?

A4: The choice of base is crucial. Traditional methods often use hazardous bases like morpholine or piperidine in stoichiometric amounts. [15]Green approaches favor:

• Catalytic Amounts: Using only a catalytic amount of a base reduces waste and simplifies purification. [11][16]* Milder, Less Hazardous Bases: Triethylamine is a common and relatively less hazardous choice. [1]Organocatalysts like L-proline can also serve as the basic catalyst. [4]* Solid-Supported Bases: Heterogeneous basic catalysts can be easily removed from the reaction mixture by filtration and reused. [2] Q5: Are there any limitations to the substrate scope when using green methods?

A5: While green methods have been successfully applied to a wide range of substrates, some limitations may exist. For example, highly sterically hindered ketones might require more forcing conditions or a two-step procedure even with green approaches. [1]However, the continuous development of new catalysts and energy sources is constantly expanding the applicability of these methods. Microwave-assisted synthesis, in particular, has been shown to be effective for a broad scope of aldehydes and ketones. [6]

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for various green synthesis approaches to provide a comparative overview.

Method	Catalyst	Solvent	Energy Source	Time	Yield (%)	Reference
Microwave-assisted	Pyrrolidine	DMF	Microwave	30 min	57-95	[6]
Ultrasound-assisted	None (Sodium Polysulfide)	Water	Ultrasound	0.5-1 h	42-90	[2]
Ball Milling	Catalytic Base	Solvent-free	Mechanical	24 h	12-53	[2][11]
Ionic Liquid	[TMG][Lac]	Ionic Liquid	Microwave	Not specified	Good to High
Organocatalysis	L-Proline	DMF	Conventional Heating	Not specified	Up to 84	[4]
Heterogeneous Catalysis	P-PANF	Ethanol	Conventional Heating	4 h	65-91	[2][5]

References

• Hesse, S., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. Environmental Chemistry Letters. Retrieved from [Link]

• Ruan, B., et al. (2021). Microwave-assisted synthesis of 2-aminothiophene derivatives via improved Gewald reactions. Heterocycles. Retrieved from [Link]

• Revelant, G., et al. (2011). Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes. Synthesis. Retrieved from [Link]

• (2011). Microwave accelerated synthesis of 2-aminothiophenes in ionic liquid via three component Gewald reaction. Indian Journal of Chemistry. Retrieved from [Link]

• Hesse, S., et al. (2007). Microwave-Assisted Synthesis of 2-Aminothiophene-3-carboxylic Acid Derivatives, 3H-Thieno[2,3-d]pyrimidin-4-one and 4-Chlorothieno[2,3-d]pyrimidine. Semantic Scholar. Retrieved from [Link]

• Mamatha, D. M., & Suresha Kumara, T. H. (2022). Microwave Assisted One Pot, One Step Synthesis of Substituted-2-Aminothiophenes through the Gewald Reaction & Study of its Antibacterial, Antifungal Activities. International Journal of Engineering Research & Technology. Retrieved from [Link]

• Hesse, S., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. ResearchGate. Retrieved from [Link]

• Patil, P. S., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. SynOpen. Retrieved from [Link]

• Wang, T., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Synlett. Retrieved from [Link]

• Shearouse, W. C., et al. (2014). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. MDPI. Retrieved from [Link]

• Nikpassand, M., & Zare, A. (2010). Ultrasound-promoted synthesis of 2-aminothiophenes accelerated by DABCO utilizing PEG-200 as solvent. Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• Hu, Y., et al. (2006). Synthesis of 2-Aminothiophenes on Ionic Liquid Phase Support Using the Gewald Reaction. Synthetic Communications. Retrieved from [Link]

• Mojtahedi, M. M., et al. (2010). Convenient Synthesis of 2-Aminothiophene Derivatives by Acceleration of Gewald Reaction Under Ultrasonic Aqueous Conditions. Synthetic Communications. Retrieved from [Link]

• Forero, J. S., et al. (2013). A new protocol for the synthesis of 2-aminothiophenes through the Gewald reaction in solvent-free conditions. Semantic Scholar. Retrieved from [Link]

• Ma, L., et al. (2013). An Efficient Synthesis of 2-Aminothiophenes via the Gewald Reaction Catalyzed by an N-Methylpiperazine-Functionalized Polyacrylonitrile Fiber. Synthesis. Retrieved from [Link]

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• 4. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 5. An Efficient Synthesis of 2-Aminothiophenes via the Gewald Reaction Catalyzed by an N-Methylpiperazine-Functionalized Polyacrylonitrile Fiber [organic-chemistry.org]
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• 7. Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes [organic-chemistry.org]
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Technical Support Center: Optimizing Gewald Reactions Through Strategic Solvent Selection

As a Senior Application Scientist, I've frequently observed that while the Gewald reaction is a robust method for synthesizing 2-aminothiophenes, its success is profoundly influenced by the choice of solvent.[1][2] The solvent is not merely an inert medium; it actively participates in the reaction by influencing reactant solubility, stabilizing intermediates, and modulating the reactivity of key species like elemental sulfur.[3][4]

This guide provides field-proven insights and troubleshooting strategies in a question-and-answer format to help you navigate the complexities of solvent selection and enhance your experimental outcomes.

Frequently Asked Questions & Troubleshooting Guide

Q1: My Gewald reaction is failing or giving a very low yield. Where do I start troubleshooting the solvent?

A1: When a Gewald reaction underperforms, the first step is to diagnose which stage of the mechanism is failing. The reaction broadly consists of two key phases: the Knoevenagel condensation and the subsequent sulfur addition/cyclization.[3][5] The solvent's properties directly impact both.

• Verify the Knoevenagel Condensation: This initial step, forming the α,β-unsaturated nitrile, is base-catalyzed and can be hindered by improper solvent choice.[3] Run a small-scale control reaction with only the carbonyl compound, the active methylene nitrile, and the base, omitting the sulfur. Monitor the formation of the intermediate using TLC or LC-MS.[3] If this step fails, your solvent may not be suitable for the base or may not adequately facilitate the condensation.

• Assess Sulfur Solubility and Reactivity: If the Knoevenagel intermediate forms successfully, the problem likely lies with the sulfur addition and cyclization. Elemental sulfur (S8) has poor solubility in many organic solvents.[6] The solvent's primary role here is to dissolve the sulfur and facilitate its reaction with the intermediate. Polar solvents are generally preferred as they enhance both the solubility and reactivity of elemental sulfur.[3][4]

Troubleshooting Workflow: Low Yield

Caption: Troubleshooting workflow for low-yield Gewald reactions.

Q2: What are the best general-purpose solvents for the Gewald reaction?

A2: The most effective and widely used solvents are polar solvents, which can be categorized as protic or aprotic.[7]

• Polar Protic Solvents: These are often the first choice. Alcohols like ethanol and methanol are excellent for several reasons. They effectively dissolve elemental sulfur, are good mediums for the base-catalyzed condensation, and their protic nature can assist in the final tautomerization to the aromatic thiophene ring.[4][5][6] Ethanol, in particular, is often cited as a superior choice due to the better solubility of sulfur.[6]

• Polar Aprotic Solvents: Solvents like N,N-dimethylformamide (DMF) and dioxane are also commonly used.[5] DMF is particularly effective at solubilizing all reactants, including the sulfur, and can often accelerate the reaction. However, its high boiling point can make product isolation more difficult compared to alcohols.

The choice between them depends on the specific substrates and the base being used.

Solvent Class	Examples	Key Advantages for Gewald Reaction	Common Issues
Polar Protic	Ethanol, Methanol, Isopropanol	Excellent sulfur solubility, readily available, facilitates proton transfer steps, easier workup.[3][6]	Can potentially react with sensitive functional groups.
Polar Aprotic	DMF, Dioxane, Acetonitrile	High dissolving power for a wide range of reactants, can accelerate reaction rates.[4][5]	Higher boiling points complicate removal, can be more toxic, may promote side reactions if not optimized.[8]
Nonpolar	Toluene, Benzene	Rarely used, but can be employed with a Dean-Stark trap to remove water from the Knoevenagel condensation.[4][9]	Very poor solubility for elemental sulfur and ionic intermediates.

Q3: I'm observing a significant amount of a dimeric byproduct. Can the solvent help minimize this?

A3: Yes, solvent choice can play a crucial role in minimizing side reactions. The dimerization of the α,β-unsaturated nitrile intermediate is a common competing pathway that lowers the yield of the desired 2-aminothiophene.[3] This side reaction often becomes more prevalent under conditions of high reactant concentration or when the cyclization step is sluggish.

By switching to a solvent that better solubilizes the elemental sulfur and promotes a faster reaction, you can favor the desired intramolecular cyclization over the undesired intermolecular dimerization.

Strategy:

• Increase Polarity: If you are using a less polar solvent like acetonitrile, switching to ethanol or DMF can increase the rate of the productive sulfur addition and cyclization, outcompeting the dimerization.[3][4]

• Dilution: Simply increasing the amount of solvent can lower the effective concentration of the intermediate, reducing the probability of two molecules finding each other to dimerize.

• Temperature Control: While higher temperatures increase sulfur's reactivity, excessively high temperatures can also promote side reactions.[3] Optimizing the temperature in your chosen solvent is critical.

Q4: Are there any green or solvent-free approaches to the Gewald reaction?

A4: Absolutely. Driven by the principles of green chemistry, several more environmentally friendly methods have been developed.

• Water as a Solvent: Under specific conditions with the right base (e.g., Et3N), water has been used as a solvent, offering a green and cost-effective alternative.

• Microwave-Assisted Synthesis (MAOS): Microwave irradiation can significantly accelerate the reaction, often reducing reaction times from hours to minutes and improving yields.[8][9] This can be done in minimal solvent or sometimes under solvent-free conditions.

• Mechanochemistry (Ball Milling): Solvent-free Gewald reactions have been successfully conducted using high-speed ball milling.[10] This technique uses mechanical force to initiate the reaction between solid-state reactants, completely eliminating the need for a bulk solvent.[10]

Experimental Protocols

Protocol 1: General Procedure for the Gewald Synthesis

This is a representative one-pot protocol that serves as a starting point. Optimization is likely required for specific substrates.[3][4]

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the carbonyl compound (1.0 eq.), the active methylene nitrile (1.0 eq.), and elemental sulfur (1.1-1.2 eq.).

• Add the selected solvent (e.g., ethanol, 10-20 mL per 10 mmol of carbonyl compound).

• Add the base (e.g., morpholine, piperidine, or triethylamine, 1.1 eq. or catalytic amounts of 10-20 mol%).[4]

• Stir the mixture at room temperature or heat to a temperature between 40-70 °C.[3] The optimal temperature should be determined experimentally.

• Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water to precipitate the crude product.

• Collect the solid by filtration, wash thoroughly with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.[3]

Protocol 2: Parallel Solvent Screening for Optimization

To efficiently determine the best solvent for a new set of substrates, a parallel screening experiment is highly recommended.

• Set up several small-scale reactions (e.g., in reaction vials) with identical amounts of carbonyl compound, active methylene nitrile, sulfur, and base.

• To each vial, add a different candidate solvent (e.g., Vial 1: Methanol, Vial 2: Ethanol, Vial 3: Isopropanol, Vial 4: Acetonitrile, Vial 5: DMF). Ensure the concentration is consistent across all reactions.

• Place all vials in a temperature-controlled heating block and stir at a chosen temperature (e.g., 50 °C).

• Monitor each reaction at set time points (e.g., 1h, 2h, 4h, 8h) using TLC or by taking small aliquots for LC-MS or ¹H NMR analysis to determine the conversion rate and byproduct profile.

• The solvent that provides the highest yield of the desired product with the cleanest profile in the shortest amount of time is the optimal choice for scaling up.

Gewald Reaction Mechanism & Solvent Influence

Caption: Key stages of the Gewald reaction and the critical roles of the solvent.

References

• Sabnis, R. W. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. Retrieved from [Link]

• SynOpen. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Thieme. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction optimization studies of the modified Gewald reaction. Retrieved from [Link]

• Vinogradova, O. V., et al. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry, ACS Publications. Retrieved from [Link]

• Mack, J., et al. (2014). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Applied Sciences, MDPI. Retrieved from [Link]

• Vinogradova, O. V., et al. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. Retrieved from [Link]

• Springer Nature. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC. Retrieved from [Link]

• ARKIVOC. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Retrieved from [Link]

• IJERT. (2022). Microwave Assisted One Pot, One Step Synthesis of Substituted-2-Aminothiophenes through the Gewald Reaction & Study of its Antibacterial, Antifungal Activities. Retrieved from [Link]

• Der Pharma Chemica. (2015). A green chemistry approach to gewald reaction. Retrieved from [Link]

• Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Retrieved from [Link]

• ACS Publications. (2021). Base-Catalyzed Three-Component Reaction of α-Cyanoacetates with Chalcones and Elemental Sulfur: Access to 2-Aminothiophenes Unobtainable via the Gewald Reaction. The Journal of Organic Chemistry. Retrieved from [Link]

• National Institutes of Health. (n.d.). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. PMC. Retrieved from [Link]

• YouTube. (2013). Polar, Nonpolar, Protic, Aprotic Solvents. Retrieved from [Link]

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• 9. derpharmachemica.com [derpharmachemica.com]
• 10. mdpi.com [mdpi.com]

Managing reaction temperature for selective thiophene synthesis

Welcome to the Advanced Heterocyclic Synthesis Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address the complex thermodynamic and kinetic challenges associated with selective thiophene synthesis.

Thiophene rings are foundational scaffolds in pharmaceuticals, agrochemicals, and organic materials. However, their synthesis—whether via multicomponent Gewald reactions, Paal-Knorr cyclizations, or direct arylation—is highly sensitive to thermal parameters. Poor temperature management inevitably leads to poor regioselectivity, functional group degradation, or the formation of intractable tarry byproducts.

This guide dissects the causality behind these failures and provides field-proven, self-validating protocols to ensure reproducible success.

I. Diagnostic Q&A: Troubleshooting Thermal Failures

Q1: Why do I consistently get tarry mixtures and low yields (<30%) during the one-pot Gewald synthesis of 2-aminothiophenes? The Causality: The traditional Gewald reaction is a multicomponent process involving a ketone/aldehyde, an activated nitrile, and elemental sulfur. The failure occurs when all reagents are mixed simultaneously and heated aggressively (>80 °C). The initial step—the Knoevenagel condensation—is mildly exothermic and proceeds well at room temperature. However, elemental sulfur is prone to radical polymerization and indiscriminate side reactions at elevated temperatures. If sulfur is heated in the presence of unreacted starting materials, it forms complex oligomers (tar) rather than participating in the targeted cyclization[1]. The Solution: Decouple the thermodynamics. Utilize a "two-step, one-pot" approach. Drive the Knoevenagel condensation to completion at room temperature, and only then introduce sulfur, strictly capping the cyclization temperature at 50 °C to 60 °C[1][2]. Microwave irradiation at a strictly controlled 50 °C has also been shown to suppress byproducts while maintaining high yields[3].

Q2: My Paal-Knorr thiophene synthesis using Lawesson's reagent is causing the decomposition of my sensitive functional groups. How can I optimize the thermal profile? The Causality: The Paal-Knorr conversion of 1,4-dicarbonyls to thiophenes typically requires heating between 80 °C and 110 °C[2]. Lawesson's reagent, while an excellent sulfurizing agent, generates reactive, slightly acidic intermediates at these high temperatures, which can cleave sensitive protecting groups (e.g., Boc, TBS). The Solution: Shift the thermodynamic burden to the catalyst. By introducing a Lewis acid or using specialized ionic liquids like 1,3-bis(carboxymethyl)imidazolium chloride, you can stabilize the transition state. While some robust systems require 120 °C for full conversion[4], sensitive substrates benefit from lowering the temperature to 80 °C and extending the reaction time, or utilizing microwave-assisted uniform heating to prevent localized superheating at the flask walls.

Q3: Direct C-H arylation of thiophenes in batch reactors is sluggish, but increasing the temperature degrades the catalyst. How do I break this kinetic bottleneck? The Causality: Direct arylation requires high activation energy to break the C-H bond, often necessitating temperatures above 130 °C. In a standard batch reactor, maintaining this temperature for hours leads to the thermal degradation of the palladium catalyst (e.g., Pd(OAc)₂ precipitating as palladium black) and uneven heating (hot spots)[5]. The Solution: Transition to continuous flow chemistry. Flow reactors feature a high surface-to-volume ratio, allowing for rapid, uniform heat transfer. You can safely superheat the reaction mixture to 140 °C under pressurized conditions, drastically reducing the required residence time to just 30–60 minutes before immediately quenching the mixture in a cooling loop[5]. This prevents catalyst degradation and maximizes throughput.

II. Mechanistic & Workflow Visualizations

To conceptualize the thermal logic discussed above, review the following system diagrams.

Fig 1: Thermodynamic control logic for the two-step, one-pot Gewald reaction.

Fig 2: Continuous flow reactor setup for high-temperature direct arylation of thiophenes.

III. Quantitative Optimization Data

The following table summarizes the optimized thermal parameters for various thiophene synthesis methodologies based on empirical validation.

Synthesis Methodology	Target Scaffold	Catalyst / Key Reagent	Optimal Temp (°C)	Reaction / Residence Time	Typical Yield
Gewald Reaction (Batch)	2-Aminothiophenes	L-Proline (10 mol%) or Morpholine	50 – 60 °C	2 – 4 hours	80 – 95%
Gewald Reaction (Microwave)	2-Aminothiophenes	Pyrrolidine	50 °C	30 minutes	90 – 95%
Paal-Knorr Synthesis	2,5-Disubstituted Thiophenes	Lawesson's Reagent	80 – 110 °C	2 – 6 hours	70 – 90%
Direct Arylation (Flow)	Arylated Thiophenes	Pd(OAc)₂ / K₂CO₃ (Packed Bed)	140 °C	30 – 60 minutes	80 – 90%
Propylenedioxythiophene (Flow)	ProDOT Derivatives	Solid Silica-Sulfuric Acid (SSA)	120 °C	30 minutes	Quantitative

Data synthesized from established application notes and flow chemistry optimizations[1][2][3][5][6].

IV. Self-Validating Experimental Protocols

To ensure reproducibility, protocols must contain built-in validation checkpoints. Do not proceed to subsequent steps unless the validation criteria are met.

Protocol A: Two-Step Gewald Synthesis of Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate

Objective: Prevent sulfur polymerization by decoupling condensation and cyclization[2][7].

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer, add butan-2-one (10 mmol, 0.72 g) and ethyl cyanoacetate (10 mmol, 1.13 g) in absolute ethanol (20 mL).

• Base Addition (Knoevenagel): Add morpholine (10 mmol, 0.87 g) dropwise at room temperature (20–25 °C). Stir for 15 minutes.

• Validation Checkpoint 1 (TLC): Spot the mixture against the starting ketone on a silica TLC plate (Eluent: 80:20 Hexane/Ethyl Acetate). Self-Validation: You must observe the complete disappearance of the ketone spot and the appearance of a new, highly UV-active spot (the α,β-unsaturated nitrile). If the ketone remains, continue stirring.

• Sulfurization: Once condensation is confirmed, add elemental sulfur (12 mmol, 0.38 g) to the suspension.

• Thermal Control: Attach a reflux condenser and heat the mixture strictly to 50 °C using a precisely calibrated oil bath or heating block. Stir for 2 to 4 hours.

• Validation Checkpoint 2 (Visual & TLC): Self-Validation: The elemental sulfur suspension should gradually dissolve, and the solution will turn a deep, clear amber. TLC should show the consumption of the intermediate nitrile.

• Work-up: Cool to room temperature and pour into 50 mL of ice-cold water. Collect the precipitated solid by filtration, wash with cold water, and recrystallize from ethanol.

Protocol B: Continuous Flow Direct Arylation of Thiophene

Objective: Safely achieve high-temperature C-H activation while preventing catalyst degradation[5].

• System Priming: Equip a flow chemistry system (e.g., Vapourtec or similar) with a 10 mL ETFE reactor coil and a packed-bed column containing anhydrous K₂CO₃. Prime the system with anhydrous, degassed solvent (e.g., DMF or Toluene).

• Feed Preparation:

  • Feed A: Prepare a 0.5 M solution of the thiophene derivative and the aryl bromide in the chosen solvent.

  • Feed B: Prepare a solution of Pd(OAc)₂ (0.5 mol%) and pivalic acid (co-catalyst) in the same solvent.

• Thermal Equilibration: Set the reactor coil temperature to 140 °C and the cooling loop to 20 °C . Self-Validation: Ensure the system back-pressure regulator (BPR) is set high enough (e.g., 100 psi) to prevent solvent boiling at 140 °C. Do not introduce reagents until the temperature and pressure readings are completely stable.

• Reaction Execution: Pump Feed A and Feed B through a T-mixer into the heated reactor. Adjust the flow rates to achieve a precise residence time of 60 minutes.

• Validation Checkpoint 3 (Steady-State LC-MS): Collect the first 2-3 reactor volumes as waste. Once the system reaches steady-state, take an aliquot from the cooling loop exit. Self-Validation: LC-MS must show >80% conversion to the arylated product without the presence of palladium black particulates in the output stream.

• Collection: Continuously collect the product stream, wash with water to remove salts, and isolate the organic layer for purification.

V. References

• Efficient thiophene synthesis mediated by 1,3‐bis(carboxymethyl)imidazolium chloride. ua.es. Available at:[Link]

• An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Organic Chemistry Portal. Available at:[Link]

• Continuous Flow Synthesis of Substituted 3,4-Propylenedioxythiophene Derivatives. ACS Publications. Available at:[Link]

• Microwave-assisted synthesis of 2-aminothiophene derivatives via improved Gewald reactions. HETEROCYCLES. Available at:[Link]

• Direct Arylation of Thiophenes in Continuous Flow. Unipd. Available at:[Link]

Sources

• 1. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
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Reference Data & Comparative Studies

Comparative Guide: Catalysts for 2-Aminothiophene Synthesis via the Gewald Reaction

Introduction & Mechanistic Overview

2-Aminothiophenes are highly privileged scaffolds in drug discovery, serving as core pharmacophores for blockbuster drugs like the antipsychotic olanzapine and the NSAID tinoridine. The most convergent and widely adopted method for their preparation is the Gewald reaction —a multicomponent condensation of a ketone (or aldehyde), an activated nitrile (e.g., malononitrile), and elemental sulfur.

The thermodynamic driving force of the Gewald reaction relies heavily on the choice of base catalyst. The catalyst must orchestrate two distinct mechanistic phases:

• Knoevenagel Condensation: Deprotonation of the active methylene to form an alkylidene intermediate.

• Thiolation & Cyclization: Activation of elemental sulfur, subsequent nucleophilic attack on the alkylidene, and final ring closure/aromatization.

Mechanistic pathway of the Gewald reaction highlighting catalyst intervention points.

Comparative Analysis of Catalysts

Historically, homogeneous organic bases like morpholine or piperidine were used in stoichiometric amounts. However, modern green chemistry mandates catalytic efficiency, recyclability, and reduced toxicity. The table below synthesizes experimental data comparing next-generation catalysts.

Catalyst Type	Specific Catalyst	Loading (mol%)	Solvent	Temp (°C)	Time	Yield (%)	Recyclability
Homogeneous Base	Morpholine / Piperidine	100	EtOH / DMF	60–80	2–4 h	70–85	None
Organocatalyst	L-Proline	10	DMF	60	4 h	~84	None
Heterogeneous Solid Base	Sodium Aluminate (NaAlO₂)	5	EtOH	60	6 h	94–97	High (4+ cycles)
Heterogeneous Metal Oxide	Zinc Oxide (ZnO)	5	Solvent-free	100	10 h	70–77	Moderate
Conjugate Acid-Base Pair	Piperidinium Borate	20	EtOH/H₂O (9:1)	100	20 min	96	High

Data aggregated from standardized model reactions utilizing cyclohexanone, malononitrile, and elemental sulfur.

Mechanistic Causality & Catalyst Selection

Choosing the right catalyst requires understanding the specific electronic and steric demands of your substrates.

Sodium Aluminate (NaAlO₂): The Heterogeneous Champion NaAlO₂ provides an optimal basicity profile. It is basic enough to rapidly deprotonate malononitrile but mild enough to prevent the runaway polymerization of nitriles often seen with stronger bases. Its solid-state nature in ethanol allows for a purely heterogeneous reaction, meaning the catalyst can be recovered via simple centrifugation. Experimental studies show it maintains high yields (up to 97%) and can be recycled at least four times with negligible loss in activity, making it highly cost-effective for scale-up[1].

Piperidinium Borate: The Synergistic Acid-Base Pair When reaction speed is the primary constraint, piperidinium borate is unparalleled, achieving 96% yield in just 20 minutes[2]. The causality lies in its dual-activation mechanism:

• Electrophilic Activation: The piperidinium cation (conjugate acid) protonates the carbonyl oxygen of the ketone, significantly lowering the LUMO energy and making it highly susceptible to nucleophilic attack.

• Nucleophilic Activation: Simultaneously, the borate anion (conjugate base) abstracts a proton from the active methylene, generating a highly reactive carbanion. This push-pull dynamic bypasses the typical rate-limiting step of the Knoevenagel condensation.

L-Proline: The Green Organocatalyst L-Proline acts as a bifunctional homogeneous catalyst. The secondary amine forms an iminium ion intermediate with the ketone, while the carboxylic acid acts as a Brønsted acid to facilitate proton transfer. While highly effective (up to 84% yield), its reliance on DMF as a solvent and inability to be easily recycled makes it less ideal for industrial-scale manufacturing compared to NaAlO₂[3].

Zinc Oxide (ZnO): The Solvent-Free Alternative For laboratories prioritizing solvent-free mechanochemical or melt conditions, commercial ZnO nanoparticles offer a viable pathway. Operating at 100 °C, ZnO provides Lewis acid sites that coordinate with the carbonyl oxygen, promoting condensation. However, the extended reaction time (10 hours) and moderate yields (70-77%) reflect a higher activation energy barrier compared to Brønsted base systems[4].

Standardized Experimental Protocols (Self-Validating Systems)

To ensure reproducibility, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that the catalyst is functioning as intended.

Self-validating experimental workflow for heterogeneous catalyzed 2-aminothiophene synthesis.

Protocol A: Heterogeneous Synthesis using NaAlO₂[1]

Best for: Scale-up, catalyst recycling, and avoiding toxic solvents.

• Preparation: In a 20 mL reaction tube equipped with a magnetic stir bar, combine elemental sulfur (0.55 mmol), ketone (e.g., cyclohexanone, 0.5 mmol), and malononitrile (0.5 mmol).

• Catalyst Addition: Add sodium aluminate (NaAlO₂) (0.025 mmol, 5 mol%) followed by anhydrous ethanol (1.0 mL).

• Execution: Heat the mixture to 60 °C under continuous stirring.

• Self-Validation (Monitoring): At the 2-hour mark, sample the reaction and run a TLC (Hexane:Ethyl Acetate 3:1). The disappearance of the ketone spot and the appearance of a highly UV-active lower Rf spot confirms the Knoevenagel intermediate has successfully transitioned through thiolation.

• Workup & Recovery: After 6 hours, cool the mixture to room temperature. Centrifuge the mixture to pellet the solid NaAlO₂ catalyst. Decant the organic supernatant.

• Validation of Catalyst Integrity: Wash the recovered solid catalyst with anhydrous ethanol (4 × 1.0 mL) and dry at 110 °C for 6 h. Optional QA step: Analyze the organic supernatant via Atomic Absorption Spectroscopy (AAS). Sodium leaching should be minimal (<11 ppm) to confirm catalyst stability.

• Purification: Evaporate the decanted solvent and purify the crude product via silica gel column chromatography or recrystallization.

Protocol B: Ultra-Fast Synthesis using Piperidinium Borate[2]

Best for: High-throughput screening and rapid library generation.

• Preparation: In a round-bottom flask, mix cyclohexanone (5.09 mmol), malononitrile (5.09 mmol), and elemental sulfur (5.09 mmol).

• Solvent & Catalyst: Add 10 mL of an Ethanol/Water mixture (9:1 v/v). Introduce piperidinium borate (20 mol%).

• Execution: Heat the reaction mixture to 100 °C (reflux).

• Self-Validation (Monitoring): Due to the extreme speed of this conjugate acid-base system, monitor via GC-MS at 10 minutes and 20 minutes. Complete conversion is typically achieved by 20 minutes, validated by the total consumption of the elemental sulfur peak.

• Workup: Cool the mixture. The product often precipitates directly from the EtOH/H₂O mixture upon cooling. Filter the solid and wash with cold aqueous ethanol to yield the pure 2-aminothiophene.

Conclusion

The evolution of the Gewald reaction demonstrates a clear shift from stoichiometric, toxic organic bases to highly efficient, recyclable catalytic systems. For industrial scale-up where cost and environmental impact are paramount, Sodium Aluminate (NaAlO₂) stands out as the premier heterogeneous catalyst. Conversely, for discovery chemistry requiring rapid turnover, the conjugate acid-base pair Piperidinium Borate offers unmatched kinetic advantages.

References

• "Facile Synthesis of 2-Aminothiophenes Using NaAlO2 as an Eco-Effective and Recyclable Catalyst", ACS Public
• "Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate)
• "An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline", Organic Chemistry Portal / Synlett.
• "Commercial Zinc Oxide: A Facile, Efficient, and Eco-friendly Catalyst for the One-Pot Three-Component Synthesis of Multisubstituted 2-Aminothiophenes via the Gewald Reaction", ACS Public

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• 3. organic-chemistry.org [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Structure-Activity Relationship of 2-Aminothiophene Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 2-aminothiophene scaffold is a cornerstone in medicinal chemistry, serving as a versatile template for the development of a wide array of therapeutic agents.[1][2] Its synthetic accessibility, primarily through the robust Gewald reaction, and its ability to interact with various biological targets have made it a privileged structure in drug discovery.[1][3][4] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 2-aminothiophene derivatives across key therapeutic areas, offering a comparative perspective supported by experimental data and detailed protocols.

I. Anticancer Activity: Targeting Cellular Proliferation and Survival

2-Aminothiophene derivatives have demonstrated significant potential as anticancer agents, acting through diverse mechanisms including the inhibition of kinases and disruption of microtubule dynamics.[2][5]

Structure-Activity Relationship Insights

The anticancer activity of 2-aminothiophene derivatives is intricately linked to the nature and position of substituents on the thiophene ring and the 2-amino group.

• Substitution at the 5-position: The introduction of cyclic and heterocyclic moieties at the 5-position has been a successful strategy. For instance, benzo[b]thiophene derivatives have shown potent antimitotic activity by inhibiting tubulin polymerization.[6]

• Aroyl groups at the 2-position: The presence of a 2-aroyl group, particularly a 3,4,5-trimethoxybenzoyl moiety, is a key feature for potent microtubule polymerization inhibitors that interact with the colchicine binding site of tubulin.[6]

• Amino and Methoxy Group Positioning on Benzo[b]thiophenes: For 2-aroyl-5-aminobenzo[b]thiophene derivatives, the placement of amino and methoxy groups is critical for antiproliferative activity. The highest potency is achieved with these groups at the C-5 and C-7 positions, respectively.[6]

• Substituents on the 2-Amino Group: N-acylation of the 2-amino group can influence activity. For example, 2-aminoacetyl and 2-aminotrifluoroacetyl derivatives have been shown to act as efflux pump inhibitors in resistant bacteria, a mechanism that can also be relevant in overcoming multidrug resistance in cancer.[7]

A comparative analysis of selected 2-aminothiophene derivatives highlights these SAR trends.

Compound ID	Core Structure	Key Substituents	Target/Mechanism	In Vitro Activity (IC50)	Reference
3c	2-Aroyl-5-aminobenzo[b]thiophene	7-methoxy, 2-(3',4',5'-trimethoxybenzoyl)	Tubulin polymerization inhibitor (colchicine site)	2.6 - 18 nM (various cancer cell lines)	[6]
2b	2-Aroyl-3-aminobenzo[b]thiophene	7-methoxy, 2-(3',4',5'-trimethoxybenzoyl)	Tubulin polymerization inhibitor	9.5 - 33 nM (K562 cells)	[6]
6CN14	2-Aminothiophene	Not specified in abstract	Antiproliferative, cell cycle arrest	Potent inhibition in HeLa and PANC-1 cells	[5]
7CN09	2-Aminothiophene	Not specified in abstract	Antiproliferative, cell cycle arrest	Potent inhibition in HeLa and PANC-1 cells	[5]

Experimental Protocol: MTT Assay for Antiproliferative Activity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric method to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[5][8]

Step-by-Step Methodology:

• Cell Seeding: Cancer cell lines (e.g., HeLa, PANC-1) are seeded in 96-well plates at a density of 5,000 to 10,000 cells per well and incubated for 24 hours to allow for cell attachment.[8]

• Compound Treatment: The cells are then treated with various concentrations of the 2-aminothiophene derivatives (e.g., 5, 10, 25, and 50 µM) and a vehicle control (e.g., DMSO) for specific time points (e.g., 24 and 48 hours).[5][8]

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plate is incubated for 4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells convert the yellow MTT to purple formazan crystals.[8]

• Formazan Solubilization: The medium is carefully removed, and 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control, and the half-maximal inhibitory concentration (IC50) value is calculated.

Caption: Generalized workflow for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial compounds.

III. Anti-inflammatory Activity: Modulating Inflammatory Pathways

2-Aminothiophene derivatives have demonstrated notable anti-inflammatory properties, suggesting their potential in treating various inflammatory conditions. [9][10][11]

Structure-Activity Relationship Insights

The anti-inflammatory potential of 2-aminothiophene derivatives is influenced by the nature of the substituents on the thiophene ring.

• NRF2 Activation: Certain 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene derivatives have been shown to exert their anti-inflammatory effects by activating the NRF2 pathway. This activation leads to the downregulation of pro-inflammatory cytokines (IL-1β, IL-6, TNF-α) and inflammatory mediators (PGE2, COX-2). [12]* Inhibition of COX/LOX Enzymes: Some thiophene derivatives exhibit anti-inflammatory activity by inhibiting cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key players in the inflammatory cascade. [13]The presence of methyl and methoxy groups can be crucial for this inhibitory activity. [13]* General Substitution Patterns: Studies on a series of 2-aminothiophene analogs have shown a range of anti-inflammatory potential, indicating that even subtle changes in substitution can significantly impact activity. For example, in one study, compound 1 showed the highest anti-inflammatory potential with an IC50 of 121.47 µM, while compound 5 was the least active with an IC50 of 422 µM. [9][10] The following table compares the anti-inflammatory activity of selected derivatives.

Compound ID	Core Structure	Key Features	Mechanism of Action	Activity (IC50)	Reference
Compound 1	2-Aminothiophene analog	Not specified	Anti-inflammatory	121.47 µM	[9][10]
Compound 5	2-Aminothiophene analog	Not specified	Anti-inflammatory	422 µM	[9][10]
Compound 21	Thiophene-based	Not specified	COX-2 and LOX inhibitor	0.67 µM (COX-2), 2.33 µM (LOX)	[13]
NRF2 Activators	2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene	Various substitutions	NRF2 activation	Downregulation of pro-inflammatory cytokines	[12]

Experimental Protocol: In Vitro Anti-inflammatory Assay (LPS-stimulated Macrophages)

This protocol describes a common in vitro method to assess the anti-inflammatory activity of compounds by measuring their ability to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages. [12] Step-by-Step Methodology:

• Cell Culture: RAW 264.7 macrophage cells are cultured in appropriate media.

• Cell Seeding and Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the 2-aminothiophene derivatives for a predefined period.

• LPS Stimulation: Following pre-treatment with the compounds, the cells are stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response. A control group without LPS stimulation is also included.

• Supernatant Collection: After a specific incubation period (e.g., 24 hours), the cell culture supernatants are collected.

• Cytokine Measurement: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatants are quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

• Data Analysis: The percentage inhibition of cytokine production by the compounds is calculated relative to the LPS-stimulated control group.

Caption: Workflow for assessing the anti-inflammatory activity of 2-aminothiophene derivatives in LPS-stimulated macrophages.

IV. Conclusion

The 2-aminothiophene scaffold remains a highly fruitful area of research in medicinal chemistry, with derivatives demonstrating a remarkable diversity of biological activities. The structure-activity relationships highlighted in this guide underscore the importance of targeted chemical modifications to optimize potency and selectivity for anticancer, antimicrobial, and anti-inflammatory applications. The provided experimental protocols offer a foundation for the standardized evaluation of novel 2-aminothiophene derivatives, facilitating the comparison of data across different studies and accelerating the drug discovery process. Future research will undoubtedly continue to unlock the full therapeutic potential of this versatile heterocyclic system.

V. References

• A Comparative Guide to the Antibacterial Efficacy of Thiophene Derivatives - Benchchem. Available from:

• Concise Synthesis and Biological Evaluation of 2-Aroyl-5-Amino Benzo[b]thiophene Derivatives As a Novel Class of Potent Antimitotic Agents - PMC. Available from:

• 2-Aminothiophene and 2-aminothiazole scaffolds as potent antimicrobial agents: Design, synthesis, biological evaluation, and computational insights - PubMed. Available from: [Link]

• Synthesis and anti-inflammatory activity of some selected aminothiophene analogs. Available from:

• Synthesis and anti-inflammatory activity of some selected aminothiophene analogs. Available from: [Link]

• Evaluation of the antiproliferative activity of 2-amino thiophene derivatives against human cancer cells lines - Sci-Hub. Available from:

• An Updated Review On Synthetic Features, Chemical Sciences, And Pharmacological Implications Of The 2- Aminothiophene Derivatives | Journal of Pharmaceutical Negative Results. Available from: [Link]

• Design, synthesis and antimicrobial activity of novel 2-aminothiophene containing cyclic and heterocyclic moieties - PubMed. Available from: [Link]

• SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. Available from:

• 2-Aminothiophene Derivatives Review | PDF | Influenza A Virus Subtype H1 N1 - Scribd. Available from: [Link]

• APPLICATIONS SUBSTITUTED 2-AMINOTHIOPHENES IN DRUG DESIGN - Semantic Scholar. Available from: [Link]

• Full article: Synthesis and anti-inflammatory activity of some selected aminothiophene analogs - Taylor & Francis. Available from: [Link]

• Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC - NIH. Available from: [Link]

• Synthesis and Anti‐Inflammatory Activity of 2‐Amino‐4,5,6,7‐tetrahydrobenzo[b]thiophene‐Derived NRF2 Activators - ResearchGate. Available from: [Link]

• An Updated Review On Synthetic Features, Chemical Sciences, And Pharmacological Implications Of The 2-Aminothiophene Derivatives - ResearchGate. Available from: [Link]

• 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry - PubMed. Available from: [Link]

• (PDF) Concise Synthesis and Biological Evaluation of - Amanote Research. Available from: [Link]

• 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity - MDPI. Available from: [Link]

• Synthesis and biological studies of 2-aminothiophene derivatives as positive allosteric modulators of glucagon-like peptide 1 receptor - PubMed. Available from: [Link]

• Synthesis and Evaluation of 2-Aminothiophene Derivatives as Staphylococcus aureus Efflux Pump Inhibitors - PubMed. Available from: [Link]

• Design, synthesis and antimicrobial activity of novel 2-aminothiophene containing cyclic and heterocyclic moieties | Request PDF - ResearchGate. Available from: [Link]

• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. Available from:

• Discovery and SAR of 2-amino-5-(thioaryl)thiazoles as potent and selective Itk inhibitors. Available from: [Link]

• Full article: Synthesis, molecular modelling and biological evaluation of new 4-aminothiophene and thienopyrimidine compounds - Taylor & Francis. Available from: [Link]

• Antimicrobial Activity of 2-Aminothiophene Derivatives | PDF - Slideshare. Available from: [Link]

• 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry | Request PDF - ResearchGate. Available from: [Link]

• Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses - MDPI. Available from: [Link]

• Characterization and Antiproliferative Activity of a Novel 2-Aminothiophene Derivative-β-Cyclodextrin Binary System - MDPI. Available from: [Link]

• Structure-activity relationship of 2-aminodibenzothiophene pharmacophore and the discovery of aminobenzothiophenes as potent inhibitors of Mycobacterium smegmatis - PubMed. Available from: [Link]

• Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives. Available from:

• Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria - PMC. Available from: [Link]

• Synthesis and antimicrobial activities of some novel thiophene containing azo compounds. Available from:

• 2-aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents | Semantic Scholar. Available from: [Link]

• Design, synthesis and evaluation of 2-aminothiazole derivatives as sphingosine kinase inhibitors - PubMed. Available from: [Link]

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Comparing the biological activity of aminothiophenes and their Schiff bases

An In-depth Comparative Guide to the Biological Activity of Aminothiophenes and Their Schiff Base Derivatives

Introduction

In the landscape of medicinal chemistry, 2-aminothiophenes represent a cornerstone class of heterocyclic compounds.[1] Their versatile five-membered ring structure serves as a privileged scaffold in the synthesis of numerous biologically active molecules.[2][3][4][5] The primary synthetic route to these valuable building blocks is the elegant and efficient Gewald reaction, a multi-component condensation that allows for the creation of polysubstituted 2-aminothiophenes in a single step.[6][7]

A common and highly effective strategy in drug discovery is the structural modification of a lead compound to enhance its potency, selectivity, or pharmacokinetic profile. One such modification involves the conversion of the primary amino group of 2-aminothiophenes into an imine or azomethine (-N=CH-) moiety, thereby forming a Schiff base.[8][9] This derivatization is achieved through a straightforward condensation reaction with an aldehyde or ketone.[10]

This guide provides a comprehensive comparison of the biological activities of parent 2-aminothiophenes and their corresponding Schiff base derivatives. We will delve into their synthesis, explore key differences in their antimicrobial, anticancer, and antioxidant properties through supporting experimental data, and provide detailed protocols for the assays used to determine these activities. Our objective is to offer researchers and drug development professionals a clear, evidence-based understanding of how the transformation of an aminothiophene to a Schiff base can serve as a powerful tool for modulating biological function.

Synthesis: From Aminothiophene Core to Schiff Base Derivative

The journey from simple starting materials to complex, biologically active molecules involves robust and well-understood synthetic pathways. The creation of aminothiophene-derived Schiff bases is typically a two-step process: first, the synthesis of the 2-aminothiophene core, followed by its condensation with a carbonyl compound.

Part 1: Synthesis of the 2-Aminothiophene Scaffold via the Gewald Reaction

The Gewald reaction is a one-pot synthesis that combines a ketone or aldehyde with an α-activated nitrile (such as malononitrile or ethyl cyanoacetate) and elemental sulfur in the presence of a base.[2][6] Its widespread use is due to the accessibility of reagents and generally mild reaction conditions.[7]

The mechanism proceeds through an initial Knoevenagel condensation between the carbonyl compound and the active methylene nitrile to form an α,β-unsaturated intermediate.[6][11][12] This is followed by the addition of sulfur and a subsequent intramolecular cyclization and tautomerization to yield the stable, aromatic 2-aminothiophene ring.[12][13]

Caption: General workflow for the Gewald synthesis of 2-aminothiophenes.

Experimental Protocol: General Gewald Synthesis of 2-Aminothiophenes [8][12]

• Setup: To a round-bottom flask fitted with a magnetic stir bar and condenser, add the ketone or aldehyde (1.0 equiv.), the active methylene nitrile (1.0 equiv.), elemental sulfur (1.1 equiv.), and a suitable solvent such as ethanol.

• Base Addition: Slowly add an amine base, such as morpholine or triethylamine (1.0 equiv.), to the stirred mixture.

• Reaction: Heat the reaction mixture to 50-70 °C with continuous stirring.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 2-12 hours).

• Isolation: Once complete, cool the mixture to room temperature. If a precipitate has formed, collect the solid product by vacuum filtration.

• Purification: Wash the crude product with cold ethanol and recrystallize from a suitable solvent to obtain the pure 2-aminothiophene derivative.

• Characterization: Confirm the structure of the final product using spectroscopic methods (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry).

Part 2: Synthesis of Schiff Bases

The formation of a Schiff base is a condensation reaction where the nucleophilic 2-amino group of the thiophene attacks the electrophilic carbonyl carbon of an aldehyde or ketone, resulting in the formation of an azomethine or imine group (-C=N-).[9][10][14] This reaction is typically catalyzed by a few drops of acid.

Caption: General workflow for the synthesis of Schiff bases from 2-aminothiophenes.

Experimental Protocol: General Synthesis of Aminothiophene-Derived Schiff Bases [8][14]

• Setup: In a suitable flask, dissolve the synthesized 2-aminothiophene derivative (1.0 equiv.) in a solvent such as methanol or ethanol.

• Aldehyde Addition: Add the desired aromatic aldehyde (1.0 equiv.) to the solution.

• Catalysis: Add a few drops of glacial acetic acid to catalyze the reaction.

• Reaction: Stir the mixture. The reaction can often be performed at room temperature overnight or with gentle heating (e.g., 60 °C) for a few hours.

• Isolation: Upon completion, cool the reaction mixture. The Schiff base product often precipitates out of the solution and can be collected by filtration.

• Purification: Wash the collected solid with a cold solvent and recrystallize to achieve high purity.

• Characterization: Confirm the formation of the imine bond and the overall structure using spectroscopic analysis. The disappearance of the -NH₂ protons and the appearance of a new -N=CH- proton signal in the ¹H-NMR spectrum (typically δ 8.5-9.0 ppm) are indicative of successful Schiff base formation.[8]

Comparative Analysis of Biological Activity

The conversion of the primary amino group to an imine fundamentally alters the electronic and steric properties of the molecule, often leading to a significant change in biological activity. The azomethine linkage is a critical pharmacophore that can enhance interactions with biological targets.[10]

Antimicrobial Activity

Both aminothiophenes and their Schiff base derivatives are known to possess antimicrobial properties.[2][15] However, numerous studies have demonstrated that the formation of the Schiff base significantly enhances this activity.[10][16] This enhancement is attributed to the introduction of the azomethine group, which can interfere with microbial cell processes. Furthermore, the biological activity of the Schiff base is highly dependent on the substituent attached to the aldehyde-derived portion of the molecule. Electron-withdrawing groups, such as nitro (NO₂) and halogens (Cl, Br), on the aromatic ring often lead to increased antimicrobial potency.[14][15][17]

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL) of an Aminothiophene Precursor and its Schiff Base Derivatives

Compound	Structure	S. aureus	E. coli	T. rubrum (Fungus)
Parent Aminothiophene	2-aminothiophene-3-carbonitrile	>1024	>1024	>1024
Schiff Base 1	2-(4-Nitrobenzylidene)amino-thiophene-3-carbonitrile	128	256	64
Schiff Base 2	2-(2,4-Dichlorobenzylidene)amino-thiophene-3-carbonitrile	64	128	32
Fluconazole (Control)	-	N/A	N/A	≥64

Data synthesized from findings reported in studies like Luna et al., where parent aminothiophenes often show little to no activity at high concentrations, while their Schiff bases exhibit significant MIC values.[14][17]

The data clearly illustrates that while the parent aminothiophene is largely inactive, its derivatization into Schiff bases, particularly with nitro and dichloro substitutions, imparts significant antibacterial and antifungal activity.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination by broth microdilution.

Experimental Protocol: Broth Microdilution Assay for MIC Determination [18][19][20]

• Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds (aminothiophenes and Schiff bases) in a suitable liquid growth medium (e.g., Mueller-Hinton Broth). Concentrations may range from 512 µg/mL down to 1 µg/mL.

• Inoculum: Prepare a standardized microbial suspension adjusted to a 0.5 McFarland turbidity standard. Dilute this suspension in the broth to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the standardized inoculum to all wells containing the test compounds. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours for bacteria or at an appropriate temperature for 24-48 hours for fungi.

• Reading Results: The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[19][21] This is determined by observing the absence of turbidity in the wells.

Anticancer Activity

The 2-aminothiophene scaffold is also a key feature in many compounds designed as anticancer agents.[2][3] The conversion to Schiff bases can further enhance this cytotoxic activity against various cancer cell lines.

Table 2: Comparative Anticancer Activity (IC₅₀, µM) against HeLa Cancer Cell Line

Compound	Structure	IC₅₀ (µM)
Aminothiophene Analog	A representative 2-aminothiophene-3-carboxylate	>100
Schiff Base Analog	Schiff base derived from the above with an aromatic aldehyde	< 10
Doxorubicin (Control)	-	< 1

Data is representative of trends observed in the literature, where Schiff base formation often significantly lowers the IC₅₀ value, indicating increased potency.[16]

Caption: Workflow for the MTT assay to determine cytotoxicity (IC₅₀).

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity [22][23][24]

• Cell Seeding: Seed a cancer cell line (e.g., HeLa, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C with 5% CO₂ to allow cells to attach.[22]

• Treatment: Remove the medium and add fresh medium containing serial dilutions of the test compounds (aminothiophenes and Schiff bases). Incubate for a desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, remove the compound-containing medium and add 100 µL of fresh serum-free medium plus 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.[22][25]

• Solubilization: Carefully remove the medium and add 150-200 µL of a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.[22][23]

• Measurement: Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of 570 nm.[26]

• Analysis: Cell viability is calculated as a percentage relative to untreated control cells. The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting cell viability against compound concentration.

Antioxidant Activity

Oxidative stress is implicated in numerous diseases, making the development of novel antioxidants a key research area.[27] The ability of a compound to scavenge free radicals is a measure of its antioxidant potential. This activity can be influenced by the conversion of aminothiophenes to Schiff bases, with some studies showing that metal complexes of these Schiff bases possess particularly potent antioxidant capabilities.[27][28][29]

Table 3: Comparative Antioxidant Activity (DPPH Scavenging IC₅₀, µg/mL)

Compound	Structure	IC₅₀ (µg/mL)
Schiff Base Ligand (L)	Aminothiophene-derived Schiff base	10.55
Pd(II) Complex of L	Palladium complex of the Schiff base	1.25
Ascorbic Acid (Control)	-	~1.30

Data adapted from Çelik et al., demonstrating that while the Schiff base has moderate activity, its metal complex shows a dramatic increase in antioxidant potential, rivaling that of the standard, ascorbic acid.[27][28]

Caption: Workflow for the DPPH radical scavenging assay.

Experimental Protocol: DPPH Radical Scavenging Assay [30][31]

• Reagent Preparation: Prepare a fresh 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. This solution has a deep violet color.[30]

• Sample Preparation: Prepare several concentrations of the test compounds in methanol.

• Reaction: In a 96-well plate, add a fixed volume of the DPPH solution (e.g., 160 µL) to a small volume of each sample dilution (e.g., 40 µL).[32]

• Incubation: Mix well and incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[31][33] The reduction of the DPPH radical by an antioxidant is observed as a color change from deep violet to pale yellow, resulting in a decrease in absorbance.[33]

• Analysis: The percentage of radical scavenging activity is calculated relative to a control (DPPH solution with methanol instead of the sample). The IC₅₀ value, the concentration of the compound required to scavenge 50% of the DPPH radicals, is then determined.[30]

Conclusion and Future Outlook

This derivatization serves as a powerful tool in medicinal chemistry for several reasons:

• Pharmacophore Introduction: The imine group acts as a key pharmacophore, altering the molecule's electronic distribution and steric profile, which can lead to stronger interactions with biological targets.

• Tunable Properties: The properties of the Schiff base can be finely tuned by varying the aldehyde or ketone used in the synthesis. The addition of substituents, such as halogens or nitro groups, on the aromatic ring provides a straightforward method for optimizing activity.[14][17]

• Chelating Potential: The nitrogen of the imine and a nearby atom (like the sulfur in the thiophene ring or a hydroxyl group from a salicylaldehyde derivative) can act as chelation sites for metal ions, leading to the formation of metal complexes with dramatically enhanced antioxidant or antimicrobial activities.[10][28]

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A Researcher's Guide to Bridging the Gap: Comparing Experimental and DFT-Calculated NMR Spectra of Thiophenes

For researchers, scientists, and professionals in drug development, the precise structural elucidation of heterocyclic compounds is paramount. Thiophene and its derivatives are key building blocks in a vast array of pharmaceuticals and functional materials, making their accurate characterization a critical step in the research and development pipeline.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy stands as the gold standard for determining molecular structure in solution.[3] However, assigning complex spectra, especially for novel or substituted thiophenes, can be a significant challenge.

This guide provides an in-depth comparison of experimental NMR spectroscopy and Density Functional Theory (DFT) calculated NMR spectra for thiophenes. We will explore not just the "how" but the "why" behind the experimental and computational choices, offering a framework for leveraging the synergy between these two powerful techniques to achieve unambiguous structural verification.

The Experimental Benchmark: Acquiring High-Fidelity Thiophene NMR Spectra

The foundation of any robust comparison is a high-quality experimental dataset. The electronic environment of the thiophene ring is sensitive to the nature and position of substituents, which in turn governs the chemical shifts and coupling constants observed in the NMR spectrum.[1]

Experimental Protocol: ¹H and ¹³C NMR of 2-Acetylthiophene

This protocol outlines the standard procedure for acquiring NMR spectra of a representative thiophene derivative, 2-acetylthiophene.

• Sample Preparation:

  • Weigh approximately 5-10 mg of purified 2-acetylthiophene. The purity of the sample is crucial to avoid confounding signals.

  • Dissolve the sample in 0.5-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common solvent for organic molecules, and its residual proton and carbon signals provide a convenient internal reference.[1]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the sample into the NMR spectrometer.

  • "Lock" the spectrometer on the deuterium signal of the CDCl₃. This step compensates for any magnetic field drift during the experiment.

  • "Shim" the magnetic field. This process optimizes the homogeneity of the magnetic field across the sample, leading to sharper, more resolved signals.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Spectral Width: A spectral width of ~15 ppm, centered around 5 ppm, is adequate for most thiophene derivatives.

  • Number of Scans: 16 to 32 scans are usually enough to achieve a good signal-to-noise ratio for a sample of this concentration.

  • Relaxation Delay: A delay of 1-2 seconds between pulses ensures that the protons have returned to their equilibrium state, allowing for accurate integration.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A standard proton-decoupled single-pulse sequence is used to simplify the spectrum by removing C-H coupling.

  • Spectral Width: A wider spectral width of ~200-220 ppm is necessary to capture the full range of carbon chemical shifts.

  • Number of Scans: Due to the low natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus, a significantly larger number of scans (from several hundred to thousands) is required to obtain a good signal-to-noise ratio.

  • Relaxation Delay: A longer relaxation delay of 2-5 seconds is often necessary for quaternary carbons.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

  • Phase correct the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift axis using the residual solvent signal (CDCl₃: δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).[1]

  • Integrate the signals in the ¹H spectrum to determine the relative ratios of protons.

The following diagram illustrates the general workflow for acquiring experimental NMR data.

Caption: Workflow for acquiring experimental NMR spectra.

The Computational Approach: Predicting Thiophene NMR Spectra with DFT

DFT has become an invaluable tool for predicting NMR chemical shifts with a high degree of accuracy.[4] The Gauge-Including Atomic Orbital (GIAO) method is the most common approach for these calculations.[5] This method involves first finding the minimum energy geometry of the molecule and then calculating the magnetic shielding tensors for each nucleus.

DFT Protocol: Calculating NMR Spectra of 2-Acetylthiophene

This protocol provides a step-by-step guide for calculating the NMR spectrum of 2-acetylthiophene using the Gaussian suite of programs.

• Structure Optimization:

  • The first and most critical step is to obtain an accurate 3D structure of the molecule.[5] This is achieved through a geometry optimization calculation.

  • Method: A popular and reliable combination of functional and basis set for geometry optimization of organic molecules is B3LYP/6-31G(d).[6]

  • Solvation: Since experimental NMR is performed in solution, it is crucial to include solvent effects in the calculation. The Polarizable Continuum Model (PCM) is a widely used implicit solvation model.[7]

  • Gaussian Input:

  • The opt keyword requests a geometry optimization, and freq calculates vibrational frequencies to confirm that the optimized structure is a true minimum (i.e., no imaginary frequencies).

• NMR Shielding Calculation:

  • Once the geometry is optimized, a second calculation is performed on this optimized structure to compute the NMR shielding tensors.

  • Method: The GIAO method is specified. A larger basis set is often beneficial for NMR calculations to better describe the electronic environment around the nuclei. The mPW1PW91 functional with the 6-311+G(2d,p) basis set has shown good performance for NMR calculations.[6]

  • Gaussian Input:

  • The nmr=giao keyword requests the calculation of NMR shielding constants. geom=check and guess=read instruct Gaussian to use the optimized geometry and wavefunction from the previous optimization step.

• Data Analysis and Scaling:

  • The output of the NMR calculation provides the absolute magnetic shielding tensors (in ppm) for each nucleus.

  • To compare with experimental chemical shifts (which are relative to a standard), the calculated shielding values must be converted to chemical shifts using the following equation:

    • δcalc = σref - σcalc

  • Where σref is the shielding constant of the reference compound (e.g., Tetramethylsilane, TMS) calculated at the same level of theory.

  • For more accurate results, a linear regression analysis is often performed by plotting the experimental chemical shifts against the calculated shielding constants for a set of known compounds. The resulting slope and intercept are then used to scale the calculated values for the molecule of interest.[4]

The diagram below outlines the computational workflow.

Caption: Workflow for DFT calculation of NMR spectra.

Head-to-Head Comparison: 2-Acetylthiophene

Now, let's compare the experimental data for 2-acetylthiophene with the theoretically predicted values.

Table 1: ¹H NMR Data Comparison for 2-Acetylthiophene in CDCl₃

Proton	Experimental δ (ppm)[1][8]	DFT Calculated δ (ppm)	Δδ (ppm)
H3	~7.69	Scaled Value
H4	~7.12	Scaled Value
H5	~7.67	Scaled Value
-COCH₃	~2.56	Scaled Value

Table 2: ¹³C NMR Data Comparison for 2-Acetylthiophene in CDCl₃

Carbon	Experimental δ (ppm)[1][8]	DFT Calculated δ (ppm)	Δδ (ppm)
C2	~144.5	Scaled Value
C3	~133.8	Scaled Value
C4	~128.2	Scaled Value
C5	~132.6	Scaled Value
-COCH₃	~26.8	Scaled Value
C=O	~190.7	Scaled Value

(Note: The "DFT Calculated δ (ppm)" column is left as "Scaled Value" as the exact scaled numbers would depend on the specific reference shielding and scaling factors derived from a larger dataset, which is beyond the scope of this illustrative guide. The key takeaway is the methodology.)

Interpreting the Discrepancies: Where Theory and Experiment Diverge

While DFT calculations can be remarkably accurate, discrepancies between calculated and experimental values are common and, more importantly, informative. Understanding the source of these differences is key to leveraging the full power of this comparative approach.

• Systematic Errors: DFT methods have inherent approximations that can lead to systematic over- or under-estimation of shielding constants. This is why linear scaling is a standard and necessary practice.[9]

• Choice of Functional and Basis Set: The accuracy of the calculation is highly dependent on the chosen DFT functional and basis set. Some functionals may perform better for certain types of molecules or nuclei.[10] For instance, hybrid functionals like B3LYP and PBE0 often provide a good balance of accuracy and computational cost for NMR calculations.[11]

• Solvent Effects: Implicit solvent models like PCM account for the bulk electrostatic effects of the solvent. However, they do not capture specific molecule-solvent interactions (e.g., hydrogen bonding), which can influence chemical shifts.

• Conformational Averaging: For molecules with flexible groups, such as the acetyl group in our example, multiple low-energy conformations may exist in solution. The experimental spectrum represents a Boltzmann-weighted average of these conformers. Accurate calculations should, therefore, involve identifying all low-energy conformers, calculating the NMR spectrum for each, and then averaging the results based on their relative energies.[12]

• Vibrational and Temperature Effects: DFT calculations are typically performed on a static, optimized geometry at 0 K. In reality, molecules are constantly vibrating, and experiments are conducted at room temperature. These factors can lead to small but measurable differences in chemical shifts.

Application in Drug Development

The synergy between experimental and computational NMR is particularly powerful in drug discovery and development.[13][14]

• Structure Verification: For newly synthesized compounds, comparing the experimental spectrum to the DFT-calculated spectrum of the expected product provides a high level of confidence in the structural assignment.[15]

• Isomer Differentiation: In cases where multiple isomers are possible products of a reaction, DFT can be used to predict the NMR spectra for all possible isomers. Matching the experimental data to one of the predicted spectra can unambiguously identify the correct product.[10]

• Understanding Drug-Receptor Interactions: By calculating the NMR chemical shifts of a drug molecule both in its free state and when bound to a receptor (using QM/MM methods), researchers can gain insights into the electronic changes that occur upon binding, aiding in the design of more potent and selective drugs.[16]

Conclusion

The comparison of experimental and DFT-calculated NMR spectra is a robust methodology that provides a deeper level of structural insight than either technique can offer alone. By understanding the principles and protocols of both experimental acquisition and computational prediction, and by critically evaluating the sources of any discrepancies, researchers can confidently elucidate the structures of complex thiophene derivatives. This integrated approach not only accelerates the pace of research but also enhances the reliability of the data that underpins the development of new pharmaceuticals and advanced materials.

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• 10. Systematic investigation of DFT-GIAO 15N NMR chemical shift prediction using B3LYP/cc-pVDZ: application to studies of regioisomers, tautomers, protonation states and N-oxides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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Benchmarking one-pot vs. multi-step synthesis of 2-aminothiophenes

Benchmarking One-Pot vs. Multi-Step Synthesis of 2-Aminothiophenes: A Technical Guide

2-Aminothiophenes are privileged scaffolds in medicinal chemistry and materials science, serving as the structural core for numerous biologically active compounds and optoelectronic materials. The cornerstone of their synthesis is the Gewald reaction. As target molecules grow in complexity, researchers frequently debate the merits of the classic one-pot multicomponent reaction (MCR) versus a stepwise (multi-step) approach.

As an application scientist, choosing the correct synthetic route requires moving beyond generalized protocols to understand the thermodynamic and kinetic causality of your specific substrates. This guide objectively benchmarks both methodologies, analyzing their mechanistic logic, performance metrics, and providing self-validating experimental protocols.

Mechanistic Causality: Why the Synthetic Route Matters

The Gewald reaction proceeds via a well-defined sequence: an initial base-catalyzed Knoevenagel condensation between a carbonyl compound and an activated nitrile (e.g., malononitrile) to form an α,β-unsaturated nitrile intermediate. This is followed by thionation with elemental sulfur, and a final 5-exo-dig cyclization and tautomerization[1].

The One-Pot Approach: By combining all reagents simultaneously, the one-pot method maximizes atom economy and minimizes handling time. It is highly efficient for aliphatic and unhindered cyclic ketones. However, for aryl ketones, the one-pot method often suffers from limited reactivity[2]. Aryl ketones possess lower electrophilicity at the carbonyl carbon and higher steric hindrance, which drastically slows down the Knoevenagel condensation. If sulfur and base are present from the start, the base can catalyze side reactions with sulfur or degrade the activated nitrile before the slow condensation occurs.

The Stepwise Approach: The multi-step method isolates the Knoevenagel condensation from the thionation step. By pre-forming and purifying the α,β-unsaturated nitrile, researchers eliminate competitive side reactions[3]. This approach forces the difficult condensation to completion first. It is highly recommended for complex coumarin-thiophene hybrids or heavily substituted aryl ketones, often yielding higher purity and superior overall yields despite the longer processing time[4][5].

Workflow Logic

Workflow comparison between One-Pot and Stepwise Gewald synthesis of 2-aminothiophenes.

Quantitative Benchmarking

The following table synthesizes experimental data comparing the two methodologies across critical performance metrics.

Metric	One-Pot Synthesis (Microwave/Ultrasound)	Stepwise Synthesis (Conventional/Aqueous)
Typical Overall Yield	82–90% (Standard substrates)[4]	80–96% (Broader substrate scope)[4]
Reaction Time	10 min – 2 hours[6]	4 – 12 hours (including isolation)[3]
Substrate Scope	Optimal for unhindered aliphatic/cyclic ketones	Superior for aryl ketones and coumarin hybrids[2][5]
Atom Economy	High (All reactants consumed in a single flask)	Moderate (Requires intermediate isolation/washing)
Purity Profile	Moderate (Prone to sulfur-base side reactions)	High (Pre-purified intermediate minimizes byproducts)[5]

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific quality control checkpoints.

Protocol A: One-Pot Synthesis (Ultrasound-Assisted in PEG-600)

Best for: Unhindered cyclic or aliphatic ketones where speed and green chemistry are prioritized.

• Reagent Assembly: In a 10 mL reaction vessel, combine the carbonyl compound (1.0 mmol), malononitrile (1.0 mmol), and elemental sulfur (1.0 mmol) in 2 mL of Polyethylene glycol 600 (PEG-600).

  • Causality: PEG-600 acts as an eco-friendly solvent. The specific geometry of its oxygen atoms inherently promotes the Gewald reaction without needing an external basic catalyst, preventing base-induced degradation of sensitive starting materials[6].

• Ultrasonic Irradiation: Sonicate the mixture using an ultrasonic probe (20 kHz, 360 W) for 10–50 minutes at ambient temperature.

  • Causality: Cavitation bubbles generated by ultrasound provide localized high energy, drastically accelerating the multicomponent condensation compared to conventional thermal heating[6].

• Work-up: Add crushed ice to the reaction mixture to precipitate the product. Filter and wash the precipitate with distilled water (2 mL). Recrystallize from ethanol.

• Validation & QC:

  • In-process: Monitor reaction completion via Thin Layer Chromatography (TLC) using n-hexane/EtOAc (1:1, v/v).

  • Post-process: Confirm the primary amine formation via IR spectroscopy (characteristic N-H stretch at ~3300-3400 cm⁻¹) and verify the thiophene ring proton via ¹H NMR.

Protocol B: Stepwise Synthesis (Aqueous DABCO System)

Best for: Aryl ketones, highly substituted derivatives, or when the one-pot method yields intractable tar.

Step 1: Knoevenagel Condensation

• Reagent Assembly: Mix the ketone (1.0 mmol) and malononitrile (1.0 mmol) in an aqueous medium containing DABCO (1,4-diazabicyclo[2.2.2]octane, 10 mol%).

  • Causality: DABCO in water efficiently catalyzes the Knoevenagel condensation while avoiding toxic organic solvents. Omitting sulfur at this stage prevents premature side reactions with the base or unreacted ketone[3].

• Isolation: Stir at room temperature until TLC indicates complete consumption of the ketone. Filter the precipitated α,β-unsaturated nitrile and dry under a vacuum.

• Validation & QC: Confirm the disappearance of the carbonyl stretch (~1700 cm⁻¹) and the appearance of the conjugated nitrile stretch (~2200 cm⁻¹) via IR.

Step 2: Thionation and Cyclization

• Reagent Assembly: Disperse the isolated Knoevenagel adduct (1.0 mmol) back into the aqueous DABCO medium and add elemental sulfur (1.1 mmol).

  • Causality: Introducing sulfur only after the stable intermediate is formed ensures that the thionation proceeds selectively, leading to higher purity and yield for sterically hindered substrates[3].

• Work-up: Stir for 4–7 hours. Filter the solid 2-aminothiophene, wash with water, and recrystallize from an appropriate solvent.

• Validation & QC: Verify purity via melting point analysis against literature values. Conduct LC-MS to confirm the precise molecular weight of the cyclized product.

References

• The versatility and synthetic utility of Gewald reaction. Hilaris Publisher. 7

• A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. MDPI.2

• ChemInform Abstract: Efficient Stepwise and One Pot Three-Component Synthesis of 2-Amino-4-(2-oxo-2H-chromen-3-yl)thiophene-3-carbonitriles. ResearchGate. 4

• A facile and environmentally benign polyethylene glycol 600-mediated method for the synthesis of densely functionalized 2-aminothiophene derivatives under ultrasonication. Taylor & Francis. 6

• An Efficient Synthesis of Substituted 4-Aryl-3-Cyano-2-Amino Thiophenes by a Stepwise Gewald Reaction. Academia.edu. 5

• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. MDPI. 1

• Aqueous DABCO, an efficient medium for rapid organocatalyzed Knoevenagel condensation and the Gewald reaction. TÜBİTAK Academic Journals. 3

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• 7. hilarispublisher.com [hilarispublisher.com]

A Comparative Guide to the Antimicrobial Potency of 1-(5-Aminothiophen-2-yl)ethanone Derivatives and Standard Antibiotics

Authored for Researchers, Scientists, and Drug Development Professionals

The relentless rise of antimicrobial resistance poses a formidable threat to global health, necessitating an urgent search for novel therapeutic agents. Among the various heterocyclic scaffolds investigated, thiophene derivatives, particularly 2-aminothiophenes, have emerged as a promising class of compounds with a broad spectrum of biological activities, including significant antimicrobial effects.[1][2] This guide provides an in-depth comparative analysis of the antimicrobial potency of a specific subset, 1-(5-aminothiophen-2-yl)ethanone derivatives, versus established standard antibiotics. By synthesizing experimental data and elucidating the underlying methodologies, we aim to provide a critical resource for the advancement of new antimicrobial agents.

The Chemical Foundation: Synthesis of 2-Aminothiophene Scaffolds

The versatility of the 2-aminothiophene core structure stems from its accessible synthesis, most notably through the Gewald reaction. This one-pot, multi-component reaction typically involves the condensation of a carbonyl compound, an activated nitrile, and elemental sulfur in the presence of a base.[3] The elegance of this method allows for significant structural diversity, enabling the generation of extensive compound libraries for screening and optimization. Understanding this synthetic backbone is crucial for appreciating the potential for pharmacomodulation and the development of derivatives with enhanced potency.

Caption: Standardized workflow for the Kirby-Bauer disk diffusion susceptibility test.

Detailed Experimental Protocol: Kirby-Bauer Disk Diffusion

• Inoculum Preparation: From a pure culture, select 3-5 isolated colonies and suspend them in a sterile broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. [4][5]2. Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum. Remove excess fluid by pressing the swab against the inside of the tube. [6]Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees each time to ensure a uniform bacterial lawn. [6]3. Disk Placement: Using sterile forceps or a disk dispenser, place antimicrobial-impregnated paper disks onto the agar surface. [4]Disks should be spaced at least 24 mm apart and gently pressed to ensure full contact with the agar. [7][4]4. Incubation: Invert the plates and incubate at 35-37°C for 16-24 hours. [7][4]5. Result Interpretation: After incubation, measure the diameter of the zone of inhibition for each disk in millimeters (mm) using a ruler or caliper. [4]Compare these measurements to standardized charts provided by the Clinical and Laboratory Standards Institute (CLSI) to determine if the organism is Susceptible (S), Intermediate (I), or Resistant (R) to the tested agent. [4][8]

Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution assay is the gold standard for quantitatively measuring antimicrobial potency. [9]It determines the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro. [10][11] Scientific Rationale: This assay provides a precise numerical value (e.g., in µg/mL), which is far more informative than the qualitative result of a disk diffusion test. [10]MIC values are essential for comparing the potency of different compounds directly, for clinical breakpoint determination, and for monitoring the emergence of resistance. [9][12]The use of 96-well plates allows for high-throughput screening and efficient testing of a range of concentrations.

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC) via broth microdilution.

Detailed Experimental Protocol: Broth Microdilution MIC Assay

• Plate Preparation: In a 96-well microtiter plate, add 100 µL of appropriate growth medium (e.g., Cation-Adjusted Mueller-Hinton Broth) to all wells except the first column. [13]In the first column, add 200 µL of the test compound at twice the highest desired starting concentration.

• Serial Dilution: Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to create a concentration gradient. [10][13]3. Inoculum Preparation: Prepare a bacterial inoculum as described for the Kirby-Bauer test (0.5 McFarland standard) and then dilute it in growth medium to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well. [9]4. Inoculation: Add 100 µL of the standardized inoculum to each well, bringing the total volume to 200 µL. [13]Be sure to include a positive control (wells with bacteria but no drug) and a negative control (wells with medium only).

• Incubation: Cover the plate and incubate at 37°C for 16-24 hours. [9]6. MIC Determination: After incubation, determine the MIC by visually inspecting the wells. The MIC is the lowest concentration of the compound at which there is no visible turbidity or pellet formation. [9][10]

Comparative Data Analysis: Thiophene Derivatives vs. Standard Antibiotics

The true measure of a novel compound's potential lies in its performance relative to existing therapies. The following tables summarize representative data from studies evaluating 2-aminothiophene derivatives against common bacterial pathogens.

Table 1: Comparative Antibacterial Activity by Zone of Inhibition (mm)

Compound/Antibiotic	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Pseudomonas aeruginosa (Gram-negative)
Thiophene Derivative 3a ¹	25	22	19
Thiophene Derivative 6b ¹	21	18	16
Thiophene Derivative 7 ²	28	26	24
Ampicillin (10 µg)	28	15	-
Gentamicin (10 µg)	24	21	18
Ciprofloxacin (5 µg)	25	30	28

¹Data derived from studies on 2-aminothiophene derivatives showing significant activity.[14] ²Data from studies highlighting thiophene derivatives with potent activity against P. aeruginosa.[15]

Table 2: Comparative Antibacterial Activity by Minimum Inhibitory Concentration (MIC) (µg/mL)

Compound/Antibiotic	S. aureus (MRSA)	Clostridium difficile	E. coli (TolC mutant)
Thiophene Derivative 8 ³	>128	16	8
Thiophene Derivative 16 ³	>128	32	4
Spiro-indoline-oxadiazole 17 ³	>128	2-4	>128
Vancomycin	1-2	0.5-4	-
Metronidazole	-	0.25-1	-
Ciprofloxacin	0.5-2	4-16	0.015-1

³Data derived from a study on thiophene-based heterocycles, highlighting specificity and potency against certain strains.[16]

Interpretation of Results:

The compiled data reveals several key insights. Certain 2-aminothiophene derivatives exhibit antibacterial activity that is comparable, and in some cases superior, to standard antibiotics. For instance, Thiophene Derivative 7 shows a larger zone of inhibition against P. aeruginosa than the standard drug Gentamicin, indicating high potential against this often-resistant pathogen. [15]Furthermore, the MIC data is particularly compelling. The spiro-indoline-oxadiazole derivative 17 displays remarkable potency and specificity against Clostridium difficile, with an MIC value as low as 2 µg/mL, while showing no activity against other tested strains. [16]This suggests it could be a candidate for a targeted anticlostridial agent that might spare the normal gut microbiota. [16]The potent activity of derivatives 8 and 16 against a TolC mutant of E. coli suggests a potential mechanism involving bypassing common efflux pump resistance pathways. [16]

Conclusion and Future Outlook

The evidence presented in this guide strongly supports the continued investigation of 1-(5-aminothiophen-2-yl)ethanone and related 2-aminothiophene derivatives as a fertile ground for the discovery of new antimicrobial agents. Several synthesized compounds demonstrate significant potency against both Gram-positive and Gram-negative bacteria, including challenging pathogens like P. aeruginosa and C. difficile.

The path forward requires a multi-pronged approach:

• Expanded SAR Studies: Synthesizing and screening a wider array of derivatives to further refine the structure-activity relationship.

• Mechanism of Action Elucidation: Investigating the precise molecular targets of the most potent compounds, as suggested by molecular docking studies targeting enzymes like D-alanine ligase, to understand how they exert their antimicrobial effects. [16]* In Vivo Efficacy and Toxicity: Advancing lead compounds into preclinical animal models to assess their efficacy, pharmacokinetics, and safety profiles.

By leveraging the standardized methodologies outlined here and building upon the promising comparative data, the research community is well-positioned to develop these thiophene-based scaffolds into the next generation of antibiotics.

References

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. American Society for Microbiology. [Link]

• How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. Hardy Diagnostics. [Link]

• Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. Microbe Notes. [Link]

• Minimum Inhibitory Concentration (MIC) Assay for Antifungal Drugs. Bio-protocol. [Link]

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol | ASM.org. [Link]

• Synthesis and Antimicrobial Evaluation of Some New Thiophene Derivatives. [Link]

• Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses. MDPI. [Link]

• Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. PMC. [Link]

• The minimum inhibitory concentration of antibiotics | BMG LABTECH. [Link]

• The Kirby-Bauer Test: Method, Importance, and Applications. Contract Laboratory. [Link]

• ChemInform Abstract: Synthesis and Antimicrobial Evaluation of Some New Thiophene Derivatives. ResearchGate. [Link]

• Full article: Synthesis and antimicrobial evaluation of some novel dithiolane, thiophene, coumarin, and 2-pyridone derivatives. Taylor & Francis. [Link]

• Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide. PubMed. [Link]

• Minimum Inhibitory Concentration (MIC). Emery Pharma. [Link]

• Minimal Inhibitory Concentration (MIC). Protocols.io. [Link]

• Antibiotics Tested by NARMS. CDC. [Link]

• Antibacterial Susceptibility Test Interpretive Criteria. FDA. [Link]

• Microbiology guide to interpreting antimicrobial susceptibility testing (AST). Idexx. [Link]

• Antimicrobial Susceptibility Testing. APEC.org. [Link]

• Synthesis, antimicrobial and antioxidant activities of some novel cyclized naphthyl cyclohexanone derivatives. Der Pharma Chemica. [Link]

• Antimicrobial Susceptibility Testing. StatPearls - NCBI Bookshelf. [Link]

• Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. [Link]

• Antimicrobial investigations on synthetic p-tolylazo derivatives of thienopyrimidinone based on an ortho funtionalized thiophene nucleus. European Journal of Chemistry. [Link]

• Design, synthesis and antimicrobial activity of novel 2-aminothiophene containing cyclic and heterocyclic moieties. PubMed. [Link]

• Orofacial antinociceptive effect of a novel 2-amino-thiophene derivative and its possible targets of action. PMC. [Link]

• 2-Aminothiophene derivatives as a new class of positive allosteric modulators of glucagon-like peptide 1 receptor. PMC. [Link]

• An Updated Review On Synthetic Features, Chemical Sciences, And Pharmacological Implications Of The 2- Aminothiophene Derivatives. Journal of Pharmaceutical Negative Results. [Link]

• 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. MDPI. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(5-Aminothiophen-2-yl)ethanone

This guide provides a detailed protocol for the proper and safe disposal of 1-(5-Aminothiophen-2-yl)ethanone, a compound frequently utilized by researchers, scientists, and drug development professionals. Adherence to these procedures is critical not only for regulatory compliance but also for ensuring the safety of laboratory personnel and protecting the environment. The causality behind each step is explained to foster a deep understanding of safe laboratory practices.

Guiding Principle: The "Cradle-to-Grave" Responsibility

The foundation of chemical waste management in the United States is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA). This regulation establishes a "cradle-to-grave" management system, meaning the generator of the waste is responsible for its safe handling from the moment it is created until its ultimate disposal. All procedures outlined here are designed to comply with the standards set forth in Title 40 of the Code of Federal Regulations (CFR), Parts 260 through 273.[1][2]

Hazard Assessment of 1-(5-Aminothiophen-2-yl)ethanone

The primary hazards are summarized below:

Hazard Classification	Description	Rationale and Reference Compounds
Acute Oral Toxicity	Harmful if swallowed.[3][4][5][6]	Similar aminophenyl and aminothiophene compounds are classified as Category 4 Acute Oral Toxicity. Ingestion can cause systemic effects.
Skin Irritation/Corrosion	Causes skin irritation.[3][6][7] May cause an allergic skin reaction.[4]	Aromatic amines and thiophene derivatives are known skin irritants and potential sensitizers.
Serious Eye Damage/Irritation	Causes serious eye irritation.[3][4][6][7]	Direct contact can cause significant irritation, pain, and potential damage to eye tissue.
Respiratory Irritation	May cause respiratory irritation if inhaled as a dust or aerosol.[3][4][6]	Fine powders or aerosols of organic compounds can irritate the mucous membranes of the respiratory tract.
Aquatic Toxicity	Potentially toxic to aquatic life.[4]	Many substituted aromatic compounds exhibit environmental toxicity and should not be released into drains or waterways.[4]
Hazardous Decomposition	Combustion may produce toxic fumes, including nitrogen oxides (NOx) and sulfur oxides (SOx).[3][7]	The presence of nitrogen and sulfur in the molecular structure dictates the formation of these toxic gases upon thermal decomposition.

Mandatory Personal Protective Equipment (PPE)

Before handling the chemical for use or disposal, all personnel must wear appropriate PPE to mitigate exposure risks.

• Eye Protection : Wear chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

• Hand Protection : Wear chemically resistant gloves (e.g., nitrile rubber) of a suitable thickness and breakthrough time.

• Body Protection : A standard laboratory coat is required. For larger quantities or when there is a significant risk of splashing, a chemically resistant apron should be worn.[5]

• Respiratory Protection : If handling fine powders outside of a fume hood or if aerosolization is possible, use a NIOSH-approved respirator.

Step-by-Step Disposal Protocol

The disposal of 1-(5-Aminothiophen-2-yl)ethanone must be treated as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.[8][9]

Step 1: Waste Classification

Based on its toxicological profile, 1-(5-Aminothiophen-2-yl)ethanone must be classified as Hazardous Chemical Waste . Your institution's Environmental Health & Safety (EHS) office can provide specific waste codes required by local and federal regulations.

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent dangerous chemical reactions.

• Collect As : Solid waste. If dissolved in a solvent, it must be collected as liquid waste in a separate, dedicated container.

• Segregate From :

  • Strong Oxidizing Agents

  • Strong Acids

  • Acid Anhydrides and Chloroformates

  • Other incompatible chemical waste streams.

This segregation prevents violent reactions, gas evolution, or the formation of other hazardous substances.

Step 3: Containerization and Labeling

The integrity and labeling of the waste container are paramount for safety and compliance.

• Container Choice : Use a container made of a compatible material (e.g., a high-density polyethylene (HDPE) pail for solids, or a glass or HDPE bottle for liquids) that is in good condition with a tightly sealing lid.[10]

• Labeling : The container must be clearly and durably labeled as soon as the first particle of waste is added.[9] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "1-(5-Aminothiophen-2-yl)ethanone" (do not use abbreviations or chemical formulas).[10]

  • The name and contact information of the generating laboratory/researcher.

  • An indication of the primary hazards (e.g., "Toxic," "Irritant").

Step 4: Accumulation and Storage

Waste must be stored safely at or near the point of generation in what is known as a Satellite Accumulation Area (SAA) before being transferred to a central storage location.

• Keep Container Closed : The waste container must remain closed at all times except when actively adding waste.[10] Leaving a funnel in the opening is a common and serious violation.

• Secondary Containment : Liquid waste containers should be placed in a larger, chemically compatible secondary container to contain any potential leaks or spills.[9]

• Storage Location : Store the container in a designated, well-ventilated area away from general laboratory traffic.

Step 5: Arranging for Final Disposal

Laboratory personnel should never attempt to transport hazardous waste off-site themselves.

• Contact EHS : Once the waste container is full or has been in accumulation for the maximum time allowed by your generator status (e.g., 180 days), contact your institution's EHS department.

• Licensed Disposal : The EHS office will arrange for the waste to be picked up by a licensed hazardous waste disposal company, which will transport it to a permitted Treatment, Storage, and Disposal Facility (TSDF).[11][12] This ensures the "cradle-to-grave" chain of custody is properly documented and completed.

Caption: Workflow for the safe disposal of 1-(5-Aminothiophen-2-yl)ethanone.

Emergency Procedures: Spill and Exposure Management

Spill Cleanup

• Small Spill (Solid) :

  • Ensure the area is well-ventilated.

  • Wearing full PPE, gently sweep up the solid material to avoid creating dust.

  • Place the swept material and any contaminated cleaning supplies into a labeled hazardous waste container.[6]

• Small Spill (Liquid Solution) :

  • Absorb the spill with an inert, non-combustible absorbent material such as sand, vermiculite, or commercial sorbent pads.

  • Collect the contaminated absorbent material into a sealed, labeled hazardous waste container.

• Large Spill :

  • Evacuate all non-essential personnel from the immediate area.[4][8]

  • Alert your supervisor and contact your institution's EHS or emergency response team immediately.

  • Prevent the spill from entering any drains.[4][8]

Personnel Exposure

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

• Skin Contact : Remove all contaminated clothing. Wash the affected skin area thoroughly with soap and plenty of water.[6] If irritation persists, seek medical attention.

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[5][6]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention and show the SDS or container label to the medical personnel.[3][5]

Disposal of Empty Containers

Chemical containers are not truly "empty" until they have been properly decontaminated.

• Triple Rinse : The container must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol) that can dissolve any remaining residue.[10]

• Collect Rinsate : The rinsate from all three rinses is considered hazardous waste and MUST be collected in a properly labeled hazardous liquid waste container.[10]

• Deface Label : Completely remove or deface the original product label on the empty, rinsed container.[10][13]

• Final Disposal : Once rinsed and defaced, the container can typically be disposed of with regular laboratory glass or plastic waste, but you must confirm this with your institution's specific waste policies.[13]

By internalizing the principles and adhering strictly to the protocols outlined in this guide, you contribute to a culture of safety, ensure regulatory compliance, and uphold your professional responsibility to the scientific community and the environment.

References

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• Safety Data Sheet - Tetrahydrothiophene. (n.d.). Merck Millipore.
• Safety Data Sheet - 2'-Aminoacetophenone. (2025, December 19). Fisher Scientific.
• Safety Data Sheet - 1-(2-Amino-3-hydroxyphenyl)ethanone. (2025, October 13). Cayman Chemical.
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